BI-0474

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of BI-0474, a Covalent KRASG12C Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BI-0474 is a potent and selective, irreversible covalent inhibitor of the KRASG12C oncoprotein, a key driver in numerous cancers. This document provides a comprehensive technical overview of the mechanism of action of BI-0474, including its biochemical and cellular activity, and its in vivo efficacy. Detailed summaries of quantitative data, experimental methodologies, and signaling pathway diagrams are presented to facilitate a deeper understanding for researchers and drug development professionals in the field of oncology and targeted therapies.

Introduction

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is a small GTPase that functions as a critical molecular switch in intracellular signaling pathways regulating cell growth, proliferation, and survival.[1] Activating mutations in the KRAS gene are among the most frequent oncogenic drivers in human cancers. The specific G12C mutation, where glycine (B1666218) is replaced by cysteine at codon 12, results in a constitutively active KRAS protein, leading to aberrant downstream signaling.[1]

BI-0474 was discovered through a collaborative effort between Boehringer Ingelheim and the Fesik lab at Vanderbilt University, employing NMR-based fragment screening and structure-based design.[1] It is designed to irreversibly bind to the mutant cysteine in KRASG12C, thereby locking the protein in its inactive, GDP-bound state. This prevents its interaction with guanine (B1146940) nucleotide exchange factors (GEFs) like Son of Sevenless (SOS1), ultimately inhibiting downstream oncogenic signaling.[2][3]

Mechanism of Action

BI-0474 is an irreversible, covalent inhibitor that selectively targets the cysteine residue of the KRASG12C mutant protein.[1][4] The primary mechanism of action involves the inhibition of the protein-protein interaction between GDP-bound KRASG12C and SOS1.[2][3] By covalently binding to the Switch-II pocket of KRASG12C, BI-0474 prevents the SOS1-mediated exchange of GDP for GTP, which is essential for KRAS activation.[1] This leads to a decrease in the levels of active, GTP-bound KRAS, and consequently, the suppression of downstream signaling pathways, most notably the RAF-MEK-ERK (MAPK) pathway.[3] The inhibition of these pathways ultimately leads to reduced cell proliferation and the induction of apoptosis in KRASG12C-mutant cancer cells.[3][4]

Quantitative Data Summary

The following tables summarize the key quantitative data for BI-0474, showcasing its potency, selectivity, and pharmacokinetic properties.

Table 1: In Vitro Activity of BI-0474

Assay	Parameter	BI-0474	BI-0473 (Negative Control)	Reference
KRASG12C::SOS1 AlphaScreen	IC50 [nM]	7	1,200	[3]
KRASG12D::SOS1 AlphaScreen	IC50 [nM]	4,200	18,000	[3]
NCI-H358 Proliferation (KRASG12C)	EC50 [nM]	26	n.d.	[3]
GP2D Proliferation (KRASG12D)	EC50 [nM]	4,500	n.d.	[3]

n.d. = not determined

Table 2: In Vitro DMPK and Physicochemical Properties of BI-0474

Parameter	Value	Reference
logD @ pH 7.4	3.2	[3]
Solubility @ pH 7 [µg/mL]	99	[3]
Caco-2 Permeability AB @ pH 7.4 [10-6 cm/s]	0.8	[3]
Caco-2 Efflux Ratio	45	[3]
MDCK Permeability PappAB @ 1µM [10-6 cm/s]	0.4	[3]
MDCK Efflux Ratio	72	[3]
Plasma Protein Binding (human/mouse/rat) [%]	96.7 / >98 / 98.3	[3]
CYP 3A4 (IC50) [µM]	15	[3]
CYP 2D6 (IC50) [µM]	21	[3]
CYP 2C8, 2C9, 2C19 (IC50) [µM]	>50	[3]

Table 3: In Vivo Efficacy of BI-0474 in NCI-H358 Xenograft Model

Dosing Regimen (Intraperitoneal)	Tumor Growth Inhibition (TGI)	Reference
40 mg/kg, once weekly	68%	[3]
40 mg/kg, twice weekly on consecutive days	98%	[3]

Experimental Protocols

The following are representative methodologies for the key experiments cited. These protocols are based on standard practices for the evaluation of KRASG12C inhibitors and may require optimization for specific laboratory conditions.

KRAS::SOS1 AlphaScreen Assay

This assay is designed to measure the inhibition of the protein-protein interaction between KRAS and SOS1.

Materials:

• Recombinant KRASG12C and SOS1 proteins

• AlphaLISA Acceptor and Donor beads

• Assay buffer (e.g., 25 mM HEPES pH 7.4, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)

• BI-0474 and control compounds

Procedure:

• Prepare serial dilutions of BI-0474 in assay buffer.

• In a 384-well plate, add GDP-loaded KRASG12C protein and the test compound.

• Incubate for a defined period (e.g., 30 minutes) at room temperature.

• Add SOS1 protein to initiate the interaction.

• Add a mixture of AlphaLISA Acceptor and Donor beads.

• Incubate in the dark at room temperature for a specified time (e.g., 60 minutes).

• Read the plate on an AlphaScreen-compatible plate reader.

• Calculate IC50 values from the resulting dose-response curves.

Cell Proliferation Assay

This assay determines the effect of BI-0474 on the proliferation of cancer cell lines.

Materials:

• NCI-H358 (KRASG12C) and GP2D (KRASG12D) cell lines

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• BI-0474 and control compounds

• Cell viability reagent (e.g., CellTiter-Glo®)

Procedure:

• Seed cells in a 96-well plate at a predetermined density (e.g., 3,000 cells/well) and allow them to adhere overnight.

• Treat the cells with a serial dilution of BI-0474.

• Incubate for a specified period (e.g., 72 hours).

• Add the cell viability reagent according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate EC50 values from the normalized dose-response curves.

NCI-H358 Xenograft Model

This in vivo model assesses the anti-tumor efficacy of BI-0474.

Materials:

• Immunocompromised mice (e.g., NMRI nude mice)

• NCI-H358 cells

• BI-0474 formulation (e.g., in a vehicle of DMSO, PEG300, Tween 80, and saline)

• Calipers for tumor measurement

Procedure:

• Subcutaneously implant NCI-H358 cells into the flanks of the mice.

• Allow tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomize mice into treatment and vehicle control groups.

• Administer BI-0474 via intraperitoneal injection according to the desired dosing schedule.

• Monitor tumor volume and body weight regularly.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic biomarker analysis).

• Calculate Tumor Growth Inhibition (TGI).

Visualizations

The following diagrams illustrate the key signaling pathway and experimental workflows.

Caption: Simplified KRAS signaling pathway and the mechanism of BI-0474 action.

Caption: General experimental workflow for the evaluation of BI-0474.

Conclusion

BI-0474 is a potent and selective covalent inhibitor of KRASG12C that demonstrates significant anti-proliferative activity in vitro and robust anti-tumor efficacy in vivo. Its well-defined mechanism of action, which involves the direct inhibition of the KRASG12C::SOS1 interaction, provides a strong rationale for its further investigation as a potential therapeutic agent for KRASG12C-driven cancers. The data and methodologies presented in this guide offer a valuable resource for researchers and drug developers working to advance the field of targeted cancer therapy.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cyagen.com [cyagen.com]

The Genesis of a KRAS Inhibitor: A Technical Guide to the Fragment-Based Discovery of BI-0474

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the fragment-based drug discovery (FBDD) campaign that led to the identification and development of BI-0474, a potent and selective irreversible covalent inhibitor of the oncogenic KRASG12C protein. The Kirsten Rat Sarcoma Viral Oncogene Homologue (KRAS) is a pivotal signaling protein, and mutations, particularly at the G12C position, are significant drivers in many human cancers.[1][2] BI-0474 was engineered to target tumors driven by this specific mutation by binding to the switch II pocket of the inactive, GDP-bound state of KRASG12C.[3][4][5]

The Fragment-Based Drug Discovery (FBDD) Approach

Fragment-Based Drug Discovery (FBDD) is a strategic methodology for identifying lead compounds by screening libraries of small, low-molecular-weight molecules, or "fragments."[6][7] Unlike traditional high-throughput screening (HTS) which uses large, complex molecules, FBDD leverages the principle that smaller fragments can explore the chemical space of a protein's binding sites more efficiently.[6][8][9] Though these fragments typically exhibit weak binding affinity, their interactions provide high-quality starting points for optimization into potent, drug-like molecules through iterative structure-based design.[7][9]

The discovery of BI-0474 represents a departure from previous KRASG12C inhibitor strategies. Instead of starting with a covalent warhead to bind to cysteine-12 and then optimizing for pocket fit, researchers first identified and optimized fragments that bound reversibly and non-covalently to the switch II pocket.[3][4][10] Only after establishing a potent non-covalent binder was the reactive acrylamide (B121943) "warhead" attached to form an irreversible covalent bond.[3][4][10] This approach was the result of a collaboration between Boehringer Ingelheim and the Fesik lab at Vanderbilt University.[1][11]

Caption: The Fragment-Based Drug Discovery (FBDD) workflow for BI-0474.

The KRAS Signaling Pathway and Inhibition by BI-0474

KRAS acts as a molecular switch in cells, cycling between an active GTP-bound state and an inactive GDP-bound state.[1][4] This cycle is regulated by Guanine Nucleotide Exchange Factors (GEFs), like SOS1, and GTPase Activating Proteins (GAPs).[1][4] Oncogenic mutations such as G12C cause KRAS to be preferentially locked in the active, GTP-bound state, leading to constitutive activation of downstream pro-proliferative signaling pathways, most notably the RAF-MEK-ERK (MAPK) pathway.[1][2][4]

BI-0474 exerts its effect by covalently binding to the mutant cysteine-12 residue located in the switch II pocket.[1] This action locks the KRASG12C protein in its inactive GDP-bound state, thereby preventing its interaction with GEFs and blocking downstream oncogenic signaling, which ultimately inhibits cell proliferation and can induce apoptosis (programmed cell death).[11][12]

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The structure of KRASG12C bound to divarasib highlights features of potent switch-II pocket engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. obn.org.uk [obn.org.uk]
• 7. Frontiers | Application of Fragment-Based Drug Discovery to Versatile Targets [frontiersin.org]
• 8. Fragment-Based Drug Discovery: A Comprehensive Overview - PharmaFeatures [pharmafeatures.com]
• 9. In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pardon Our Interruption [opnme.com]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Structure-Activity Relationship of BI-0474, a Covalent KRAS G12C Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of BI-0474, a potent and selective covalent inhibitor of the KRAS G12C mutant protein. The document details the mechanism of action, quantitative biochemical and cellular activity, and in vivo efficacy of BI-0474. Furthermore, it outlines the experimental methodologies for key assays and visualizes critical signaling pathways and experimental workflows.

Introduction

BI-0474 is an irreversible, covalent inhibitor of the KRAS G12C oncoprotein, a key driver in various cancers, including non-small cell lung cancer.[1][2][3] Discovered through a collaborative effort involving Boehringer Ingelheim and the Fesik lab at Vanderbilt University, BI-0474 emerged from a fragment-based screening approach coupled with structure-based design.[1][3] It covalently binds to the mutant cysteine residue at position 12 of KRAS, locking the protein in its inactive, GDP-bound state.[1][4] This guide delves into the core aspects of BI-0474's preclinical characterization.

Mechanism of Action and Structure-Activity Relationship

BI-0474 functions by inhibiting the interaction between KRAS G12C and its guanine (B1146940) nucleotide exchange factor, SOS1, thereby preventing the exchange of GDP for GTP and subsequent activation of downstream oncogenic signaling.[1][5] The molecule was developed by optimizing the non-covalent binding of a fragment hit to the Switch II pocket of KRAS G12C.[1][3] An acrylamide (B121943) "warhead" was then incorporated to form a covalent bond with the Cys12 residue.[3]

The high potency and selectivity of BI-0474 are demonstrated by its low nanomolar activity against KRAS G12C and significantly weaker activity against the wild-type or other KRAS mutants like G12D.[1][2]

Core Structure of BI-0474

Caption: Core structural components of BI-0474.

Quantitative Data Summary

The following tables summarize the key quantitative data for BI-0474 and its less active diastereomer, BI-0473, which serves as a negative control.[3]

Table 1: In Vitro Biochemical and Cellular Activity

Compound	KRAS G12C::SOS1 AlphaScreen (IC50) [nM]	KRAS G12D::SOS1 AlphaScreen (IC50) [nM]	NCI-H358 Proliferation (EC50) [nM]	GP2D (KRAS G12D) Proliferation (EC50) [nM]
BI-0474	7[1][5][6]	4,200[1]	26[1][6]	4,500[1]
BI-0473 (Negative Control)	1,200[1]	18,000[1]	n.d.	n.d.

n.d. = not determined

Table 2: In Vivo Efficacy in NCI-H358 Xenograft Model

Treatment Group	Dose	Tumor Growth Inhibition (TGI)
BI-0474	40 mg/kg ip, weekly	68%[1]
BI-0474	40 mg/kg ip, twice weekly (2 consecutive days)	98%[1]

Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited. These protocols are based on standard techniques and information available from similar assays.

KRAS G12C::SOS1 AlphaScreen Assay

This assay is designed to measure the inhibition of the protein-protein interaction between KRAS G12C and SOS1.

Principle: The assay utilizes AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) technology. His-tagged KRAS G12C is captured by Nickel Chelate Donor beads, and GST-tagged SOS1 is captured by Glutathione Acceptor beads. When KRAS G12C and SOS1 interact, the beads are brought into close proximity. Upon laser excitation of the Donor beads, a singlet oxygen molecule is generated, which diffuses to the Acceptor bead, triggering a chemiluminescent signal. Inhibitors of the KRAS::SOS1 interaction disrupt this proximity, leading to a decrease in the signal.

General Protocol:

• Reagent Preparation: Dilute GDP-loaded His-tagged KRAS G12C, GST-tagged SOS1, and the test compound (BI-0474) in assay buffer.

• Compound Incubation: Add the test compound to the wells of a 384-well microplate.

• Protein Addition: Add the diluted KRAS G12C to the wells and incubate to allow for compound binding.

• Interaction Initiation: Add the diluted SOS1 to initiate the protein-protein interaction and incubate.

• Bead Addition: Add the AlphaLISA Nickel Chelate Donor beads and Glutathione Acceptor beads and incubate in the dark.

• Signal Detection: Read the plate on an AlphaScreen-capable microplate reader.

• Data Analysis: Calculate IC50 values by plotting the signal intensity against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

NCI-H358 Cell Proliferation Assay

This assay determines the effect of BI-0474 on the proliferation of the KRAS G12C mutant human non-small cell lung cancer cell line, NCI-H358.

Principle: Cell viability is assessed using a reagent such as CellTiter-Glo®, which measures the amount of ATP present, an indicator of metabolically active cells. A decrease in ATP levels corresponds to a reduction in cell proliferation.

General Protocol:

• Cell Seeding: Seed NCI-H358 cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of BI-0474 (e.g., 1 nM to 10,000 nM) for a specified period (e.g., 3 days).[6]

• Reagent Addition: Add the cell viability reagent (e.g., CellTiter-Glo®) to each well and incubate according to the manufacturer's instructions.

• Signal Detection: Measure the luminescent signal using a microplate reader.

• Data Analysis: Normalize the data to vehicle-treated control cells and calculate the EC50 value by plotting cell viability against the logarithm of the compound concentration.

NCI-H358 Xenograft Model

This in vivo model assesses the anti-tumor efficacy of BI-0474.

Principle: Human NCI-H358 cancer cells are implanted subcutaneously into immunocompromised mice. Once tumors are established, the mice are treated with the test compound, and tumor growth is monitored over time.

General Protocol:

• Cell Implantation: Subcutaneously inject NCI-H358 cells into the flank of immunodeficient mice (e.g., NMRI nude mice).[6]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Animal Randomization: Randomize the mice into treatment and vehicle control groups.

• Compound Administration: Administer BI-0474 intraperitoneally (i.p.) at the desired dose and schedule (e.g., 40 mg/kg, weekly or twice weekly).[1][6]

• Tumor Measurement: Measure tumor volume using calipers at regular intervals throughout the study.

• Data Analysis: Calculate tumor growth inhibition (TGI) by comparing the change in tumor volume in the treated groups to the vehicle control group. Monitor animal body weight as a measure of toxicity.

Signaling Pathways and Workflows

KRAS Signaling Pathway

The following diagram illustrates the canonical KRAS signaling pathway, which is aberrantly activated by the G12C mutation and inhibited by BI-0474.

Caption: Simplified KRAS signaling pathway and the mechanism of BI-0474.

Experimental Workflow for BI-0474 Evaluation

The following diagram outlines the general workflow for the preclinical evaluation of BI-0474.

Caption: Preclinical evaluation workflow for BI-0474.

Conclusion

BI-0474 is a highly potent and selective covalent inhibitor of KRAS G12C, demonstrating significant anti-proliferative activity in vitro and robust anti-tumor efficacy in vivo. Its discovery and development showcase the power of fragment-based screening and structure-based design in targeting challenging oncoproteins. The data presented in this guide provide a solid foundation for researchers and drug development professionals working on KRAS-targeted therapies. The availability of BI-0474 and its negative control, BI-0473, through open innovation platforms further enables the scientific community to explore the biology of KRAS G12C and develop novel therapeutic strategies.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. KRAS - Wikipedia [en.wikipedia.org]
• 3. opnme.com [opnme.com]
• 4. Characterisation of a novel KRAS G12C inhibitor ASP2453 that shows potent anti-tumour activity in KRAS G12C-mutated preclinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Independent and core pathways in oncogenic KRAS signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]

BI-0474: A Deep Dive into its Selectivity for KRAS G12C

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive analysis of the selectivity of BI-0474, a potent and irreversible covalent inhibitor of the KRAS G12C mutant oncoprotein. For researchers and professionals in the field of oncology drug development, understanding the precise selectivity of such inhibitors is paramount for predicting both efficacy and potential off-target effects. This document collates available quantitative data, details the experimental methodologies used to assess selectivity, and visualizes the relevant biological pathways and experimental workflows.

Core Data Presentation: Quantitative Selectivity of BI-0474

The selectivity of BI-0474 for the KRAS G12C mutant over other forms of KRAS, notably the wild-type and other common mutants like G12D, is a critical attribute of its therapeutic potential. This selectivity has been quantified through both biochemical and cellular assays.

Biochemical Selectivity

The direct inhibitory activity of BI-0474 on the interaction between KRAS and its guanine (B1146940) nucleotide exchange factor, SOS1, is a key measure of its biochemical potency and selectivity. The AlphaScreen assay is a common method to quantify the disruption of this protein-protein interaction.

Target	Assay	IC50 (nM)	Fold Selectivity (vs. KRAS G12C)
KRAS G12C	KRAS G12C::SOS1 AlphaScreen	7	-
KRAS G12D	KRAS G12D::SOS1 AlphaScreen	4200	600

IC50 (Inhibitory Concentration 50%) is the concentration of a drug that is required for 50% inhibition in vitro.

Cellular Potency and Selectivity

The anti-proliferative effect of BI-0474 in cancer cell lines harboring specific KRAS mutations provides a cellular context for its selectivity. This is a crucial indicator of the compound's ability to selectively kill cancer cells driven by the KRAS G12C mutation.

Cell Line	KRAS Mutation	Assay	EC50 (nM)	Fold Selectivity (vs. NCI-H358)
NCI-H358	G12C	Proliferation Assay	26	-
GP2D	G12D	Proliferation Assay	4500	~173

EC50 (Half-maximal effective concentration) refers to the concentration of a drug that gives a response halfway between the baseline and maximum.

Experimental Protocols

A detailed understanding of the methodologies employed to generate the selectivity data is essential for its correct interpretation and for designing further experiments.

Biochemical Selectivity Assay: KRAS::SOS1 AlphaScreen

The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) technology was utilized to assess the ability of BI-0474 to disrupt the interaction between KRAS G12C and the guanine nucleotide exchange factor SOS1.

Principle: This assay relies on the proximity of two types of beads: a donor bead and an acceptor bead. In the absence of an inhibitor, the donor and acceptor beads are brought into close proximity through their binding to the interacting proteins (KRAS and SOS1). Upon excitation of the donor bead, a singlet oxygen is generated, which diffuses to the nearby acceptor bead, triggering a chemiluminescent signal. An effective inhibitor, like BI-0474, disrupts the protein-protein interaction, separating the beads and leading to a decrease in the luminescent signal.

General Protocol Outline:

• Protein Preparation: Recombinant KRAS G12C and KRAS G12D proteins (loaded with GDP) and the catalytic domain of SOS1 are purified.

• Reagent Preparation: BI-0474 is serially diluted to a range of concentrations.

• Assay Reaction:

  • KRAS protein is incubated with the various concentrations of BI-0474.

  • SOS1 is then added to the mixture.

  • AlphaScreen donor and acceptor beads, coated with molecules that bind to the respective proteins (e.g., anti-His-tag for KRAS and anti-GST-tag for SOS1), are added.

• Incubation: The reaction mixture is incubated in the dark to allow for the binding events and the covalent modification of KRAS G12C by BI-0474 to occur.

• Signal Detection: The plate is read using an AlphaScreen-compatible plate reader, and the intensity of the luminescent signal is measured.

• Data Analysis: The IC50 values are calculated by plotting the signal intensity against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Cellular Selectivity Assay: Cell Proliferation

To determine the cellular potency and selectivity of BI-0474, cell proliferation assays were performed on cancer cell lines with different KRAS mutations.

Principle: These assays measure the number of viable cells after a period of treatment with the inhibitor. A reduction in cell viability is indicative of the compound's anti-proliferative or cytotoxic effects.

General Protocol Outline:

• Cell Culture:

  • NCI-H358 cells (human lung carcinoma), which harbor the KRAS G12C mutation, are cultured in appropriate media (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.

  • GP2D cells, which have a KRAS G12D mutation, are cultured under their optimal conditions.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: BI-0474 is added to the wells at a range of concentrations. A vehicle control (e.g., DMSO) is also included.

• Incubation: The cells are incubated with the compound for a specified period, typically 72 hours, to allow for effects on cell proliferation.

• Viability Measurement: A cell viability reagent (such as CellTiter-Glo®, which measures ATP levels as an indicator of metabolic activity) is added to each well.

• Signal Detection: The luminescent or fluorescent signal, which is proportional to the number of viable cells, is measured using a plate reader.

• Data Analysis: The EC50 values are determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualizations

KRAS Signaling Pathway and BI-0474's Point of Intervention

BI-0474 Target Engagement in Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to characterize the target engagement of BI-0474, a potent and selective covalent inhibitor of KRASG12C, in cellular systems. The information presented herein is intended to equip researchers with the necessary details to understand and potentially replicate key experiments for evaluating the efficacy and mechanism of action of similar targeted therapies.

Introduction to BI-0474 and its Mechanism of Action

BI-0474 is an irreversible covalent inhibitor that specifically targets the cysteine residue at position 12 of the mutated KRAS protein (KRASG12C).[1][2] This mutation is a common oncogenic driver in various cancers, including non-small cell lung cancer (NSCLC).[3] By forming a covalent bond with Cys12, BI-0474 locks the KRASG12C protein in an inactive, GDP-bound state.[3] This prevents its interaction with downstream effector proteins, thereby inhibiting the aberrant signaling cascades, such as the MAPK pathway, that drive tumor cell proliferation and survival.[4]

Quantitative Assessment of BI-0474 Activity

The potency and cellular efficacy of BI-0474 have been determined through various in vitro and cellular assays. The key quantitative data are summarized in the tables below.

Table 1: In Vitro Biochemical Potency of BI-0474

Assay	Target	IC50 (nM)	Reference(s)
KRASG12C::SOS1 AlphaScreen	KRASG12C::SOS1 PPI	7.0	[1][4]
KRASG12D::SOS1 AlphaScreen	KRASG12D::SOS1 PPI	4,200	[4]

Table 2: Cellular Activity of BI-0474

Cell Line	Genotype	Assay	EC50 (nM)	Reference(s)
NCI-H358	KRAS G12C	Cell Proliferation	26	[1][4]
GP2D	KRAS G12D	Cell Proliferation	4,500	[4]

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action and the experimental approaches used to study BI-0474, the following diagrams have been generated using the DOT language.

KRAS Signaling Pathway and BI-0474 Inhibition

Western Blot Workflow for pERK Analysis

Mass Spectrometry Workflow for Target Occupancy

Detailed Experimental Protocols

KRASG12C::SOS1 AlphaScreen Assay

This biochemical assay is used to measure the inhibitory effect of BI-0474 on the protein-protein interaction (PPI) between KRASG12C and the guanine (B1146940) nucleotide exchange factor SOS1.

• Materials:

  • GST-tagged KRASG12C protein

  • His-tagged SOS1 protein

  • AlphaLISA Glutathione Donor Beads

  • AlphaLISA Nickel Chelate Acceptor Beads

  • GTP

  • Assay Buffer (e.g., 25 mM HEPES pH 7.4, 100 mM NaCl, 1 mM DTT, 0.05% BSA)

  • 384-well OptiPlate

• Procedure:

  • Prepare serial dilutions of BI-0474 in assay buffer.

  • In a 384-well plate, add GDP-loaded KRASG12C, the test compound (BI-0474), SOS1, and GTP.

  • Incubate the mixture at room temperature for 30 minutes to allow for nucleotide exchange and inhibitor binding.[5]

  • Add the Ras-binding domain (RBD) of cRAF and incubate for another 30 minutes.[5]

  • Add a mixture of Glutathione Donor Beads and Nickel Chelate Acceptor Beads.

  • Incubate the plate in the dark at room temperature for 60 minutes.

  • Read the plate on an AlphaScreen-capable plate reader.

  • The IC50 value is calculated from the dose-response curve.

NCI-H358 Cell Proliferation Assay

This cellular assay assesses the anti-proliferative activity of BI-0474 in a KRASG12C mutant cancer cell line.

• Materials:

  • NCI-H358 cells (ATCC CRL-5807)

  • RPMI-1640 medium supplemented with 10% FBS

  • BI-0474

  • CellTiter-Glo® Luminescent Cell Viability Assay kit

  • 96-well clear bottom white plates

• Procedure:

  • Seed NCI-H358 cells in a 96-well plate at a density of 2,000-5,000 cells per well and allow them to adhere overnight.

  • Treat the cells with a serial dilution of BI-0474 (e.g., from 1 nM to 10,000 nM) for 3 days.[1]

  • After the incubation period, allow the plate to equilibrate to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Measure the luminescence using a plate reader.

  • The EC50 value is determined by plotting the percentage of cell viability against the logarithm of the inhibitor concentration.

Western Blot Analysis of pERK

This assay measures the phosphorylation of ERK, a key downstream effector in the KRAS signaling pathway, to confirm the inhibitory activity of BI-0474 in cells.

• Materials:

  • NCI-H358 cells

  • BI-0474

  • Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

  • Primary antibodies: anti-pERK1/2 (Thr202/Tyr204), anti-total ERK1/2

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Procedure:

  • Plate NCI-H358 cells and treat with various concentrations of BI-0474 for a specified time (e.g., 2-24 hours).

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with the primary antibody against pERK overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Normalize the pERK signal to the total ERK signal to determine the extent of inhibition.

Mass Spectrometry-Based Target Occupancy

This method provides a direct measurement of the covalent modification of KRASG12C by BI-0474 in cells or tumor tissues.

• Materials:

  • NCI-H358 cells or tumor xenografts treated with BI-0474

  • Lysis buffer

  • Anti-KRAS antibody for immunoprecipitation

  • Trypsin

  • LC-MS/MS system

• Procedure:

  • Lyse the cells or homogenize the tumor tissue to extract proteins.

  • Perform immunoprecipitation using an anti-KRAS antibody to enrich for the KRAS protein.

  • Digest the enriched protein with trypsin.

  • Analyze the resulting peptides by LC-MS/MS.

  • Quantify the unmodified KRASG12C peptide and the BI-0474-adducted peptide.

  • Calculate the target occupancy as the ratio of the adducted peptide to the sum of the adducted and unmodified peptides. A reduction in the unmodified KRASG12C protein levels indicates target engagement.[4][6]

In Vivo Target Engagement and Pharmacodynamic Biomarker Modulation

In vivo studies using NCI-H358 xenograft models have demonstrated the efficacy of BI-0474.[6] Treatment with BI-0474 leads to a significant reduction in unmodified KRASG12C protein levels, as measured by mass spectrometry, confirming target occupancy in the tumor tissue.[4][6] This target engagement correlates with the modulation of downstream pharmacodynamic (PD) biomarkers, including a reduction in RAS-GTP levels and decreased phosphorylation of ERK (pERK).[6][7] These findings in a preclinical in vivo model provide strong evidence for the mechanism-based anti-tumor activity of BI-0474.

Conclusion

The methodologies outlined in this technical guide provide a robust framework for the comprehensive evaluation of KRASG12C inhibitors like BI-0474. From initial biochemical screening to detailed cellular characterization and in vivo validation, these assays are crucial for understanding the target engagement, mechanism of action, and therapeutic potential of this class of targeted cancer therapies. The quantitative data and detailed protocols presented here serve as a valuable resource for researchers in the field of oncology drug discovery and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. benchchem.com [benchchem.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. pubs.acs.org [pubs.acs.org]

Delving into the Downstream Signaling Effects of BI-0474: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the downstream signaling effects of BI-0474, a potent and selective irreversible covalent inhibitor of KRAS G12C. By targeting the oncogenic KRAS G12C mutation, BI-0474 offers a promising therapeutic strategy for a range of cancers. This document details its mechanism of action, impact on cellular signaling, and summarizes key preclinical data.

Core Mechanism of Action

BI-0474 functions as an irreversible, covalent inhibitor of the KRAS G12C mutant protein.[1][2] The Kirsten rat sarcoma viral oncogene homolog (KRAS) is a central node in intracellular signaling, cycling between an active GTP-bound state and an inactive GDP-bound state to regulate pathways involved in cell growth and survival.[1][3] The G12C mutation impairs the protein's ability to hydrolyze GTP, leading to a constitutively active state that drives oncogenic signaling.[2]

BI-0474 selectively binds to the cysteine residue at position 12 of the mutated KRAS protein.[4] This covalent modification locks KRAS G12C in its inactive, GDP-bound state, thereby preventing its interaction with downstream effector proteins and inhibiting the subsequent activation of pro-proliferative signaling cascades.[5]

Quantitative Analysis of BI-0474 Activity

The following tables summarize the key quantitative data demonstrating the potency and efficacy of BI-0474 from preclinical studies.

Table 1: Biochemical and Cellular Activity of BI-0474

Parameter	Value	Cell Line/Assay	Reference
IC50 (GDP-KRAS::SOS1 protein-protein interaction)	7.0 nM	AlphaScreen Assay	[6][7]
EC50 (Anti-proliferative activity)	26 nM	NCI-H358 (KRAS G12C)	[1][7]
EC50 (Anti-proliferative activity)	> 4 µM	GP2D (KRAS G12D)	[1][3]

Table 2: In Vivo Efficacy of BI-0474 in NCI-H358 Xenograft Model

Dosage	Administration	Outcome	Reference
40 mg/kg	Intraperitoneal (i.p.), single daily for 3 days	Anti-tumor efficacy and pharmacodynamic biomarker modulation	[7]
40 mg/kg	Intraperitoneal (i.p.), once or twice weekly	68% and 98% tumor growth inhibition, respectively	[1]
80 mg/kg	Intraperitoneal (i.p.)	98% tumor growth inhibition	[4]

Downstream Signaling Pathways Modulated by BI-0474

The primary downstream signaling cascade inhibited by BI-0474 is the RAF-MEK-ERK (MAPK) pathway.[1][3] By locking KRAS G12C in an inactive state, BI-0474 prevents the recruitment and activation of RAF kinases, leading to a subsequent reduction in the phosphorylation of MEK and ERK.[3] This inhibition of the MAPK pathway is a critical component of BI-0474's anti-tumor activity. Preclinical studies have demonstrated a significant reduction in phosphorylated ERK (pERK) levels in tumor tissues from xenograft models treated with BI-0474.[1][4]

The disruption of KRAS signaling by BI-0474 also leads to the induction of programmed cell death (apoptosis) in cancer cells.[1][7]

Figure 1: BI-0474 Mechanism of Action on the KRAS Signaling Pathway.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and extension of these findings.

KRAS G12C::SOS1 AlphaScreen Assay

This biochemical assay quantifies the ability of BI-0474 to inhibit the protein-protein interaction between KRAS G12C and the guanine (B1146940) nucleotide exchange factor SOS1.

• Reagents: Recombinant KRAS G12C protein, recombinant SOS1 protein, AlphaScreen donor and acceptor beads.

• Procedure:

  • KRAS G12C and SOS1 are incubated together in the presence of varying concentrations of BI-0474.

  • AlphaScreen beads, one conjugated to a KRAS G12C antibody and the other to a SOS1 antibody, are added.

  • If KRAS G12C and SOS1 interact, the beads are brought into proximity, generating a chemiluminescent signal upon laser excitation.

  • The signal is measured using a plate reader.

• Data Analysis: The IC50 value is calculated, representing the concentration of BI-0474 required to inhibit the KRAS G12C::SOS1 interaction by 50%.

Cell Proliferation Assay (e.g., using NCI-H358 cells)

This cell-based assay assesses the anti-proliferative activity of BI-0474.

• Cell Line: NCI-H358 (human non-small cell lung cancer) cells, which harbor the KRAS G12C mutation.

• Procedure:

  • NCI-H358 cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a range of BI-0474 concentrations for a specified period (e.g., 3 days).[7]

  • Cell viability is assessed using a colorimetric assay such as MTS or a fluorescence-based assay like CellTiter-Glo.

• Data Analysis: The EC50 value is determined, which is the concentration of BI-0474 that inhibits cell proliferation by 50%.

In Vivo Xenograft Model and Pharmacodynamic Analysis

This in vivo experiment evaluates the anti-tumor efficacy and target engagement of BI-0474.

• Animal Model: Immunocompromised mice (e.g., NMRI nude mice) are subcutaneously injected with NCI-H358 cells to establish tumors.[7]

• Treatment: Once tumors reach a specified size, mice are treated with BI-0474 (e.g., 40 mg/kg, i.p.) or vehicle control.[7]

• Efficacy Assessment: Tumor volume and body weight are measured regularly to assess anti-tumor efficacy and toxicity.[1]

• Pharmacodynamic (PD) Biomarker Analysis:

  • At specified time points, tumors are excised and processed.

  • Western Blotting/Immunohistochemistry: Tumor lysates or sections are analyzed for levels of total and phosphorylated ERK (pERK) to assess MAPK pathway inhibition.

  • Mass Spectrometry: Levels of unmodified KRAS G12C and BI-0474-bound KRAS G12C are quantified to determine target occupancy.[1]

  • RAS-GTP Pulldown Assays: The levels of active, GTP-bound RAS are measured to confirm inhibition of KRAS activity.[1]

Figure 2: General Workflow for In Vivo Efficacy and Pharmacodynamic Studies.

Conclusion

BI-0474 demonstrates potent and selective inhibition of the KRAS G12C oncoprotein, leading to the suppression of the downstream MAPK signaling pathway and induction of apoptosis in cancer cells. The quantitative data from both in vitro and in vivo preclinical models underscore its therapeutic potential. The experimental protocols outlined provide a framework for further investigation into the nuanced effects of BI-0474 and other KRAS G12C inhibitors. This technical guide serves as a foundational resource for researchers dedicated to advancing targeted therapies in oncology.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Targeting KRAS G12C: from inhibitory mechanism to modulation of antitumor effect in patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Interaction of BI-0474 with the SOS1-KRAS Axis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of BI-0474, a potent and irreversible covalent inhibitor of the KRAS G12C mutant. While not a direct inhibitor of Son of Sevenless homolog 1 (SOS1), BI-0474's mechanism of action is intrinsically linked to the disruption of the critical interaction between KRAS G12C and the guanine (B1146940) nucleotide exchange factor (GEF) SOS1. This guide details the molecular interactions, key quantitative data, experimental methodologies, and relevant signaling pathways, offering a valuable resource for researchers in oncology and drug discovery.

Introduction: The SOS1-KRAS Signaling Axis

The RAS/MAPK signaling pathway is a cornerstone of cellular growth, proliferation, differentiation, and survival. The Son of Sevenless (SOS) proteins, primarily SOS1, act as crucial guanine nucleotide exchange factors (GEFs) that activate RAS proteins, including KRAS.[1][2] SOS1 facilitates the exchange of GDP for GTP on RAS, converting it to its active, signal-transducing state.[2] This activation is a critical step in relaying signals from upstream receptor tyrosine kinases (RTKs) to downstream effector pathways like the RAF-MEK-ERK cascade.

Mutations in the KRAS gene are among the most prevalent oncogenic drivers in human cancers.[3] The G12C mutation, where glycine (B1666218) is substituted by cysteine at codon 12, impairs the intrinsic and GAP-mediated GTP hydrolysis activity of KRAS, leading to its constitutive activation and uncontrolled downstream signaling, thereby promoting tumorigenesis.[4] The interaction between the mutated KRAS G12C protein and SOS1 is a key dependency for maintaining the active GTP-bound state of the oncoprotein.

BI-0474: A Covalent Inhibitor of KRAS G12C

BI-0474 is an irreversible, covalent inhibitor specifically designed to target the cysteine residue of the KRAS G12C mutant.[3][5][6] It was developed through a fragment-based screening approach, optimizing non-covalent binding to the switch II pocket of KRAS G12C before introducing a reactive "warhead" to form a permanent covalent bond.[4][5][6] By binding to KRAS G12C, BI-0474 effectively locks the oncoprotein in an inactive conformation, thereby preventing its interaction with SOS1 and subsequent nucleotide exchange. This disruption of the KRAS G12C::SOS1 protein-protein interaction (PPI) is the core of BI-0474's mechanism of action.[7][8]

Mechanism of Action

The primary mechanism of BI-0474 is the inhibition of the GDP-KRAS::SOS1 protein-protein interaction.[7][8] In its inactive state, KRAS is bound to GDP. SOS1 engages with GDP-bound KRAS to facilitate the release of GDP, allowing the more abundant cellular GTP to bind and activate KRAS. BI-0474 covalently binds to the mutant cysteine-12, allosterically preventing the conformational changes required for SOS1 to effectively engage with and activate KRAS G12C.

Caption: Simplified SOS1-mediated RAS activation pathway.

Caption: Mechanism of BI-0474 inhibition of KRAS G12C.

Quantitative Data

The potency and selectivity of BI-0474 have been characterized through various biochemical and cellular assays. The following tables summarize the key quantitative data.

Table 1: Biochemical Activity of BI-0474

Assay	Target	IC50 (nM)
KRAS G12C::SOS1 AlphaScreen	KRAS G12C	7.0
KRAS G12D::SOS1 AlphaScreen	KRAS G12D	4,200

Data sourced from MedchemExpress and opnMe.com.[3][7][8]

Table 2: Cellular Activity of BI-0474

Cell Line	KRAS Mutation	Assay	EC50 (nM)
NCI-H358	G12C	Proliferation	26
GP2D	G12D	Proliferation	4,500

Data sourced from opnMe.com.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the principles and general protocols for the key experiments used to characterize the interaction between BI-0474 and the SOS1-KRAS axis.

KRAS G12C::SOS1 Protein-Protein Interaction Assays

Biochemical assays are employed to quantify the direct inhibitory effect of BI-0474 on the interaction between KRAS G12C and SOS1. Two common methods are Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and AlphaScreen assays.

4.1.1. TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Assay

• Principle: This assay measures the proximity between two molecules. Recombinant KRAS G12C and SOS1 proteins are tagged with a donor (e.g., Terbium cryptate) and an acceptor (e.g., XL665) fluorophore, respectively. When the proteins interact, the donor and acceptor are brought into close proximity, allowing for FRET to occur upon excitation of the donor. An inhibitor that disrupts this interaction will lead to a decrease in the FRET signal.[3][9]

• General Protocol:

  • Dispense a serial dilution of BI-0474 into a low-volume 384-well plate.

  • Add a pre-mixed solution of GTP and Tag1-KRAS G12C protein.[3]

  • Add Tag2-SOS1 protein.[3]

  • Add the HTRF detection reagents (anti-Tag1 antibody labeled with the donor and anti-Tag2 antibody labeled with the acceptor).[3]

  • Incubate the plate at room temperature to allow for the binding reaction to reach equilibrium.

  • Read the plate on an HTRF-compatible reader, measuring the emission at both the donor and acceptor wavelengths.

  • Calculate the ratio of acceptor to donor fluorescence to determine the FRET signal and subsequently the IC50 values.

4.1.2. AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) Assay

• Principle: This bead-based assay also measures molecular proximity. One protein (e.g., His-tagged KRAS G12C) is bound to donor beads, and the interacting partner (e.g., GST-tagged SOS1) is bound to acceptor beads. Upon excitation, the donor beads generate singlet oxygen, which can travel a short distance to the acceptor beads if they are in close proximity, triggering a chemiluminescent signal. An inhibitor will prevent this interaction and reduce the signal.[5][8]

• General Protocol:

  • Dispense a serial dilution of BI-0474 into a 384-well plate.

  • Add GDP-loaded His-tagged KRAS G12C protein.

  • Add GST-tagged SOS1 protein and GTP to initiate the nucleotide exchange and interaction.

  • Add Glutathione donor beads and Nickel chelate acceptor beads.

  • Incubate the plate in the dark at room temperature to allow for bead-protein binding and the protein-protein interaction.

  • Read the plate using an AlphaScreen-compatible plate reader.

  • Determine IC50 values by plotting the signal against the inhibitor concentration.

Cellular Proliferation Assay

This assay assesses the effect of BI-0474 on the growth of cancer cell lines with different KRAS mutations.

• Principle: The viability of cancer cells is measured after a defined period of treatment with the compound. A reduction in cell viability indicates an anti-proliferative effect.

• General Protocol (using NCI-H358 cells):

  • Cell Culture: Culture NCI-H358 cells (which harbor the KRAS G12C mutation) in RPMI-1640 medium supplemented with 10% FBS and maintain in a humidified incubator at 37°C with 5% CO2.[10]

  • Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treatment: Treat the cells with a serial dilution of BI-0474 for a specified duration (e.g., 72 hours).[7]

  • Viability Assessment: Add a viability reagent (e.g., resazurin (B115843) or CellTiter-Glo®) to each well.

  • Measurement: Measure the fluorescence or luminescence signal using a plate reader.

  • Analysis: Normalize the data to untreated controls and calculate the EC50 value, which represents the concentration of the compound that inhibits cell proliferation by 50%.

Caption: General experimental workflow for evaluating KRAS G12C inhibitors.

Conclusion

BI-0474 serves as a powerful chemical probe for studying the biology of KRAS G12C-driven cancers. Its mechanism of action, centered on the covalent modification of KRAS G12C and the subsequent disruption of its interaction with the guanine nucleotide exchange factor SOS1, highlights a key vulnerability in this oncogenic pathway. The data and experimental protocols presented in this guide provide a solid foundation for researchers and drug developers working to advance novel therapies for KRAS G12C-mutated tumors. The high selectivity and potent cellular activity of BI-0474 underscore the therapeutic potential of targeting the SOS1-KRAS interface.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. In vitro Protein-DNA Binding Assay (AlphaScreen® Technology) [bio-protocol.org]
• 3. revvity.com [revvity.com]
• 4. resources.revvity.com [resources.revvity.com]
• 5. AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. path.ox.ac.uk [path.ox.ac.uk]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. AlphaScreen protein-protein interaction assay. [bio-protocol.org]
• 9. HTRF KRAS WT / SOS1 Binding Kit, 500 Assay Points | Revvity [revvity.com]
• 10. laboratorynotes.com [laboratorynotes.com]

An In-depth Technical Guide to the Discovery and Development of BI-0474, a Covalent KRAS G12C Inhibitor

Introduction

For decades, the Kirsten rat sarcoma viral oncogene homolog (KRAS) protein was considered an "undruggable" target in cancer therapy, despite its high frequency of mutation in various malignancies, including lung, colorectal, and pancreatic cancers. The discovery and development of covalent inhibitors targeting the specific KRAS G12C mutation, where a glycine (B1666218) is replaced by a cysteine at codon 12, has marked a significant breakthrough in the field of oncology. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of BI-0474, a potent and selective covalent inhibitor of KRAS G12C.

BI-0474 was developed through a collaborative effort between Boehringer Ingelheim and Vanderbilt University, employing a fragment-based screening approach coupled with structure-based design.[1][2] This molecule serves as a valuable tool compound for studying KRAS G12C biology and has paved the way for the development of orally bioavailable analogs for clinical investigation.[3]

Mechanism of Action

BI-0474 is an irreversible covalent inhibitor that specifically targets the mutant cysteine residue in KRAS G12C.[1] The KRAS protein functions as a molecular switch, cycling between an active GTP-bound state and an inactive GDP-bound state.[4] The G12C mutation impairs the intrinsic GTPase activity of KRAS, leading to its persistent activation and constitutive signaling through downstream effector pathways, most notably the RAF-MEK-ERK (MAPK) pathway, which drives cell proliferation, survival, and differentiation.[1][4][5]

BI-0474 is designed to bind to the Switch-II pocket of KRAS G12C in its inactive, GDP-bound state.[1][6] The molecule contains an electrophilic acrylamide (B121943) "warhead" that forms a covalent bond with the thiol group of the mutant cysteine-12.[1][4] This irreversible binding locks the KRAS G12C protein in an inactive conformation, thereby inhibiting its interaction with downstream effectors and abrogating oncogenic signaling.[5][7]

A diastereomer of BI-0474, BI-0473, serves as a negative control. Due to an inverted stereocenter, its non-covalent binding affinity is significantly reduced, resulting in a 200-fold lower biochemical activity compared to BI-0474.[1]

Signaling Pathway of KRAS G12C and Inhibition by BI-0474

Caption: KRAS G12C signaling pathway and the inhibitory action of BI-0474.

Biochemical and Cellular Activity

BI-0474 demonstrates high potency in biochemical and cell-based assays. It effectively inhibits the interaction between GDP-bound KRAS G12C and the guanine (B1146940) nucleotide exchange factor SOS1. Furthermore, it exhibits potent anti-proliferative activity in cancer cell lines harboring the KRAS G12C mutation.

Parameter	Value	Assay/Cell Line	Reference
IC50 (GDP-KRAS::SOS1 Interaction)	7.0 nM	AlphaScreen Assay	[4][7][8]
IC50 (KRAS G12D::SOS1 Interaction)	4,200 nM	AlphaScreen Assay	[4]
EC50 (Cell Proliferation)	26 nM	NCI-H358 (NSCLC)	[4][8]
EC50 (Cell Proliferation)	4,500 nM	GP2D (KRAS WT)	[4]

Preclinical In Vivo Efficacy

The anti-tumor activity of BI-0474 has been evaluated in non-small cell lung cancer (NSCLC) xenograft models using the NCI-H358 cell line, which carries the KRAS G12C mutation. Due to its properties, BI-0474 is not orally bioactive and was administered via intraperitoneal (i.p.) injection in these studies.[3][4]

Animal Model	Dosing Regimen	Outcome	Reference
NCI-H358 Xenograft (NMRI nude mice)	40 mg/kg i.p., single daily for 3 days	Biomarker modulation (reduction of unmodified KRAS G12C, RAS-GTP, and pERK levels), induction of apoptosis.	[4][8]
NCI-H358 Xenograft (NMRI nude mice)	40 mg/kg i.p., once weekly	68% Tumor Growth Inhibition (TGI)	[4][9]
NCI-H358 Xenograft (NMRI nude mice)	40 mg/kg i.p., on 2 consecutive days, weekly	98% Tumor Growth Inhibition (TGI)	[4][9]

Experimental Protocols

Detailed experimental protocols for the key assays used to characterize BI-0474 are outlined below. These represent standard methodologies in drug discovery and preclinical development.

KRAS::SOS1 Protein-Protein Interaction Assay (AlphaScreen)

This assay quantifies the ability of a compound to disrupt the interaction between KRAS G12C and SOS1.

• Reagents and Materials : Recombinant His-tagged KRAS G12C (GDP-loaded), GST-tagged SOS1, AlphaLISA GST Acceptor beads, Ni-NTA Donor beads, assay buffer.

• Procedure :

  • Add KRAS G12C and GST-SOS1 to a 384-well plate.

  • Add serial dilutions of BI-0474 or vehicle control (DMSO).

  • Incubate to allow for compound binding.

  • Add AlphaLISA GST Acceptor beads and Ni-NTA Donor beads.

  • Incubate in the dark to allow for bead-protein interaction.

  • Read the plate on an AlphaScreen-capable plate reader.

• Data Analysis : The signal generated is proportional to the extent of the KRAS-SOS1 interaction. IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell Proliferation Assay (e.g., CellTiter-Glo®)

This assay measures the effect of BI-0474 on the viability of cancer cell lines.

• Cell Culture : Culture NCI-H358 (KRAS G12C) and GP2D (KRAS WT) cells in appropriate media and conditions.

• Procedure :

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with a serial dilution of BI-0474 (e.g., 1 nM to 10,000 nM) or vehicle control for a specified period (e.g., 3 days).[8]

  • Add a cell viability reagent (e.g., CellTiter-Glo®), which measures ATP levels.

  • Measure luminescence using a plate reader.

• Data Analysis : Luminescence is proportional to the number of viable cells. EC50 values are determined from the dose-response curve.

In Vivo Xenograft Study

This study evaluates the anti-tumor efficacy of BI-0474 in a living organism.

• Animal Model : Use immunodeficient mice (e.g., NMRI nude mice).[8]

• Tumor Implantation : Subcutaneously inject NCI-H358 cells into the flank of each mouse.

• Tumor Growth and Randomization : Monitor tumor growth. When tumors reach a specified volume (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Dosing : Administer BI-0474 (e.g., 40 mg/kg) or vehicle via intraperitoneal injection according to the desired schedule (e.g., daily, weekly).[4][8]

• Monitoring :

  • Measure tumor volume with calipers regularly (e.g., twice weekly).

  • Monitor animal body weight as an indicator of toxicity.

• Endpoint and Analysis : At the end of the study, calculate Tumor Growth Inhibition (TGI). For pharmacodynamic studies, tumors can be harvested at specific time points after dosing to analyze biomarker modulation (e.g., pERK levels) by Western blot or mass spectrometry.[4]

Experimental Workflow for Preclinical Evaluation of BI-0474

Caption: Workflow for the preclinical discovery and evaluation of BI-0474.

Conclusion

BI-0474 is a highly potent and selective covalent inhibitor of KRAS G12C, developed through a modern fragment-based drug discovery approach.[1] Its robust activity in both biochemical and cellular assays, coupled with significant anti-tumor efficacy in preclinical xenograft models, validates KRAS G12C as a druggable oncogenic driver.[4][8] While not developed for oral administration, BI-0474 has been instrumental as a proof-of-concept molecule and a valuable research tool, enabling a deeper understanding of KRAS G12C biology and supporting the development of next-generation inhibitors, such as the orally bioavailable BI 1823911, for clinical applications.[3] The open availability of BI-0474 and its negative control on platforms like opnMe.com further facilitates global scientific research into new therapeutic strategies against KRAS-mutant cancers.[1][2]

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Vanderbilt-discovered cancer killing compound is now available through Boehringer Ingelheim open science portal opnMe | Basic Sciences | Vanderbilt University [medschool.vanderbilt.edu]
• 3. BI-0474 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Pardon Our Interruption [opnme.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies with BI-0474

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo experimental use of BI-0474, a potent and irreversible covalent inhibitor of KRASG12C. The following sections detail the compound's activity, relevant experimental protocols, and associated signaling pathways.

Quantitative Data Summary

BI-0474 has demonstrated significant anti-proliferative and anti-tumor activity in preclinical models. The key quantitative data from in vitro and in vivo studies are summarized below for easy reference and comparison.

Table 1: In Vitro Activity of BI-0474

Parameter	Cell Line / Assay	Value	Reference
IC₅₀	KRASG12C::SOS1 Protein-Protein Interaction	7.0 nM	[1][2]
EC₅₀	NCI-H358 Proliferation (KRASG12C mutant)	26 nM	[1][3][4]
EC₅₀	GP2D Proliferation (KRASG12D mutant)	4,500 nM	[3][4]

Table 2: In Vivo Pharmacokinetic Parameters of BI-0474 in Mice

Parameter	Dose and Route	Value	Reference
Cmax	25 mg/kg, p.o.	2,360 nM	[3][4]
tmax	25 mg/kg, p.o.	2 h	[3][4]
Bioavailability (F%)	25 mg/kg, p.o.	23-24%	[3][4]
Clearance	1 mg/kg, i.v.	20% of liver blood flow	[3][4]
Volume of distribution (Vss)	1 mg/kg, i.v.	0.6 L/kg	[3][4]

Table 3: In Vivo Efficacy of BI-0474 in NCI-H358 Xenograft Model

Dosing Regimen (i.p.)	Endpoint	Result	Reference
40 mg/kg, once weekly	Tumor Growth Inhibition (TGI)	68%	[3][5]
40 mg/kg, twice weekly (2 consecutive days)	Tumor Growth Inhibition (TGI)	98%	[3][5]
40 mg/kg, daily for 3 days	Pharmacodynamic Markers	Reduction in RAS-GTP and p-ERK levels	[3][4]
40 mg/kg, daily for 3 days	Target Occupancy	Reduction of unmodified KRASG12C	[3][4]
40 mg/kg, daily for 3 days	Apoptosis	Induction of programmed cell death	[1][3][4]

Signaling Pathway

BI-0474 is a targeted inhibitor of the KRASG12C mutant protein. KRAS is a central node in intracellular signaling, primarily activating the RAF-MEK-ERK (MAPK) pathway, which drives cell proliferation and survival.[3][4] The G12C mutation leads to constitutive activation of KRAS. BI-0474 covalently binds to the cysteine residue at position 12 of the mutated KRAS protein, locking it in an inactive state and thereby inhibiting downstream signaling.[3][6]

Caption: KRASG12C signaling pathway and the mechanism of inhibition by BI-0474.

Experimental Protocols

The following are detailed protocols for in vivo experiments using BI-0474, based on publicly available information. These protocols are intended as a guide and may require optimization for specific experimental conditions.

NCI-H358 Xenograft Mouse Model

This protocol describes the establishment of a subcutaneous xenograft model using the NCI-H358 human non-small cell lung cancer cell line, which harbors the KRASG12C mutation.

• Cell Culture:

  • Culture NCI-H358 cells in an appropriate medium (e.g., RPMI-1640) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

  • Harvest cells during the logarithmic growth phase for implantation.

• Animal Model:

  • Use immunodeficient mice, such as NMRI nude mice.[1]

  • Subcutaneously inject 5 x 10⁶ to 10 x 10⁶ NCI-H358 cells, resuspended in a suitable medium/matrix (e.g., Matrigel), into the flank of each mouse.

  • Monitor tumor growth regularly using calipers.

  • Initiate treatment when tumors reach a volume of approximately 100-200 mm³.

Preparation and Administration of BI-0474

Proper formulation is critical for achieving the desired exposure in vivo.

• Formulation for Intraperitoneal (i.p.) Injection:

  • Prepare a stock solution of BI-0474 in 100% DMSO.

  • To prepare the final dosing solution, sequentially add the following co-solvents with thorough mixing after each addition:

    • 10% DMSO (from stock solution)

    • 40% PEG300

    • 5% Tween-80

    • 45% Saline[1]

  • The final concentration should be calculated based on the desired dose (e.g., 40 mg/kg) and the average weight of the mice. A final concentration of 2.5 mg/mL in this vehicle has been reported to be a clear solution.[1]

  • It is recommended to prepare this working solution fresh on the day of use.[1]

• Administration:

  • Administer the prepared BI-0474 solution via intraperitoneal injection.

  • The volume of injection should be adjusted based on the individual mouse's body weight.

In Vivo Efficacy and Pharmacodynamic Study Workflow

This workflow outlines the steps for assessing the anti-tumor efficacy and pharmacodynamic effects of BI-0474.

Caption: General experimental workflow for in vivo efficacy and PD studies of BI-0474.

• Efficacy Assessment:

  • Dose animals according to the selected regimen (e.g., 40 mg/kg once or twice weekly).[3][5]

  • Measure tumor volumes with calipers two to three times per week.

  • Monitor the body weight of the animals as an indicator of toxicity.[4][7]

  • The primary endpoint is Tumor Growth Inhibition (TGI), calculated at the end of the study by comparing the change in tumor volume in the treated groups to the vehicle control group.

• Pharmacodynamic (PD) Biomarker Analysis:

  • For PD studies, dose animals with BI-0474 at 40 mg/kg daily for three consecutive days.[1][3][4]

  • Euthanize animals at a specified time point after the last dose (e.g., 6 hours) to collect tumor tissue.[3][4]

  • Analyze tumor lysates for levels of RAS-GTP (active KRAS) and phosphorylated ERK (p-ERK) using methods such as Western blot or ELISA to confirm target engagement and pathway inhibition.[3][4]

  • Target occupancy (TO) can be assessed by measuring the levels of unmodified KRASG12C protein, for instance by mass spectrometry.[3][4]

  • Induction of apoptosis in tumor tissue can be evaluated by techniques like TUNEL staining or analysis of cleaved caspase-3.[3][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Pardon Our Interruption [opnme.com]
• 7. tandfonline.com [tandfonline.com]

Application Notes and Protocols: BI-0474 in the NCI-H358 Xenograft Model

Introduction

The Kirsten Rat Sarcoma Viral Oncogene Homologue (KRAS) is a pivotal GTPase that functions as a molecular switch in intracellular signaling pathways, governing cell growth, differentiation, and survival.[1][2] Activating mutations in the KRAS gene are among the most frequent oncogenic drivers in human cancers, including non-small cell lung cancer (NSCLC).[1][2] The glycine-to-cysteine substitution at codon 12 (G12C) is a common KRAS mutation that impairs GTP hydrolysis, locking the protein in a constitutively active, GTP-bound state, which leads to uncontrolled downstream signaling.[2]

BI-0474 is an irreversible, covalent inhibitor that specifically targets the KRAS G12C mutant protein.[1][2] It functions by binding to the mutant cysteine residue, thereby locking KRAS G12C in its inactive, GDP-bound state and inhibiting its interaction with guanine (B1146940) nucleotide exchange factors like Son of Sevenless 1 (SOS1).[3][4]

The NCI-H358 cell line, derived from a human bronchioalveolar carcinoma (a subtype of NSCLC), is an indispensable tool for studying KRAS-driven lung cancer.[5][6][7][8] This cell line harbors the heterozygous KRAS G12C mutation and a homozygous deletion of the p53 tumor suppressor gene, making it a highly relevant preclinical model for evaluating the efficacy of KRAS G12C inhibitors.[5][6][8][9] This document provides detailed protocols for utilizing the NCI-H358 cell line in both in vitro and in vivo xenograft models to assess the anti-tumor activity of BI-0474.

BI-0474: Compound Profile

Parameter	Description	Reference
Target	KRAS G12C	[1][2]
Mechanism of Action	Irreversible, covalent inhibitor that binds to the cysteine-12 of KRAS G12C, locking it in an inactive GDP-bound state. It inhibits the protein-protein interaction between GDP-KRAS and SOS1.	[1][3][4]
In Vitro Activity (NCI-H358)	IC₅₀: 7.0 nM (GDP-KRAS::SOS1 interaction) EC₅₀: 26 nM (Cell proliferation)	[1][3][4]
Administration Route (In Vivo)	Intraperitoneal (i.p.) injection	[1][4][10]

NCI-H358 Cell Line: Characteristics and Culture Protocol

Parameter	Description	Reference
Origin	Human, Lung, Bronchioalveolar Carcinoma (NSCLC)	[5][6][7]
Morphology	Epithelial-like, Adherent	[5][8]
Key Genetic Features	KRAS G12C mutation, Homozygous p53 deletion	[5][8][9]
Doubling Time	Approximately 38 hours	[6][9]
Tumorigenicity	Yes, in immunocompromised mice	[6][7][8]

Protocol: NCI-H358 Cell Culture

• Media Preparation: Prepare RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 2mM L-Glutamine.[6][7]

• Thawing Cells: Upon receiving a cryopreserved vial, thaw it rapidly in a 37°C water bath. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete culture medium. Centrifuge at 200 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in fresh medium.

• Routine Culture: Culture cells in T-75 flasks at 37°C in a humidified atmosphere with 5% CO₂.[5]

• Subculturing: When cells reach 70-80% confluency, aspirate the medium and wash the monolayer with sterile Phosphate-Buffered Saline (PBS).[6] Add 2-3 mL of 0.05% Trypsin-EDTA and incubate at 37°C for 5-10 minutes, or until cells detach. Neutralize the trypsin with complete medium, collect the cells, and centrifuge. Resuspend the pellet and split the cells at a ratio of 1:3 to 1:6 for continued culture.[6]

KRAS Signaling Pathway and BI-0474 Inhibition

The diagram below illustrates the canonical KRAS signaling pathway. Activation of Receptor Tyrosine Kinases (RTKs) by growth factors leads to the recruitment of the GRB2-SOS1 complex. SOS1 acts as a Guanine Nucleotide Exchange Factor (GEF), promoting the exchange of GDP for GTP on KRAS, thereby activating it.[11][12] Active, GTP-bound KRAS then engages downstream effector pathways, such as the RAF-MEK-ERK (MAPK) cascade, driving cell proliferation. The KRAS G12C mutation impairs this cycle, leading to sustained activation. BI-0474 covalently binds to the mutant cysteine, locking KRAS G12C in an inactive state and blocking downstream signaling.[1]

KRAS signaling pathway and BI-0474 inhibition mechanism.

Protocol: NCI-H358 Xenograft Model

This protocol outlines the establishment of a subcutaneous NCI-H358 xenograft model to evaluate the in vivo efficacy of BI-0474.

Experimental Workflow

Workflow for the NCI-H358 xenograft study.

Materials

• Animals: Female athymic nude mice (e.g., NMRI nude), 6-8 weeks old.[4]

• Cells: NCI-H358 cells, cultured to 80-90% confluency.[13]

• Reagents: RPMI-1640, FBS, L-Glutamine, PBS, Trypsin-EDTA, Matrigel (optional).

• Compound: BI-0474 powder, vehicle for formulation (e.g., DMSO, PEG300, Tween-80, saline or corn oil).[3][4]

• Equipment: Laminar flow hood, incubator, centrifuge, syringes (25-27 gauge), calipers, analytical balance.[13][14]

Methodology

• Animal Acclimatization: House mice in a pathogen-free facility for at least one week prior to the experiment to allow for acclimatization.[14][15]

• Cell Preparation:

  • Harvest NCI-H358 cells during their exponential growth phase.[13]

  • Count cells using a hemocytometer or automated cell counter.

  • Centrifuge the cell suspension and resuspend the pellet in sterile, serum-free medium or PBS to the desired concentration (e.g., 5-10 x 10⁶ cells per 100-200 µL). For improved tumor take-rate, cells can be resuspended in a 1:1 mixture of medium and Matrigel. Keep the cell suspension on ice.[13]

• Tumor Implantation:

  • Subcutaneously inject the prepared cell suspension (typically 100-200 µL) into the right flank of each mouse.[14]

• Tumor Monitoring and Grouping:

  • Monitor tumor growth by measuring the length (L) and width (W) with calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (W² x L) / 2.

  • When tumors reach an average volume of 100-200 mm³, randomize mice into treatment groups (e.g., Vehicle control, BI-0474 low dose, BI-0474 high dose), with 5-8 mice per group.[16]

• Drug Formulation and Administration:

  • Prepare the BI-0474 formulation fresh for each administration. A common vehicle for intraperitoneal injection consists of DMSO, PEG300, Tween-80, and saline.[4] For example, to prepare a 2.5 mg/mL solution, a 25 mg/mL stock in DMSO can be diluted with PEG300, Tween-80, and saline.[4]

  • Administer BI-0474 via intraperitoneal (i.p.) injection according to the dosing schedule.[1][4]

• Efficacy Evaluation:

  • Continue to measure tumor volume 2-3 times per week.

  • Monitor animal health and record body weight at least twice a week as a measure of toxicity.[1][14]

  • The primary endpoint is Tumor Growth Inhibition (TGI), calculated at the end of the study.

• Study Termination:

  • Euthanize mice when tumors reach the predetermined maximum size, or at the end of the study period.

  • Excise tumors, weigh them, and process for further analysis (e.g., pharmacodynamics, histology).[14]

In Vivo Efficacy Data

The following table summarizes representative in vivo efficacy data for BI-0474 in the NCI-H358 xenograft model.

Treatment Group	Dose & Schedule	Administration	Tumor Growth Inhibition (TGI)	Body Weight Change	Reference
BI-0474	40 mg/kg, once weekly	i.p.	68%	Moderate loss	[1]
BI-0474	40 mg/kg, twice weekly	i.p.	98%	More pronounced loss	[1]
BI-0474	40 mg/kg, single daily for 3 days	i.p.	Showed anti-tumor efficacy and PD biomarker modulation	Not specified	[4]

Note: The study showed that BI-0474 treatment leads to a decrease in unmodified KRAS G12C protein levels, a reduction in RAS-GTP and pERK levels, and an induction of apoptosis in the NCI-H358 xenograft model.[1]

Conclusion

The NCI-H358 xenograft model provides a robust and clinically relevant platform for the preclinical evaluation of KRAS G12C inhibitors like BI-0474. The protocols detailed in this document offer a comprehensive framework for assessing both the in vitro potency and in vivo anti-tumor efficacy of targeted agents against KRAS G12C-mutant NSCLC. Adherence to these standardized methods will enable researchers to generate reproducible and reliable data to guide further drug development efforts.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. NCI-H358 Cells [cytion.com]
• 6. NCI-H358. Culture Collections [culturecollections.org.uk]
• 7. NCI-H358 Cell Line - Creative Biogene [creative-biogene.com]
• 8. cytion.com [cytion.com]
• 9. Cellosaurus cell line NCI-H358 (CVCL_1559) [cellosaurus.org]
• 10. BI-0474 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 11. Development of SOS1 inhibitor-based degraders to target KRAS-mutant colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The SOS1 Inhibitor MRTX0902 Blocks KRAS Activation and Demonstrates Antitumor Activity in Cancers Dependent on KRAS Nucleotide Loading - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Characterisation of a novel KRAS G12C inhibitor ASP2453 that shows potent anti-tumour activity in KRAS G12C-mutated preclinical models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Intraperitoneal Administration of BI-0474 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the intraperitoneal (IP) administration of BI-0474, a potent and selective covalent inhibitor of KRAS G12C, in mouse models. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

BI-0474 is an irreversible covalent inhibitor of the Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) with a specific mutation at the G12C position.[1][2][3] This mutation is a common oncogenic driver in various human cancers.[1] BI-0474 functions by binding to the mutant cysteine-12 residue, locking the KRAS protein in an inactive, GDP-bound state.[4] This inhibition prevents the interaction between GDP-KRAS and the Son of Sevenless 1 (SOS1) protein, a crucial guanine (B1146940) nucleotide exchange factor, thereby blocking downstream oncogenic signaling through pathways such as the RAF-MEK-ERK (MAPK) pathway.[2][5][6] Due to its properties, BI-0474 is a valuable tool for in vitro and in vivo cancer research, particularly in studies involving KRAS G12C-driven tumors.[1][7]

Mechanism of Action and Signaling Pathway

The KRAS protein is a small GTPase that acts as a molecular switch in intracellular signaling pathways that regulate cell growth, proliferation, and survival.[1][2][3] In its active state, KRAS is bound to Guanosine Triphosphate (GTP), while in its inactive state, it is bound to Guanosine Diphosphate (GDP). The G12C mutation impairs the ability of KRAS to hydrolyze GTP, leading to a constitutively active state and uncontrolled cell signaling.[1][4] BI-0474 covalently binds to the cysteine residue of the G12C mutant, locking KRAS in its inactive GDP-bound form and inhibiting downstream signaling.[4]

Diagram 1: BI-0474 Mechanism of Action in the KRAS G12C Signaling Pathway.

In Vivo Efficacy and Dosing Data

BI-0474 has demonstrated anti-tumor efficacy in non-small cell lung cancer xenograft models.[6] The following table summarizes key quantitative data from in vivo studies using intraperitoneal administration of BI-0474 in mice.

Parameter	Value	Cell Line	Mouse Model	Dosing Regimen	Reference
Dose	40 mg/kg	NCI-H358	NMRI nude mice	Single daily for 3 days	[6]
Tumor Growth Inhibition (TGI)	68%	NCI-H358	NMRI nude mice	40 mg/kg, i.p., once weekly	[2][8]
Tumor Growth Inhibition (TGI)	98%	NCI-H358	NMRI nude mice	40 mg/kg, i.p., on two consecutive days (80 mg/kg total weekly)	[8][9]
Pharmacodynamic Effects	Reduction of RAS-GTP and pERK levels, induction of apoptosis	NCI-H358	NMRI nude mice	40 mg/kg, i.p., single daily for 3 days	[2][6]

Experimental Protocols

Preparation of BI-0474 for Intraperitoneal Injection

Materials:

• BI-0474 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% sodium chloride)

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

Vehicle Formulation: A common vehicle for the in vivo administration of BI-0474 consists of DMSO, PEG300, Tween-80, and saline.

Preparation Protocol: This protocol is adapted from a formulation for a similar small molecule inhibitor and aims to produce a clear solution.

• Stock Solution: Prepare a stock solution of BI-0474 in DMSO. For example, to achieve a final concentration of 2.5 mg/mL, a 25 mg/mL stock in DMSO can be prepared.

• Vehicle Preparation: In a sterile tube, add 400 µL of PEG300.

• Solubilization: Add 100 µL of the 25 mg/mL BI-0474 DMSO stock solution to the PEG300 and mix thoroughly by vortexing until the solution is clear.

• Emulsification: Add 50 µL of Tween-80 to the mixture and vortex until a clear solution is obtained.

• Final Dilution: Add 450 µL of saline to the mixture to reach a final volume of 1 mL. Vortex thoroughly. The final concentration of BI-0474 will be 2.5 mg/mL.

• Use Immediately: It is recommended to use the freshly prepared solution for administration.

Note: If the continuous dosing period exceeds half a month, the stability of this formulation should be carefully considered.[6]

Intraperitoneal Injection Protocol in Mice

Materials:

• Prepared BI-0474 solution

• Sterile syringes (1 mL)

• Sterile needles (25-30 gauge)

• 70% ethanol (B145695) or other appropriate skin disinfectant

• Gauze or cotton swabs

• Appropriate animal restraint device

Procedure:

• Animal Preparation: Weigh the mouse to accurately calculate the required dose volume. The maximum recommended injection volume for mice is 10 ml/kg.[10][11]

• Restraint: Properly restrain the mouse to expose the abdomen. A common method is to grasp the loose skin over the shoulders and neck.

• Injection Site Identification: The preferred site for IP injection is the lower right quadrant of the abdomen.[10][12] This location minimizes the risk of puncturing the cecum, bladder, or other vital organs.

• Disinfection: Disinfect the injection site with 70% ethanol using a gauze pad or cotton swab.

• Injection:

  • Tilt the mouse's head slightly downwards to help displace the abdominal organs.

  • Insert the needle, bevel up, at a 30-45° angle into the peritoneal cavity.[10]

  • Gently aspirate by pulling back the plunger to ensure that the needle has not entered a blood vessel or organ. If blood or any fluid is aspirated, withdraw the needle and reinject at a different site with a fresh needle and syringe.

  • Slowly inject the calculated volume of the BI-0474 solution.

• Post-injection Monitoring: After injection, return the mouse to its cage and monitor for any signs of distress, such as bleeding at the injection site or signs of abdominal pain.[10]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of BI-0474 in a mouse xenograft model.

Diagram 2: Experimental workflow for in vivo efficacy studies of BI-0474.

Conclusion

The intraperitoneal administration of BI-0474 is a key method for evaluating its in vivo efficacy in mouse models of KRAS G12C-driven cancers. Adherence to proper formulation and injection techniques is crucial for obtaining reliable and reproducible results. The provided protocols and data serve as a valuable resource for researchers designing and conducting preclinical studies with this promising KRAS G12C inhibitor.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. benchchem.com [benchchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. BI-0474 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]
• 11. animalcare.ubc.ca [animalcare.ubc.ca]
• 12. uac.arizona.edu [uac.arizona.edu]

Application Notes and Protocols: Preparation of BI-0474 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a stock solution of BI-0474, a potent and irreversible covalent inhibitor of KRAS G12C.[1][2][3] BI-0474 is utilized in cancer research to study KRAS G12C-mutated cell lines and xenograft models.[2][4][5][6] Adherence to this protocol will ensure the accurate and safe preparation of a stable stock solution for use in various in vitro and in vivo experimental settings.

BI-0474 Properties

BI-0474 is a small molecule inhibitor that specifically targets the KRAS G12C mutation, a common oncogenic driver in several cancers.[3] It functions by covalently binding to the cysteine residue at position 12 of the mutated KRAS protein, thereby locking it in an inactive state.[2][7] This inhibition disrupts downstream signaling pathways, such as the RAF-MEK-ERK (MAPK) pathway, leading to reduced cell proliferation and tumor growth.[2]

Key Signaling Pathway

Caption: Mechanism of BI-0474 action on the KRAS G12C signaling pathway.

Quantitative Data Summary

The following table summarizes the key quantitative data for BI-0474.

Property	Value	Reference
Molecular Weight	587.74 g/mol	[1]
Solubility in DMSO	100 mg/mL (170.14 mM)	[1]
Powder Storage	3 years at -20°C	[1]
Stock Solution Storage	1 year at -80°C; 1 month at -20°C	[1][4]
IC50 (GDP-KRAS::SOS1)	7.0 nM	[1][8]
EC50 (NCI-H358 cells)	26 nM	[4][7]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of BI-0474 in DMSO.

Materials and Equipment

• BI-0474 powder

• Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions

• Handle BI-0474 powder in a well-ventilated area or a fume hood.

• Avoid inhalation of dust and direct contact with skin and eyes.

• Wear appropriate PPE throughout the procedure.

• Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.[9]

Preparation Workflow

Caption: Workflow for preparing BI-0474 stock solution in DMSO.

Step-by-Step Procedure

• Calculate the required amount of BI-0474:

  • To prepare a 10 mM stock solution, use the following formula:

    • Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

    • For 1 mL of a 10 mM solution:

      • Mass (mg) = 0.010 mol/L x 0.001 L x 587.74 g/mol x 1000 mg/g = 5.88 mg

• Weighing the BI-0474 Powder:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh out the calculated mass (e.g., 5.88 mg) of BI-0474 powder and transfer it to the tared tube.

• Dissolving in DMSO:

  • Add the calculated volume of fresh, anhydrous DMSO to the tube containing the BI-0474 powder. For a 10 mM solution using 5.88 mg of BI-0474, add 1 mL of DMSO.

  • Note: Moisture-absorbing DMSO can reduce the solubility of BI-0474; therefore, using fresh DMSO is crucial.[1]

• Ensuring Complete Dissolution:

  • Cap the tube tightly and vortex the solution until the BI-0474 powder is completely dissolved. The solution should be clear. Gentle warming in a water bath (not exceeding 37°C) may be used if necessary to aid dissolution.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.

  • Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[1][4]

Conclusion

This protocol provides a standardized method for the preparation of BI-0474 stock solution in DMSO. Accurate preparation and proper storage are essential for maintaining the stability and activity of the compound, ensuring reliable and reproducible experimental results in KRAS G12C-related research.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pardon Our Interruption [opnme.com]
• 8. abmole.com [abmole.com]
• 9. aurorabiolabs.com [aurorabiolabs.com]

Application Notes and Protocols for BI-0474 in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of BI-0474, a potent and irreversible covalent inhibitor of KRAS G12C, in preclinical animal studies. BI-0474 is a valuable tool for investigating KRAS G12C-driven cancers.[1][2][3]

Mechanism of Action

BI-0474 selectively targets the KRAS G12C mutant protein.[3] The Kirsten rat sarcoma viral oncogene homolog (KRAS) is a key molecular switch in intracellular signaling pathways that regulate cell growth and survival.[3][4] Mutations in KRAS are among the most common drivers of cancer.[3] The G12C mutation, where glycine (B1666218) is replaced by cysteine at position 12, leads to the protein being predominantly in its active, GTP-bound state, driving oncogenic signaling.[3] BI-0474 forms a covalent bond with the mutant cysteine in the switch II pocket of GDP-bound KRAS G12C, locking the protein in an inactive state and inhibiting downstream signaling.[2][5]

KRAS G12C Signaling Pathway Inhibition by BI-0474

References

• 1. BI-0474 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Targeting KRAS G12C: from inhibitory mechanism to modulation of antitumor effect in patients - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays Using BI-0474

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-0474 is a potent, irreversible, and covalent inhibitor of the KRAS G12C mutant protein, a key driver in various cancers.[1][2] It exerts its effect by targeting the protein-protein interaction between GDP-bound KRAS G12C and Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor.[3][4] This inhibition effectively locks KRAS in its inactive state, thereby blocking downstream oncogenic signaling through pathways such as the RAF-MEK-ERK (MAPK) pathway.[1][5] These application notes provide detailed protocols for key cell-based assays to evaluate the efficacy and mechanism of action of BI-0474.

Data Presentation

In Vitro and Cellular Activity of BI-0474

Parameter	Value	Cell Line/System	Assay Type	Reference
IC50 (KRAS G12C::SOS1)	7.0 nM	Biochemical	AlphaScreen	[1][3]
IC50 (KRAS G12D::SOS1)	4,200 nM	Biochemical	AlphaScreen	[1]
EC50 (Anti-proliferative)	26 nM	NCI-H358 (KRAS G12C)	Cell Proliferation	[1][4]
EC50 (Anti-proliferative)	4,500 nM	GP2D (KRAS G12D)	Cell Proliferation	[1]

Note: The data clearly indicates the high potency and selectivity of BI-0474 for the KRAS G12C mutant over KRAS G12D.

Signaling Pathway and Experimental Workflow

KRAS G12C Signaling Pathway and Inhibition by BI-0474

Caption: KRAS G12C signaling cascade and the inhibitory action of BI-0474.

General Experimental Workflow for Assessing BI-0474 Efficacy

Caption: A generalized workflow for in vitro evaluation of BI-0474.

Experimental Protocols

Protocol 1: Cell Proliferation Assay

This protocol is designed to determine the anti-proliferative activity of BI-0474 on KRAS G12C mutant cells.

Materials:

• NCI-H358 cell line (KRAS G12C mutant)

• GP2D cell line (KRAS G12D mutant, for selectivity)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• BI-0474

• BI-0473 (negative control)

• DMSO (vehicle)

• 96-well clear-bottom cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count NCI-H358 and GP2D cells.

  • Seed 2,000-5,000 cells per well in 90 µL of complete growth medium into a 96-well plate.

  • Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of BI-0474 and BI-0473 in DMSO.

  • Perform serial dilutions of the stock solutions in complete growth medium to create a range of concentrations (e.g., 1 nM to 10,000 nM).[4] Ensure the final DMSO concentration is ≤ 0.1%.

  • Add 10 µL of the diluted compounds or vehicle control to the appropriate wells.

• Incubation:

  • Incubate the plate for 72 hours at 37°C, 5% CO2.[4]

• Assay Readout:

  • Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a luminometer.

• Data Analysis:

  • Normalize the data to the vehicle-treated control wells (100% viability).

  • Plot the normalized data against the logarithm of the compound concentration.

  • Calculate the EC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope).

Protocol 2: Western Blot for pERK Modulation

This protocol assesses the effect of BI-0474 on the downstream signaling of the KRAS pathway by measuring the phosphorylation of ERK.

Materials:

• NCI-H358 cells

• 6-well cell culture plates

• BI-0474

• DMSO

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-pERK1/2 (Thr202/Tyr204), anti-total ERK1/2

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed NCI-H358 cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of BI-0474 (e.g., 10 nM, 100 nM, 1 µM) or DMSO for 2-6 hours.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer.

  • Clarify lysates by centrifugation and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and add ECL substrate.

  • Visualize protein bands using an imaging system.

• Data Analysis:

  • Quantify band intensities using image analysis software.

  • Normalize the pERK signal to the total ERK signal to determine the extent of pathway inhibition.

Protocol 3: In Vivo Xenograft Model and Pharmacodynamic Analysis

This protocol outlines a general procedure for evaluating the in vivo efficacy of BI-0474 in a mouse xenograft model.[5]

Materials:

• Nude mice (e.g., NMRI or ICR-SCID)

• NCI-H358 cells

• Matrigel (optional)

• BI-0474

• Vehicle solution (e.g., corn oil or a formulation with PEG300, Tween-80, and saline)[3][4]

• Dosing equipment (e.g., intraperitoneal injection needles and syringes)

• Calipers

Procedure:

• Tumor Implantation:

  • Subcutaneously inject NCI-H358 cells (e.g., 5 x 10^6 cells in PBS, possibly mixed with Matrigel) into the flank of each mouse.

  • Monitor tumor growth regularly.

• Treatment:

  • When tumors reach a mean size of 100-200 mm³, randomize mice into treatment and vehicle control groups.[5]

  • Administer BI-0474 via intraperitoneal (i.p.) injection at a specified dose and schedule (e.g., 40 mg/kg, daily for 3 consecutive days for pharmacodynamic studies, or once/twice weekly for efficacy studies).[4][6]

• Efficacy Monitoring:

  • Measure tumor volume with calipers twice weekly and calculate using the formula: (Length x Width²)/2.[5]

  • Monitor animal body weight as an indicator of toxicity.[6][7]

• Pharmacodynamic (PD) Biomarker Analysis:

  • At specified time points post-treatment (e.g., 2, 6, 24 hours after the last dose), euthanize a subset of mice.[6]

  • Excise tumors and process for analysis of target engagement (e.g., mass spectrometry for unmodified KRAS G12C) and downstream signaling (e.g., pERK levels by immunoassay or Western blot, RAS-GTP levels by G-LISA).[6]

• Data Analysis:

  • Calculate Tumor Growth Inhibition (TGI) for efficacy studies.

  • Analyze PD biomarker data to correlate drug exposure with target modulation.

Disclaimer

These protocols are intended as a guide and may require optimization for specific experimental conditions and laboratory setups. Always adhere to institutional guidelines and safety protocols when handling chemical reagents and conducting animal studies.

References

• 1. opnme.com [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Immunohistochemistry with BI-0474 Treated Tumors

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-0474 is a potent and selective irreversible covalent inhibitor of KRAS G12C, a common oncogenic driver in various cancers.[1][2][3] It acts by inhibiting the protein-protein interaction between GDP-KRAS and SOS1, thereby preventing the exchange of GDP for GTP and locking KRAS in its inactive state.[1][4] Preclinical studies have demonstrated that BI-0474 exhibits anti-proliferative and anti-tumor activity, leading to the modulation of downstream signaling pathways and the induction of apoptosis.[1][4][5][6]

Immunohistochemistry (IHC) is a powerful technique to visualize the in-situ effects of BI-0474 on tumor tissue. This document provides detailed application notes and protocols for performing IHC on formalin-fixed, paraffin-embedded (FFPE) tumor sections treated with BI-0474. The focus is on key pharmacodynamic and exploratory biomarkers to assess target engagement, downstream pathway modulation, effects on cell proliferation and apoptosis, and the impact on the tumor microenvironment.

Principle of the Assay

IHC allows for the specific detection of antigens in tissue sections through the binding of a primary antibody to its target protein. This interaction is then visualized using a secondary antibody conjugated to an enzyme that catalyzes a chromogenic reaction or a fluorophore.[7] This methodology enables the qualitative and semi-quantitative assessment of protein expression and localization within the morphological context of the tumor tissue.

BI-0474 Mechanism of Action and Signaling Pathway

BI-0474 specifically targets the KRAS G12C mutant protein. The G12C mutation introduces a cysteine residue at position 12, which serves as a covalent attachment point for the inhibitor.[5] By binding to KRAS G12C, BI-0474 prevents its activation, leading to the downregulation of downstream signaling cascades, primarily the RAF-MEK-ERK (MAPK) pathway, which is crucial for cell proliferation and survival.[5][8][9]

Caption: BI-0474 Signaling Pathway Inhibition.

Key Biomarkers for IHC Analysis

Based on the mechanism of action of BI-0474 and the known effects of KRAS G12C inhibition, the following biomarkers are recommended for IHC analysis of treated tumors.

Biomarker Category	Biomarker	Cellular Localization	Expected Change with BI-0474	Rationale
Downstream Pathway Modulation	Phospho-ERK (pERK1/2)	Nuclear and/or Cytoplasmic	Decrease	Direct indicator of MAPK pathway inhibition.[6][8]
Cell Proliferation	Ki-67	Nuclear	Decrease	A well-established marker of proliferating cells.[3][4]
Apoptosis	Cleaved Caspase-3	Cytoplasmic	Increase	A key executioner of apoptosis.[6][10][11]
Tumor Microenvironment	CD3	Cell Membrane	Increase	Marker for total T-lymphocyte infiltration.
CD4	Cell Membrane	Increase	Marker for helper T-lymphocytes.
CD8	Cell Membrane	Increase	Marker for cytotoxic T-lymphocytes.[1][2]
F4/80 or CD68	Cell Membrane/Cytoplasmic	Change in polarization	Marker for macrophages.
PD-L1	Cell Membrane	Modulation	Immune checkpoint protein.[12]

Experimental Protocols

Tissue Preparation

• Fixation: Immediately following excision, fix tumor tissues in 10% neutral buffered formalin (NBF) for 24-48 hours at room temperature.[13] Avoid prolonged fixation to prevent antigen masking.[13]

• Processing and Embedding: Dehydrate the fixed tissues through a series of graded ethanol (B145695) solutions, clear with xylene, and embed in paraffin (B1166041) wax.[14][15]

• Sectioning: Cut 4-5 µm thick sections using a microtome and mount on positively charged slides.[7]

• Drying: Bake the slides at 60°C for at least 1 hour to ensure tissue adherence.

Immunohistochemistry Staining Protocol

The following is a general protocol that should be optimized for each antibody and tissue type.

References

• 1. The KRASG12C Inhibitor MRTX849 Reconditions the Tumor Immune Microenvironment and Sensitizes Tumors to Checkpoint Inhibitor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. Ki67 immunohistochemistry staining [bio-protocol.org]
• 5. Protocol specific for Ki67 Antibody (NB110-57147): Novus Biologicals [novusbio.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. The Extracellular Niche and Tumor Microenvironment Enhance KRAS Inhibitor Efficacy in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pardon Our Interruption [opnme.com]
• 9. Pardon Our Interruption [opnme.com]
• 10. Cancer Histology Core [pathbio.med.upenn.edu]
• 11. SignalStain® Apoptosis (Cleaved Caspase-3) IHC Detection Kit | Cell Signaling Technology [cellsignal.com]
• 12. ascopubs.org [ascopubs.org]
• 13. stagebio.com [stagebio.com]
• 14. nordicbiosite.com [nordicbiosite.com]
• 15. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded Tissues | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols: BI-0474 in Combination with Other Cancer Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-0474 is a potent and selective, irreversible covalent inhibitor of KRAS G12C, a common oncogenic driver in various cancers.[1] It acts by binding to the mutant cysteine residue at position 12, locking the KRAS protein in its inactive, GDP-bound state.[1] While BI-0474 has demonstrated significant preclinical anti-tumor activity as a single agent, the development of resistance and the complexity of cancer signaling pathways necessitate the exploration of combination therapies. This document provides an overview of the preclinical rationale, supporting data, and detailed protocols for evaluating BI-0474 in combination with other cancer therapies, primarily focusing on inhibitors of the SOS1, SHP2, and EGFR pathways.

Mechanism of Action: BI-0474

BI-0474 covalently binds to the cysteine-12 of the KRAS G12C mutant protein. This modification prevents the exchange of GDP for GTP, thereby inhibiting downstream signaling through the MAPK and PI3K-AKT pathways, which are crucial for tumor cell proliferation and survival.

Figure 1: Simplified KRAS Signaling Pathway and BI-0474 Mechanism of Action.

Rationale for Combination Therapies

Monotherapy with KRAS G12C inhibitors can lead to intrinsic and acquired resistance. Cancer cells can adapt by reactivating upstream signaling pathways or utilizing bypass tracks to maintain proliferation. Combining BI-0474 with inhibitors of key signaling nodes can create a more comprehensive and durable anti-tumor response.

Data Presentation: Preclinical Efficacy of BI-0474 and Combination Strategies

The following tables summarize key preclinical data for BI-0474 as a monotherapy and provide representative data for combination strategies with other KRAS G12C inhibitors, which can serve as a benchmark for studies with BI-0474.

Table 1: Preclinical Activity of BI-0474 (Monotherapy)

Parameter	Cell Line	Value	Reference
IC50 (GDP-KRAS::SOS1 Interaction)	N/A	7.0 nM	[2]
EC50 (Cell Proliferation)	NCI-H358 (NSCLC)	26 nM	[2]
In Vivo Efficacy (Tumor Growth Inhibition)	NCI-H358 Xenograft	68% (40 mg/kg, i.p.)	[3]
In Vivo Efficacy (Tumor Growth Inhibition)	NCI-H358 Xenograft	98% (80 mg/kg, i.p.)	[3]

Table 2: Representative Preclinical Data for KRAS G12C Inhibitors in Combination Therapies

Combination Strategy	KRAS G12C Inhibitor	Combination Agent	Cancer Model	Key Findings	Reference
SOS1 Inhibition	Adagrasib	BI-3406 (SOS1i)	NSCLC & CRC Xenografts	Enhanced and prolonged anti-tumor response compared to monotherapy.	[4]
SHP2 Inhibition	RMC-4998 (RAS(ON)i)	RMC-4550 (SHP2i)	Lung Cancer Models	Suppressed MAPK reactivation and sensitized tumors to immunotherapy.	[5][6]
EGFR Inhibition	Sotorasib	Panitumumab (EGFRi)	CRC Xenografts	Synergistic anti-tumor effect.	[7]
Immunotherapy	Sotorasib	Anti-PD-1 Antibody	Syngeneic Mouse Models	Enhanced T-cell infiltration and durable anti-tumor responses.	[8]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of BI-0474 in combination with other cancer therapies.

Protocol 1: In Vitro Cell Viability Assay (Synergy Analysis)

This protocol is designed to assess the synergistic, additive, or antagonistic effects of BI-0474 in combination with another inhibitor on cancer cell proliferation.

1. Materials:

• KRAS G12C mutant cancer cell line (e.g., NCI-H358)
• Cell culture medium and supplements
• 96-well plates
• BI-0474 (and its negative control BI-0473)
• Combination agent (e.g., SOS1 inhibitor, SHP2 inhibitor)
• Cell viability reagent (e.g., CellTiter-Glo®, resazurin)
• Plate reader

2. Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
• Drug Preparation: Prepare a dose-response matrix of BI-0474 and the combination agent.
• Treatment: Treat the cells with the drug combinations for a specified period (e.g., 72 hours). Include controls for each drug alone and a vehicle control.
• Viability Assessment: Add the cell viability reagent and measure the signal using a plate reader.
• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Use software such as CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

"Start" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Seed_Cells" [label="Seed KRAS G12C\nmutant cells in\n96-well plates"]; "Prepare_Drugs" [label="Prepare dose-response\nmatrix of BI-0474 &\ncombination agent"]; "Treat_Cells" [label="Treat cells for 72h"]; "Measure_Viability" [label="Measure cell viability\n(e.g., CellTiter-Glo)"]; "Analyze_Data" [label="Calculate Combination\nIndex (CI)"]; "End" [shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Start" -> "Seed_Cells"; "Seed_Cells" -> "Prepare_Drugs"; "Prepare_Drugs" -> "Treat_Cells"; "Treat_Cells" -> "Measure_Viability"; "Measure_Viability" -> "Analyze_Data"; "Analyze_Data" -> "End"; }

Figure 2: Workflow for In Vitro Synergy Analysis.

Protocol 2: In Vivo Xenograft Model for Combination Therapy Evaluation

This protocol outlines the methodology for assessing the in vivo efficacy of BI-0474 in combination with another therapeutic agent in a mouse xenograft model.

1. Materials:

• Immunocompromised mice (e.g., nude mice)
• KRAS G12C mutant cancer cell line (e.g., NCI-H358)
• Matrigel (optional)
• BI-0474
• Combination agent
• Dosing vehicles
• Calipers for tumor measurement

2. Procedure:

• Tumor Implantation: Subcutaneously implant cancer cells into the flank of the mice.
• Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups:

• Group 1: Vehicle control
• Group 2: BI-0474 alone
• Group 3: Combination agent alone
• Group 4: BI-0474 + combination agent

• Drug Administration: Administer the drugs according to the predetermined schedule and route (e.g., intraperitoneal injection for BI-0474).
• Monitoring: Measure tumor volume and body weight regularly (e.g., twice a week).
• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics).
• Data Analysis: Calculate tumor growth inhibition (TGI) and assess statistical significance between the treatment groups.

"Implant_Cells" [label="Implant KRAS G12C\nmutant cells into mice"]; "Tumor_Growth" [label="Allow tumors to grow\nto 100-150 mm³"]; "Randomize" [label="Randomize mice into\ntreatment groups"]; "Treat" [label="Administer treatments\n(Vehicle, BI-0474, Combo Agent,\nBI-0474 + Combo Agent)"]; "Monitor" [label="Monitor tumor volume\nand body weight"]; "Endpoint" [label="Endpoint: Excise tumors\nfor analysis"]; "Analyze" [label="Analyze Tumor Growth\nInhibition (TGI)"];

"Implant_Cells" -> "Tumor_Growth" -> "Randomize" -> "Treat" -> "Monitor" -> "Endpoint" -> "Analyze"; }

Figure 3: Experimental Workflow for In Vivo Xenograft Studies.

Protocol 3: Pharmacodynamic (PD) Biomarker Analysis

This protocol is for assessing the target engagement and downstream pathway modulation of BI-0474 in combination therapy.

1. Materials:

• Tumor samples from the in vivo study
• Protein lysis buffer
• Antibodies for Western blotting (e.g., p-ERK, total ERK, p-AKT, total AKT)
• Western blotting equipment and reagents
• RNA extraction kit
• qRT-PCR reagents and equipment

2. Procedure:

• Sample Preparation: Homogenize tumor tissues to extract protein and RNA.
• Western Blotting:

• Quantify protein concentration.
• Perform SDS-PAGE and transfer proteins to a membrane.
• Probe the membrane with primary antibodies against key signaling proteins (e.g., p-ERK, p-AKT) and their total counterparts.
• Detect and quantify the protein bands.

• qRT-PCR:

• Synthesize cDNA from the extracted RNA.
• Perform qRT-PCR to measure the expression of downstream target genes (e.g., DUSP6, SPRY2).

• Data Analysis: Compare the levels of phosphorylated proteins and gene expression between the different treatment groups to assess the extent of pathway inhibition.

Conclusion

The preclinical data for various KRAS G12C inhibitors strongly support the rationale for combination therapies to enhance efficacy and overcome resistance. While specific published data on BI-0474 in combination settings is limited, its well-characterized mechanism of action and potent single-agent activity make it an excellent tool for preclinical investigation of novel combination strategies. The provided protocols offer a framework for researchers to systematically evaluate the synergistic potential of BI-0474 with other targeted therapies, ultimately contributing to the development of more effective treatments for KRAS G12C-driven cancers.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pardon Our Interruption [boehringer-ingelheim.com]
• 4. Combined KRASG12C and SOS1 inhibition enhances and extends the anti-tumor response in KRASG12C-driven cancers by addressing intrinsic and acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Combining RAS(ON) G12C-selective inhibitor with SHP2 inhibition sensitises lung tumours to immune checkpoint blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medicalandresearch.com [medicalandresearch.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing BI-0474 Dosage to Minimize Toxicity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the dosage of the KRAS G12C inhibitor, BI-0474, to minimize toxicity in preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is BI-0474 and what is its mechanism of action?

A1: BI-0474 is a potent, selective, and irreversible covalent inhibitor of the KRAS G12C mutant protein.[1][2] It functions by binding to the switch II pocket of GDP-bound KRAS G12C, trapping the protein in an inactive state.[3] This inhibits the interaction between GDP-KRAS and Son of Sevenless 1 (SOS1), a guanine (B1146940) nucleotide exchange factor, thereby blocking downstream signaling pathways, such as the RAF-MEK-ERK pathway, that drive cancer cell proliferation and survival.[3][4]

Q2: What are the known toxicities associated with BI-0474 and other KRAS G12C inhibitors?

A2: Preclinical studies with BI-0474 have shown dose-dependent body weight loss in animal models.[3] While specific toxicology data for BI-0474 is limited, other KRAS G12C inhibitors like sotorasib (B605408) and adagrasib have been associated with a range of adverse effects in clinical and preclinical studies. These potential class-specific toxicities include:

• Gastrointestinal Issues: Diarrhea, nausea, and vomiting are commonly reported.[5][6]

• Hepatotoxicity: Elevations in liver enzymes (AST and ALT) have been observed, indicating potential liver damage.[6][7]

Researchers should therefore closely monitor for these and other potential toxicities during their experiments.

Q3: What is a recommended starting dose for in vivo studies with BI-0474?

A3: Based on published preclinical data, a dose of 40 mg/kg administered intraperitoneally (i.p.) has been shown to be effective in tumor growth inhibition in xenograft models with manageable toxicity (body weight loss).[3][8] However, the optimal dose for any given experiment will depend on the specific animal model, tumor type, and experimental endpoint. It is crucial to perform a dose-response study to determine the optimal therapeutic window for your specific model.

Q4: How should BI-0474 be formulated for in vivo administration?

A4: A common formulation for in vivo studies with BI-0474 is a solution in 25% hydroxypropyl-γ-cyclodextrin (HP-γ-CD) in a sterile vehicle.[3] It is essential to ensure complete dissolution and sterility of the formulation before administration.

Troubleshooting Guides

In Vitro Cytotoxicity Assays

Issue 1: High variability between replicate wells in an MTT or similar colorimetric assay.

• Potential Cause:

  • Uneven cell seeding: Inconsistent number of cells per well.

  • Edge effects: Evaporation in the outer wells of the microplate.[9]

  • Incomplete formazan (B1609692) solubilization: Formazan crystals not fully dissolved before reading absorbance.

• Troubleshooting Steps:

  • Cell Seeding: Ensure a homogenous cell suspension before plating. After plating, visually inspect the plate under a microscope to confirm even cell distribution.

  • Mitigate Edge Effects: Avoid using the outer wells of the plate for experimental samples. Fill these wells with sterile PBS or media to maintain humidity.[9]

  • Ensure Complete Solubilization: After MTT incubation, ensure the formazan crystals are completely dissolved in the solubilization buffer (e.g., DMSO) by gentle shaking or pipetting. Visually confirm dissolution before reading the plate.

Issue 2: Test compound interferes with the assay readout.

• Potential Cause:

  • Compound color: The inherent color of BI-0474 at high concentrations might interfere with absorbance readings.

  • Chemical reactivity: The compound may directly react with the assay reagents (e.g., MTT).[10]

• Troubleshooting Steps:

  • Run a cell-free control: Add BI-0474 to the assay medium without cells to determine if it has any intrinsic absorbance at the measurement wavelength.

  • Use an alternative assay: If interference is confirmed, consider using a different cytotoxicity assay with a different detection principle, such as the LDH release assay, which measures membrane integrity.

In Vivo Toxicology Studies

Issue 3: Significant body weight loss in treated animals.

• Potential Cause:

  • Dose is too high: The administered dose of BI-0474 is exceeding the maximum tolerated dose (MTD) for the specific animal model.

  • Formulation issues: Problems with the vehicle or formulation are causing toxicity.

• Troubleshooting Steps:

  • Dose De-escalation: Reduce the dose of BI-0474 in subsequent cohorts to identify a better-tolerated dose that still maintains efficacy.

  • Vehicle Control: Ensure that a vehicle-only control group is included to rule out any toxicity caused by the formulation itself.

  • Supportive Care: Provide supportive care to the animals, such as supplemental nutrition and hydration, as per institutional guidelines.

Issue 4: No clear dose-response relationship for toxicity.

• Potential Cause:

  • Insufficient dose range: The selected doses are too close together or are all below the toxic threshold.

  • Pharmacokinetic variability: High inter-animal variability in drug absorption, distribution, metabolism, and excretion.

• Troubleshooting Steps:

  • Widen the Dose Range: Test a broader range of doses, including doses that are expected to be non-toxic and doses that are expected to induce some level of toxicity.

  • Pharmacokinetic Analysis: If possible, collect blood samples to measure the plasma concentration of BI-0474 to correlate exposure with toxicity.

  • Increase Group Size: A larger number of animals per group can help to overcome inter-animal variability and reveal a clearer dose-response trend.

Data Presentation

Table 1: In Vitro Activity of BI-0474

Parameter	Cell Line	Value	Reference
IC50 (KRAS G12C::SOS1 PPI)	-	7.0 nM	[4]
EC50 (Proliferation)	NCI-H358 (KRAS G12C)	26 nM	[8]

Table 2: In Vivo Efficacy and Tolerability of BI-0474 in NCI-H358 Xenograft Model

Dose and Schedule	Tumor Growth Inhibition (TGI)	Body Weight Change	Reference
40 mg/kg i.p. once weekly	68%	Less pronounced loss	[3]
40 mg/kg i.p. twice weekly	98%	More pronounced loss	[3]

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is a general guideline for assessing the in vitro cytotoxicity of BI-0474. Optimization for specific cell lines and experimental conditions is recommended.

• Cell Seeding:

  • Culture KRAS G12C mutant cells (e.g., NCI-H358) in appropriate media.

  • Trypsinize and count the cells.

  • Seed cells into a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of media.

  • Incubate for 24 hours to allow for cell attachment.[11]

• Compound Treatment:

  • Prepare a stock solution of BI-0474 in DMSO.

  • Perform serial dilutions of BI-0474 in culture medium to the desired concentrations. The final DMSO concentration should be <0.5%.[11]

  • Remove the media from the cells and add 100 µL of the compound dilutions. Include vehicle control wells (media with DMSO) and no-cell control wells (media only).

  • Incubate for 72 hours.[11]

• MTT Addition and Incubation:

  • Add 10 µL of 5 mg/mL MTT solution to each well.[11]

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the MTT-containing medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

  • Shake the plate for 5-10 minutes.

  • Read the absorbance at 570 nm using a microplate reader.[11]

Protocol 2: In Vivo Maximum Tolerated Dose (MTD) Study

This protocol provides a framework for determining the MTD of BI-0474 in a rodent model. All animal procedures must be approved by the institution's animal care and use committee.

• Animal Model:

  • Use an appropriate rodent model (e.g., nude mice for xenograft studies).

  • Allow animals to acclimate for at least one week before the start of the study.

• Dose Selection and Formulation:

  • Select a range of doses based on available in vitro and in vivo data. A starting point could be doses ranging from 10 mg/kg to 80 mg/kg.

  • Formulate BI-0474 in a sterile vehicle such as 25% HP-γ-CD.

• Administration and Monitoring:

  • Administer BI-0474 via the intended route (e.g., i.p.).

  • Monitor animals daily for clinical signs of toxicity, including changes in body weight, activity, and appearance.[12]

• Data Collection and Analysis:

  • Record body weights daily.

  • At the end of the study, perform a complete necropsy and collect blood for hematology and clinical chemistry analysis.

  • Collect major organs for histopathological examination.

  • The MTD is typically defined as the highest dose that does not cause greater than 10-20% body weight loss or significant clinical signs of toxicity.[13]

Mandatory Visualizations

Caption: KRAS signaling pathway and the inhibitory action of BI-0474.

Caption: General workflow for in vivo toxicity assessment of BI-0474.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. BI-0474 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Practical Guidance for the Management of Adverse Events in Patients with KRASG12C-Mutated Non-Small Cell Lung Cancer Receiving Adagrasib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A real-world pharmacovigilance study of KRAS G12C mutation inhibitors based on the food and drug administration adverse event reporting system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hepatobiliary Adverse Events Associated With the KRAS p.G12C Inhibitor Sotorasib - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. dctd.cancer.gov [dctd.cancer.gov]

BI-0474 off-target effects in cancer cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using BI-0474, a potent and irreversible covalent inhibitor of KRAS G12C. This guide focuses on potential off-target effects in cancer cell lines and provides methodologies for key experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BI-0474?

BI-0474 is a highly potent and selective inhibitor of the KRAS G12C mutant protein.[1][2][3] It acts as an irreversible, covalent inhibitor that binds to the cysteine residue at position 12 of the mutated KRAS protein.[4][5] This binding locks the KRAS G12C protein in an inactive, GDP-bound state, thereby inhibiting downstream signaling pathways, such as the RAF-MEK-ERK (MAPK) pathway, which are crucial for cell growth and survival in KRAS G12C-driven cancers.[4][5][6] Specifically, BI-0474 has been shown to inhibit the protein-protein interaction between GDP-KRAS and SOS1, a guanine (B1146940) nucleotide exchange factor.[1][2]

Q2: Are there any known off-target effects of BI-0474?

Direct and comprehensive studies detailing the off-target effects of BI-0474 in a broad panel of kinases or other proteins are not extensively available in the public domain. However, a structurally related diastereomer, BI-0473, which serves as a negative control, was tested against a SafetyScreen44™ panel. At a high concentration of 10 µM, BI-0473 showed activity against six targets: COX-1, COX-2, KAPPA, 5HT1B, 5HT2N, and M2.[5] While this does not directly represent the off-target profile of BI-0474, it suggests potential off-target families that could be considered for investigation if anomalous cellular phenotypes are observed.

Q3: We observe unexpected toxicity or a phenotype inconsistent with KRAS G12C inhibition in our cancer cell line. Could this be due to off-target effects?

While BI-0474 is designed to be a selective KRAS G12C inhibitor, unexpected cellular effects could potentially arise from off-target activities, especially at higher concentrations. If you observe phenotypes that cannot be explained by the inhibition of the KRAS G12C pathway, consider the following troubleshooting steps:

• Confirm On-Target Engagement: First, verify that BI-0474 is engaging with its intended target, KRAS G12C, in your cell line. This can be done by assessing the downstream signaling of KRAS, such as by performing a Western blot for phosphorylated ERK (p-ERK). A decrease in p-ERK levels would indicate on-target activity.

• Dose-Response Analysis: Perform a careful dose-response study. Off-target effects are more likely to occur at higher concentrations. Determine the lowest effective concentration that inhibits KRAS G12C signaling and cell proliferation to minimize potential off-target effects.

• Use of a Negative Control: If available, use the negative control compound BI-0473. This diastereomer is significantly less active against KRAS G12C.[3] If the unexpected phenotype persists with BI-0473, it is more likely to be an off-target effect or related to the compound's scaffold.

Q4: How can I experimentally assess the potential off-target effects of BI-0474 in my specific cancer cell line?

To investigate potential off-target effects of BI-0474, you can employ several advanced proteomics and biochemical screening techniques:

• Kinome Profiling: A broad kinase screen using a commercially available service can identify potential off-target kinases that are inhibited by BI-0474. This involves testing the compound against a large panel of purified kinases and measuring its inhibitory activity.

• Chemoproteomics: Techniques such as Activity-Based Protein Profiling (ABPP) or thermal proteome profiling (TPP) can provide an unbiased view of the proteins that BI-0474 interacts with within the cellular proteome.

• Phosphoproteomics: A global phosphoproteomic analysis can reveal changes in signaling pathways upon treatment with BI-0474. This can help identify signaling nodes that are affected, which may point towards off-target kinase inhibition.

Quantitative Data Summary

The following tables summarize the available quantitative data for BI-0474.

Table 1: In Vitro Potency and Cellular Activity of BI-0474

Parameter	Value	Cell Line / Assay Condition	Reference
IC50 (GDP-KRAS::SOS1 Interaction)	7.0 nM	AlphaScreen Assay	[1][2]
EC50 (Cell Proliferation)	26 nM	NCI-H358 (KRAS G12C)	[4]
EC50 (Cell Proliferation)	4,500 nM	GP2D (KRAS G12D)	[4]

Table 2: Pharmacokinetic and Physicochemical Properties of BI-0474

Parameter	Value	Species / Condition	Reference
Plasma Protein Binding (Human)	96.7%	[4]
Plasma Protein Binding (Mouse)	>98%	[4]
Plasma Protein Binding (Rat)	98.3%	[4]
Caco-2 Permeability (A to B)	0.8 x 10⁻⁶ cm/s	pH 7.4	[4]
Caco-2 Efflux Ratio	45	[4]
CYP3A4 Inhibition (IC50)	15 µM	[4]
CYP2D6 Inhibition (IC50)	21 µM	[4]
CYP2C8, 2C9, 2C19 Inhibition (IC50)	>50 µM	[4]

Experimental Protocols

Protocol 1: Western Blot Analysis of KRAS Downstream Signaling

This protocol is for assessing the on-target activity of BI-0474 by measuring the phosphorylation of ERK (p-ERK), a downstream effector of the KRAS pathway.

• Cell Culture and Treatment:

  • Plate KRAS G12C mutant cancer cells (e.g., NCI-H358) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of BI-0474 (e.g., 0, 10, 50, 100, 500 nM) for a specified time (e.g., 2, 6, or 24 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein amounts and prepare samples with Laemmli buffer.

  • Separate the proteins on a 10% SDS-polyacrylamide gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-ERK, total ERK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system.

• Data Analysis:

  • Quantify the band intensities and normalize the p-ERK signal to total ERK and the loading control.

Visualizations

Caption: Simplified KRAS signaling pathway and the mechanism of BI-0474 action.

Caption: Logical workflow for troubleshooting unexpected experimental outcomes with BI-0474.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. Targeting KRAS G12C: from inhibitory mechanism to modulation of antitumor effect in patients - PMC [pmc.ncbi.nlm.nih.gov]

Preventing BI-0474 precipitation in media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the precipitation of BI-0474 in experimental media.

BI-0474: Physicochemical Properties

BI-0474 is a potent, irreversible, and covalent inhibitor of KRASG12C, a common oncogenic mutation.[1][2] It functions by targeting the protein-protein interaction between GDP-KRAS and the guanine (B1146940) nucleotide exchange factor SOS1, exhibiting anti-proliferative activity.[3][4] However, its hydrophobic nature presents challenges in aqueous solutions.[3][5] Understanding its solubility is critical for successful experimentation.

Property	Value	Source
Molecular Weight	587.74 g/mol	[3]
Formula	C₃₀H₃₇N₉O₂S	[3]
Solubility in DMSO	100 mg/mL (170.14 mM)	[3]
Solubility in Water	Insoluble	[3]
Solubility in Ethanol	Insoluble	[3]
Solubility at pH 7	99 µg/mL	[1][6]

Troubleshooting Guide: Preventing Precipitation

This guide addresses the common issue of BI-0474 precipitating out of solution when diluted from a concentrated Dimethyl Sulfoxide (DMSO) stock into aqueous cell culture media.

Issue 1: Immediate Precipitation Upon Dilution

Q1: Why does BI-0474 precipitate instantly when I add my DMSO stock to the culture medium?

A1: This is a common phenomenon for hydrophobic compounds like BI-0474.[5] While highly soluble in the organic solvent DMSO, a rapid solvent shift occurs when the concentrated stock is introduced into the aqueous environment of the culture medium.[5] The final DMSO concentration is drastically lowered, and the aqueous medium cannot maintain the inhibitor in a dissolved state, causing it to "crash out" of solution.[5][7]

Q2: How can I prevent this initial precipitation?

A2: Several strategies can be employed to mitigate immediate precipitation. A logical workflow for troubleshooting this issue is presented below.

A step-by-step logical guide for troubleshooting precipitation.

Here are the detailed strategies:

• Optimize DMSO Concentration: Keep the final concentration of DMSO in your culture medium as low as possible, ideally below 0.5% and preferably below 0.1%, to minimize both precipitation risk and cytotoxicity.[8][9] Remember to always include a vehicle control with the identical final DMSO concentration in your experiments.[5]

• Perform Stepwise Dilution: Avoid adding the highly concentrated DMSO stock directly into the full volume of media.[5] Instead, perform an intermediate dilution of the stock in a small volume of complete, serum-containing medium or fresh DMSO before adding it to the final volume.[5][10]

• Pre-warm the Medium: Gently warming the culture medium to 37°C before adding the inhibitor can increase its solubility.[5][8]

• Increase Mixing: Add the inhibitor stock solution dropwise to the medium while gently vortexing or swirling.[5] This ensures rapid dispersal and prevents localized high concentrations that are prone to precipitation.[5]

• Utilize Serum: If your experimental design allows, use a medium containing serum (e.g., FBS). Serum proteins like albumin can bind to hydrophobic compounds, acting as carriers and helping to keep them in solution.[5][11]

Issue 2: Delayed Precipitation in Culture

Q1: My BI-0474 solution was initially clear, but I observed precipitation in the culture plate hours or days later. What causes this?

A1: Delayed precipitation can occur due to several factors:

• Temperature Fluctuations: Removing plates from a 37°C incubator for analysis at room temperature can lower the solubility of the compound, causing it to crystallize over time.[5]

• pH Shifts: The CO₂ environment in an incubator can alter the pH of the medium, which may affect the solubility of pH-sensitive compounds.[9]

• Compound Instability: The compound may degrade over the course of the experiment into less soluble byproducts.[12]

• Interactions with Media Components: BI-0474 may interact with salts or other components in the media, leading to the formation of insoluble complexes.[9]

Q2: How can I troubleshoot and prevent delayed precipitation?

A2:

• Maintain Temperature: Use a heated stage on your microscope to maintain the plate at 37°C during analysis and minimize the time plates are outside the incubator.[5]

• Use Buffered Media: Ensure your medium is adequately buffered (e.g., with HEPES) to maintain a stable pH.[5]

• Check Stability Data: Refer to the manufacturer's datasheet for information on the stability of BI-0474 in aqueous solutions and under different storage conditions.[5] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for short-term or -80°C for long-term stability.[4]

Frequently Asked Questions (FAQs)

Q1: How should I prepare my initial stock solution of BI-0474?

A1: Use anhydrous, high-purity DMSO to prepare a high-concentration stock solution, for example, at 100 mg/mL (170.14 mM) as the upper limit or a more standard 10-20 mM.[3][13] Ensure the compound is fully dissolved by vortexing. Gentle warming to 37°C or brief sonication can also aid dissolution, but be cautious as excessive heat can degrade the compound.[13] Always use fresh DMSO, as it is hygroscopic and absorbed water can reduce solubility.[13]

Q2: Does precipitation mean my experiment is invalid?

A2: Yes, absolutely. If BI-0474 precipitates, its effective concentration in the medium will be unknown and significantly lower than intended.[10] This will lead to inaccurate and non-reproducible results. Visual inspection for any cloudiness or particulate matter is crucial before adding the medium to your cells.[10]

Q3: How can I determine the maximum soluble concentration of BI-0474 in my specific cell culture medium?

A3: You can perform a solubility test. The detailed protocol is provided in the "Experimental Protocols" section below. This involves preparing serial dilutions of BI-0474 in your specific medium and observing them over time for any signs of precipitation.[9]

Q4: What is the mechanism of action for BI-0474?

A4: BI-0474 is a direct inhibitor of KRASG12C.[14] The KRAS protein acts as a molecular switch in cell signaling, cycling between an inactive GDP-bound state and an active GTP-bound state.[6][15] The G12C mutation impairs GTP hydrolysis, locking KRAS in the "on" position and driving uncontrolled cell growth through downstream pathways like the RAF-MEK-ERK (MAPK) pathway.[2][15] BI-0474 covalently binds to the mutant cysteine-12 residue, trapping KRASG12C in its inactive state and blocking downstream signaling.[1][15]

BI-0474 inhibits the KRAS signaling pathway.

Experimental Protocols

Protocol 1: Preparation of a 10 mM BI-0474 Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of BI-0474 for subsequent dilution.

Materials:

• BI-0474 powder (MW: 587.74 g/mol )

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

Procedure:

• Calculate the mass of BI-0474 required. For 1 mL of a 10 mM stock solution:

  • Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 587.74 g/mol * 1000 mg/g = 5.88 mg

• Carefully weigh 5.88 mg of BI-0474 powder and place it into a sterile vial.

• Add 1 mL of anhydrous, high-purity DMSO to the vial.

• Vortex the solution for 1-2 minutes until the powder is completely dissolved. Visually inspect to ensure the solution is clear and free of particulates.[13]

• If dissolution is slow, gently warm the vial to 37°C for 5-10 minutes and vortex again.[13]

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C for up to one month or at -80°C for up to six months.[4]

Protocol 2: Determination of Maximum Soluble Concentration in Culture Medium

Objective: To find the highest concentration of BI-0474 that remains soluble in a specific cell culture medium.

Materials:

• 10 mM BI-0474 stock solution in DMSO

• Your specific complete cell culture medium (with serum, if applicable)

• Sterile microcentrifuge tubes or a 96-well plate

• Incubator (37°C, 5% CO₂)

Procedure:

• Pre-warm your cell culture medium to 37°C.[9]

• Prepare a series of BI-0474 dilutions in the pre-warmed medium. For example, to test concentrations from 100 µM down to 1 µM:

  • 100 µM: Add 10 µL of 10 mM BI-0474 stock to 990 µL of medium (Final DMSO: 1%).

  • 50 µM: Perform a 1:2 serial dilution from the 100 µM solution into fresh medium.

  • Continue with serial dilutions to obtain the desired concentration range.

  • Important: Include a vehicle control with the highest DMSO concentration used (e.g., 1%) but no BI-0474.

• Incubate the dilutions under standard cell culture conditions (37°C, 5% CO₂).[9]

• Visually inspect each dilution for signs of precipitation (e.g., cloudiness, crystals, sediment) at several time points (e.g., immediately, 1 hour, 4 hours, 24 hours).[9]

• The highest concentration that remains clear throughout the observation period is the maximum working soluble concentration for your specific conditions.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. rroij.com [rroij.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. BI-0474 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 15. The path to the clinic: a comprehensive review on direct KRASG12C inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: BI-0474 Stability and Long-Term Storage

Audience: Researchers, scientists, and drug development professionals.

This guide provides detailed information on the stability and long-term storage of BI-0474, a potent covalent inhibitor of KRAS G12C. It also includes troubleshooting advice for common issues that may be encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for BI-0474 powder?

For optimal stability, BI-0474 in its solid (powder) form should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

Q2: How should I store stock solutions of BI-0474?

Prepared stock solutions of BI-0474 in a suitable solvent such as DMSO should be aliquoted to avoid repeated freeze-thaw cycles.[2] These aliquots should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3]

Q3: Is BI-0474 sensitive to light or moisture?

Q4: What is the stability of BI-0474 in aqueous solutions or cell culture media?

The acrylamide (B121943) warhead of BI-0474, which is responsible for its covalent binding to the cysteine residue of KRAS G12C, can be susceptible to hydrolysis, especially at non-neutral pH. The reactivity of acrylamides can be influenced by pH, with increased reactivity observed at higher pH levels.[1][2] For in vivo experiments, it is recommended to prepare the working solution fresh on the day of use.[3] For cell-based assays, while specific stability data in various media is not available, it is advisable to add the compound to the culture shortly after dilution to minimize potential degradation.

Quantitative Stability Data

The following tables summarize the recommended storage conditions for BI-0474 in both solid and solution forms based on information from suppliers.

Table 1: Long-Term Storage of BI-0474 Powder

Storage Temperature	Recommended Duration
-20°C	Up to 3 years[1]
4°C	Up to 2 years[1]

Table 2: Long-Term Storage of BI-0474 Stock Solutions (in DMSO)

Storage Temperature	Recommended Duration
-80°C	Up to 6 months[1][3]
-20°C	Up to 1 month[1][3]

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of BI-0474 in experimental settings.

Issue 1: Precipitation of BI-0474 in solution.

• Problem: You observe precipitation when preparing a stock solution or diluting it for an experiment.

• Potential Causes & Solutions:

  • Low Solubility in Aqueous Buffers: BI-0474 has low aqueous solubility. When diluting a DMSO stock solution into an aqueous buffer or cell culture medium, ensure rapid mixing to avoid localized high concentrations that can lead to precipitation.

  • Hygroscopic DMSO: If the DMSO used to prepare the stock solution has absorbed moisture, it can reduce the solubility of BI-0474.[4] Always use fresh, anhydrous DMSO.

  • Temperature Effects: Solubility can be temperature-dependent. For in vivo formulations that may precipitate, gentle warming and/or sonication can be used to aid dissolution.[3] However, be cautious with heating as it may accelerate degradation.

  • Solution: For in vivo preparations where precipitation is observed, a common formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3] If issues persist, consider preparing a fresh stock solution with new, anhydrous DMSO.

Issue 2: Inconsistent or lower-than-expected activity in assays.

• Problem: You observe variability in your experimental results or the compound appears less potent than expected.

• Potential Causes & Solutions:

  • Degradation of Stock Solution: Improper storage or repeated freeze-thaw cycles of the stock solution can lead to degradation of BI-0474. Ensure that stock solutions are properly aliquoted and stored at the recommended temperatures.

  • Time-Dependent Inhibition: As a covalent inhibitor, the inhibitory effect of BI-0474 is time-dependent. The IC50 value will decrease with longer pre-incubation times with the target protein. Ensure that the pre-incubation time is consistent across all experiments to obtain reproducible results.

  • pH of Assay Buffer: The reactivity of the acrylamide warhead can be pH-dependent.[1][2] Ensure that the pH of your assay buffer is consistent and appropriate for the experiment. Significant deviations from neutral pH could affect the rate of covalent bond formation.

  • Presence of Thiols in Assay Buffer: High concentrations of reducing agents containing thiols (e.g., DTT, β-mercaptoethanol) in your assay buffer could potentially react with the acrylamide warhead of BI-0474, reducing its effective concentration available to bind to the target protein. If possible, minimize the concentration of such agents or perform control experiments to assess their impact.

Experimental Protocols

Preparation of BI-0474 Stock Solution (for in vitro use)

• Materials: BI-0474 powder, anhydrous DMSO.

• Procedure:

  • Allow the BI-0474 vial to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex or sonicate briefly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes in tightly sealed tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -80°C or -20°C as recommended.

Preparation of BI-0474 Working Solution (for in vivo use)

A reported formulation for intraperitoneal administration is as follows:[3]

• Materials: BI-0474 DMSO stock solution (e.g., 25 mg/mL), PEG300, Tween-80, Saline.

• Procedure (for a 1 mL working solution of 2.5 mg/mL):

  • To 400 µL of PEG300, add 100 µL of a 25 mg/mL BI-0474 stock solution in DMSO. Mix until the solution is clear.

  • Add 50 µL of Tween-80 and mix thoroughly.

  • Add 450 µL of Saline to bring the final volume to 1 mL.

  • This formulation should be prepared fresh on the day of use. If precipitation occurs during preparation, gentle heating and/or sonication may be used to aid dissolution.[3]

Visualizations

Caption: Troubleshooting guide for common issues with BI-0474.

Caption: Mechanism of action of BI-0474 on the KRAS G12C signaling pathway.

References

• 1. Tunable Methacrylamides for Covalent Ligand Directed Release Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]

Troubleshooting inconsistent results with BI-0474

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with the KRASG12C inhibitor, BI-0474.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BI-0474?

BI-0474 is a potent, selective, and irreversible covalent inhibitor of the KRASG12C mutant protein.[1][2] It functions by targeting the cysteine residue at position 12, which is unique to this mutant form of KRAS.[1][3] This covalent modification disrupts the interaction between KRASG12C and its guanine (B1146940) nucleotide exchange factor, SOS1, thereby inhibiting downstream signaling pathways involved in cell growth and survival, such as the RAF-MEK-ERK (MAPK) pathway.[1][2][4]

Q2: How selective is BI-0474?

BI-0474 demonstrates high selectivity for the KRASG12C mutant over other KRAS mutants, such as KRASG12D.[1][2] In a biochemical assay measuring the inhibition of the KRAS::SOS1 protein-protein interaction, BI-0474 was significantly more potent against KRASG12C than KRASG12D.[1][2] This selectivity is also observed in cellular assays, where it shows potent anti-proliferative activity in KRASG12C mutant cell lines but has substantially lower activity in cell lines with other KRAS mutations.[1][2]

Q3: Is there a negative control available for BI-0474?

Yes, BI-0473 is the recommended negative control for BI-0474.[3] BI-0473 is a diastereomer of BI-0474 and exhibits significantly lower biochemical activity, making it a suitable tool to distinguish between on-target and potential off-target effects in your experiments.[2][3]

Q4: What is the recommended solvent and storage condition for BI-0474?

For in vitro experiments, BI-0474 can be dissolved in DMSO.[4] Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six months.[5] It is important to use fresh DMSO as moisture can reduce the solubility of the compound.[4] For in vivo studies, specific formulation protocols are available and should be followed closely to ensure solubility and stability.[4][5]

Troubleshooting Guide

Issue 1: Lower than expected potency in cell-based assays.

Potential Cause	Troubleshooting Step
Compound Degradation	Ensure proper storage of BI-0474 stock solutions (-20°C for short-term, -80°C for long-term).[5] Avoid repeated freeze-thaw cycles.
Solubility Issues	Confirm complete dissolution of BI-0474 in DMSO.[4] When preparing working dilutions in aqueous media, ensure the final DMSO concentration is compatible with your cell line and does not cause precipitation.
Incorrect Cell Line	Verify that the cell line used expresses the KRASG12C mutation. BI-0474 is highly selective for this mutant.[1][2]
High Serum Concentration	High serum levels in cell culture media can sometimes interfere with compound activity. Consider reducing the serum concentration during the treatment period, if compatible with your experimental setup.
Cell Density	Optimize cell seeding density. High cell densities can sometimes lead to an underestimation of compound potency.

Issue 2: Inconsistent or lack of efficacy in animal models.

Potential Cause	Troubleshooting Step
Poor Bioavailability	BI-0474 is not orally bioactive and requires intraperitoneal (i.p.) administration for in vivo studies.[2][6] Ensure the correct route of administration is being used.
Improper Formulation	Use the recommended formulation for in vivo dosing to ensure solubility and stability of the compound.[4][5] Prepare fresh formulations for each dosing.
Dosing Regimen	Review the dosing schedule and concentration. Efficacy has been demonstrated in xenograft models with specific dosing regimens (e.g., 40 mg/kg, daily i.p. for 3 days).[1][5]
Animal Model Variability	Ensure consistency in the tumor volume and health of the animals at the start of the experiment. In vivo experiments can have inherent variability.
Compound Instability in Formulation	The mixed solution for in vivo studies should be used immediately after preparation for optimal results.[4]

Issue 3: Suspected off-target effects.

Potential Cause	Troubleshooting Step
Non-specific Activity	Use the negative control compound, BI-0473, in parallel with BI-0474.[3] This will help differentiate between on-target KRASG12C inhibition and any potential off-target effects.
High Compound Concentration	High concentrations of any compound can lead to off-target effects. Perform dose-response experiments to determine the optimal concentration range for on-target activity.
Cell Line Sensitivity	Some cell lines may be more sensitive to off-target effects. If possible, confirm key findings in a second KRASG12C mutant cell line.

Quantitative Data Summary

Parameter	Value	Assay/Model
IC50 (KRASG12C::SOS1 PPI)	7.0 nM	Biochemical Assay[4][5]
IC50 (KRASG12D::SOS1 PPI)	4,200 nM	Biochemical Assay[1]
EC50 (NCI-H358 proliferation)	26 nM	Cell-based Assay[1][5]
EC50 (GP2D proliferation)	4,500 nM	Cell-based Assay[1]
In Vivo Efficacy	68% and 98% Tumor Growth Inhibition	NCI-H358 Xenograft Model (40 mg/kg and 80 mg/kg i.p., respectively)[7]

Experimental Protocols

In Vitro Cell Proliferation Assay

• Cell Seeding: Seed NCI-H358 cells (KRASG12C mutant) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of BI-0474 and the negative control BI-0473 in DMSO. Further dilute in cell culture medium to the final desired concentrations. The final DMSO concentration should be consistent across all wells and typically below 0.5%.

• Treatment: Remove the overnight culture medium and add the medium containing the various concentrations of the compounds to the respective wells. Include a vehicle control (DMSO only).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.[5]

• Viability Assessment: After the incubation period, assess cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay or MTT assay.

• Data Analysis: Calculate the half-maximal effective concentration (EC50) by fitting the dose-response data to a four-parameter logistic curve.

In Vivo Xenograft Study

• Cell Implantation: Subcutaneously implant NCI-H358 cells into the flank of immunodeficient mice.

• Tumor Growth Monitoring: Monitor tumor growth until tumors reach a predetermined size (e.g., 100-200 mm³).

• Animal Randomization: Randomize animals into treatment and vehicle control groups.

• Compound Formulation and Administration: Prepare the BI-0474 formulation for intraperitoneal (i.p.) injection according to the recommended protocol.[4][5] Administer the specified dose (e.g., 40 mg/kg) daily for the duration of the study.[1][5]

• Monitoring: Monitor tumor volume and body weight regularly.[1]

• Endpoint and Analysis: At the end of the study, euthanize the animals and excise the tumors for further analysis, such as pharmacodynamic biomarker assessment (e.g., pERK levels).[1]

Visualizations

Caption: KRAS Signaling Pathway and BI-0474 Mechanism of Action.

Caption: General Experimental Workflow for BI-0474 Evaluation.

References

• 1. opnme.com [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BI-0474 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. tandfonline.com [tandfonline.com]

Technical Support Center: Acquired Resistance to BI-0474 In Vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering acquired resistance to the KRASG12C inhibitor BI-0474 in their in vitro experiments. The information is based on established mechanisms of resistance to covalent KRASG12C inhibitors and offers strategies to investigate and potentially overcome this resistance in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BI-0474?

BI-0474 is a potent and irreversible covalent inhibitor of KRASG12C.[1][2] It specifically binds to the cysteine residue at position 12 of the mutant KRAS protein, locking it in an inactive, GDP-bound state.[2][3] This prevents the subsequent activation of downstream signaling pathways, such as the RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation and survival in KRASG12C-mutant cancers.[1][4][5]

Q2: My KRASG12C mutant cell line is showing reduced sensitivity to BI-0474. What are the potential mechanisms of acquired resistance?

Acquired resistance to KRASG12C inhibitors like BI-0474 can arise through various "on-target" and "off-target" mechanisms.[5][6]

• On-target mechanisms directly involve the KRAS protein and include:

  • Secondary KRAS mutations: New mutations in the KRAS gene can prevent BI-0474 from binding effectively. These can occur at the binding site or allosteric sites.[7][8][9][10]

  • KRASG12C allele amplification: An increase in the number of copies of the KRASG12C gene can lead to higher protein levels, overwhelming the inhibitory capacity of BI-0474.[4][9][10][11]

• Off-target mechanisms bypass the need for KRASG12C signaling and include:

  • Activation of upstream signaling: Mutations or amplification of receptor tyrosine kinases (RTKs) like EGFR or MET can reactivate the MAPK pathway.[5][9][10][12]

  • Activation of downstream effectors: Mutations in genes downstream of KRAS, such as BRAF, MEK (MAP2K1), or PIK3CA, can reactivate the signaling cascade independently of KRASG12C.[5][9][10]

  • Activation of parallel signaling pathways: Upregulation of alternative survival pathways, such as the PI3K/AKT/mTOR pathway, can compensate for the inhibition of the MAPK pathway.[5][13]

  • Histologic transformation: In some cases, cancer cells can change their lineage, for example, from adenocarcinoma to squamous cell carcinoma, which may render them less dependent on the original oncogenic driver.[9][10]

Q3: How can I determine the mechanism of resistance in my cell line?

A combination of molecular biology techniques can help elucidate the resistance mechanism:

• Sanger or Next-Generation Sequencing (NGS) of the KRAS gene: To identify secondary mutations.

• Quantitative PCR (qPCR) or Fluorescence In Situ Hybridization (FISH): To assess for KRASG12C allele amplification.

• Western Blotting or Phospho-Proteomic Analysis: To examine the activation status of key proteins in the MAPK and PI3K/AKT pathways (e.g., p-ERK, p-AKT, p-MEK).

• Whole-Exome or RNA Sequencing: For a comprehensive analysis of genomic and transcriptomic changes to identify mutations in other relevant genes.

Q4: Are there strategies to overcome or delay the onset of resistance to BI-0474 in vitro?

Yes, several combination strategies have shown promise in preclinical models for overcoming resistance to KRASG12C inhibitors:

• Vertical Pathway Inhibition: Combining BI-0474 with inhibitors of downstream effectors like MEK or ERK can lead to a more profound and durable pathway inhibition.[14][15]

• Targeting Upstream Activators: Co-inhibition with SHP2 or SOS1 inhibitors can prevent the reactivation of wild-type RAS isoforms that can be triggered by feedback mechanisms upon KRASG12C inhibition.[12][13][14]

• Inhibiting Parallel Pathways: If resistance is mediated by the activation of the PI3K/AKT pathway, combining BI-0474 with a PI3K or AKT inhibitor may restore sensitivity.[5][13]

• Targeting Cell Cycle Regulators: Combination with CDK4/6 inhibitors may be effective in resistant cells that have dysregulated cell cycle control.[16]

Troubleshooting Guides

Issue 1: Gradual increase in IC50 of BI-0474 in our long-term cell culture.

Possible Cause	Troubleshooting Step
Emergence of a resistant subpopulation.	1. Perform a dose-response curve to confirm the shift in IC50. 2. Isolate single-cell clones from the resistant population and characterize their sensitivity to BI-0474 individually. 3. Analyze the genomic DNA of the resistant clones for secondary KRAS mutations or gene amplification.
Inconsistent drug concentration.	1. Prepare fresh stock solutions of BI-0474 regularly.[17] 2. Verify the concentration and purity of the compound.
Changes in cell line characteristics.	1. Perform cell line authentication to ensure there has been no contamination or misidentification. 2. Compare the morphology and growth rate of the less sensitive cells to the parental cell line.

Issue 2: Complete loss of response to BI-0474 in a previously sensitive cell line.

Possible Cause	Troubleshooting Step
Acquisition of a bypass mutation.	1. Perform western blot analysis to check the phosphorylation status of ERK and AKT. Persistent phosphorylation in the presence of BI-0474 suggests pathway reactivation. 2. Sequence key downstream genes like BRAF, MAP2K1 (MEK1), and PIK3CA.
Histologic transformation.	1. Analyze cell morphology. 2. Use lineage-specific markers to assess for any changes in cell type.
Cell line contamination.	1. Perform cell line authentication immediately.

Quantitative Data Summary

The following tables provide hypothetical but representative data that might be observed when generating and characterizing BI-0474-resistant cell lines in vitro.

Table 1: Proliferation Assay (IC50 Values)

Cell Line	Treatment	IC50 (nM)	Fold Change in Resistance
NCI-H358 (Parental)	BI-0474	26	-
NCI-H358-BR1 (Resistant)	BI-0474	1,500	57.7
NCI-H358-BR2 (Resistant)	BI-0474	>10,000	>384

Data is illustrative and based on typical findings for KRASG12C inhibitors.

Table 2: Western Blot Densitometry (Relative Protein Levels)

Cell Line	Treatment (BI-0474, 100 nM)	p-ERK / Total ERK	p-AKT / Total AKT
NCI-H358 (Parental)	Untreated	1.0	1.0
Treated	0.1	0.8
NCI-H358-BR1	Untreated	1.2	1.1
Treated	0.9	1.0
NCI-H358-BR2	Untreated	1.1	2.5
Treated	1.0	2.3

Data is illustrative and represents the relative band intensity normalized to the untreated parental control.

Experimental Protocols

Protocol 1: Generation of BI-0474 Resistant Cell Lines

• Cell Seeding: Plate a KRASG12C mutant cell line (e.g., NCI-H358) at a low density in appropriate culture vessels.

• Initial Drug Exposure: Treat the cells with BI-0474 at a concentration equal to the IC50 of the parental cells.

• Culture Maintenance: Replace the medium with fresh BI-0474-containing medium every 3-4 days.

• Dose Escalation: Once the cells resume proliferation, gradually increase the concentration of BI-0474 in a stepwise manner (e.g., 1.5x to 2x increments).

• Isolation of Resistant Clones: When the cells are able to proliferate in a high concentration of BI-0474 (e.g., >1 µM), isolate single-cell clones using limiting dilution or cloning cylinders.

• Expansion and Characterization: Expand the resistant clones and confirm their resistance using a cell viability assay. Cryopreserve the resistant cell lines for future experiments.

Protocol 2: Western Blot Analysis of Signaling Pathways

• Cell Treatment: Seed parental and resistant cells and allow them to attach overnight. Treat the cells with various concentrations of BI-0474 or a vehicle control (e.g., DMSO) for a specified time (e.g., 2-4 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against proteins of interest (e.g., p-ERK, ERK, p-AKT, AKT, KRASG12C, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using image analysis software and normalize the levels of phosphorylated proteins to their total protein counterparts.

Visualizations

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. scispace.com [scispace.com]
• 4. KRAS: Biology, Inhibition, and Mechanisms of Inhibitor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Mechanisms of resistance to KRASG12C inhibitors in KRASG12C-mutated non-small cell lung cancer [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. crownbio.com [crownbio.com]
• 9. Mechanisms of Acquired Resistance to KRAS G12C Inhibition in Patients With Cancer - The ASCO Post [ascopost.com]
• 10. scholarlycommons.henryford.com [scholarlycommons.henryford.com]
• 11. mdpi.com [mdpi.com]
• 12. Overcoming Adaptive Resistance to KRAS Inhibitors Through Vertical Pathway Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Overcoming Resistance to Drugs Targeting KRASG12C Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Studies uncover complementary strategies to overcome resistance to KRAS G12C inhibitors in lung cancer - ecancer [ecancer.org]
• 17. medchemexpress.com [medchemexpress.com]

BI-0474 covalent binding to non-target proteins

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of BI-0474, a covalent inhibitor of KRAS G12C.

Troubleshooting Guide

Issue: Unexpected Phenotypes or Suspected Off-Target Effects

Researchers may observe cellular phenotypes that are not readily explained by the inhibition of the KRAS G12C signaling pathway. This could be indicative of BI-0474 binding to non-target proteins. Covalent inhibitors, by their nature, can potentially react with other proteins containing reactive cysteine residues.

Question 1: I am observing unexpected cellular effects that do not seem to be related to KRAS G12C inhibition. How can I determine if these are due to off-target binding of BI-0474?

Answer:

To investigate if the observed phenotypes are due to off-target effects of BI-0474, a multi-pronged approach is recommended:

• Use of a Negative Control: A diastereomer of BI-0474, known as BI-0473, is available and serves as a negative control.[1] This compound has a significantly lower biochemical activity (over 200-fold less) on KRAS G12C.[1] Comparing the cellular effects of BI-0474 with those of BI-0473 at the same concentration can help differentiate on-target from off-target effects. If the phenotype persists with BI-0474 but not with BI-0473, it is more likely to be an on-target effect.

• Chemoproteomic Profiling: This is a powerful method to identify the full spectrum of proteins that are covalently modified by an inhibitor.[2] This technique can provide an unbiased profile of both on-target and off-target interactions in a cellular context.

• Kinase Profiling: Screening BI-0474 against a broad panel of kinases can identify potential off-target kinase inhibition that might be responsible for the observed phenotype.

• Rescue Experiments: If a specific off-target is identified or suspected, conducting experiments to see if the phenotype can be rescued by overexpressing the wild-type form of the off-target protein or by using a specific inhibitor for that off-target can provide further validation.

Question 2: How can I perform a chemoproteomic experiment to identify non-target proteins covalently bound by BI-0474?

Answer:

A general workflow for a chemoproteomic approach to identify cellular targets of covalent inhibitors involves derivatizing the inhibitor with a tag for enrichment and subsequent identification by mass spectrometry.[2] While a specific protocol for BI-0474 is not published, a general methodology can be adapted.

Experimental Protocols

Protocol 1: Chemoproteomic Profiling to Identify Off-Target Proteins

This protocol outlines a general strategy for identifying proteins that are covalently modified by BI-0474. It is based on established chemoproteomic methods.[2]

Objective: To enrich and identify proteins from a cell lysate that are covalently bound by BI-0474.

Materials:

• BI-0474

• An alkyne-tagged version of BI-0474 (if available, otherwise custom synthesis may be required)

• Cell line of interest (e.g., one expressing KRAS G12C and one wild-type)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Biotin-azide tag

• Click chemistry reagents (e.g., copper (II) sulfate, a reducing agent like sodium ascorbate, and a copper ligand like TBTA)

• Streptavidin-coated beads

• Wash buffers (e.g., PBS with varying concentrations of SDS)

• Elution buffer (e.g., containing β-mercaptoethanol or by on-bead digestion)

• Reagents for SDS-PAGE and Western blotting or for mass spectrometry sample preparation

Workflow:

Procedure:

• Cell Treatment: Treat your cells of interest with an alkyne-tagged version of BI-0474 for a specified time and concentration. Include a vehicle-treated control.

• Cell Lysis: Harvest and lyse the cells to release the proteins.

• Click Chemistry: To the cell lysate, add the biotin-azide tag and the click chemistry reaction components. This will attach a biotin (B1667282) tag to the alkyne-tagged BI-0474 that is covalently bound to proteins.

• Enrichment: Incubate the lysate with streptavidin-coated beads to capture the biotin-tagged protein-inhibitor complexes.

• Washing: Thoroughly wash the beads to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Analysis: The eluted proteins can be separated by SDS-PAGE and visualized by silver staining or analyzed by Western blotting using antibodies against suspected off-targets. For a comprehensive and unbiased identification, the eluted proteins should be digested and analyzed by liquid chromatography-mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BI-0474? A1: BI-0474 is an irreversible, covalent inhibitor of KRAS G12C. [1][3]It specifically targets the cysteine residue at position 12 of the mutant KRAS protein. [3]By forming a covalent bond, it locks the KRAS G12C protein in an inactive, GDP-bound state, thereby inhibiting downstream signaling pathways involved in cell growth and survival. [3][4] Q2: What is the potency of BI-0474? A2: BI-0474 is a potent inhibitor of KRAS G12C with an IC50 value of 7.0 nM for the GDP-KRAS::SOS1 protein-protein interaction. [5][6][7]It exhibits an antiproliferative EC50 of 26 nM in NCI-H358 cells, which carry the KRAS G12C mutation. [3][6] Q3: Is BI-0474 selective for KRAS G12C? A3: BI-0474 is highly selective for KRAS G12C over the wild-type KRAS and other mutants like KRAS G12D. [3][4]For instance, its IC50 for the KRAS G12D::SOS1 interaction is 4,200 nM, demonstrating significant selectivity. [3] Q4: Are there any known off-target effects of BI-0474? A4: While specific off-target covalent binding partners of BI-0474 are not extensively documented in publicly available literature, its negative control, BI-0473, was shown to hit 6 out of 44 targets in a safety screen at a high concentration of 10 µM. [4]These hits included COX-1, COX-2, and several serotonin (B10506) and muscarinic receptors. [4]This suggests that at high concentrations, the chemical scaffold may have off-target interactions.

Q5: How can I minimize potential off-target effects in my experiments? A5: To minimize off-target effects, it is crucial to use the lowest effective concentration of BI-0474 and to include appropriate controls, such as the negative control compound BI-0473 and cell lines that do not express KRAS G12C.

Quantitative Data Summary

Parameter	Value	Cell Line/Assay	Reference
IC50 (GDP-KRAS G12C::SOS1)	7.0 nM	AlphaScreen Assay	[3][5][6]
IC50 (GDP-KRAS G12D::SOS1)	4,200 nM	AlphaScreen Assay	[3]
EC50 (Proliferation)	26 nM	NCI-H358 (KRAS G12C)	[3][6]
EC50 (Proliferation)	4,500 nM	GP2D (KRAS G12D)	[3]

Signaling Pathway Diagram

Caption: Simplified KRAS signaling pathway and the mechanism of action of BI-0474.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. BI-0474 is a Potent KRAS G12C inhibitor | MedChemExpress [medchemexpress.eu]

Technical Support Center: Interpreting Unexpected Phenotypes with BI-0474

This technical support center is designed for researchers, scientists, and drug development professionals using BI-0474, a potent and selective covalent inhibitor of KRAS G12C. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected experimental results and optimize your studies.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with BI-0474 in a question-and-answer format.

Q1: I am not observing the expected anti-proliferative effect of BI-0474 in my KRAS G12C mutant cell line.

Possible Causes and Troubleshooting Steps:

• Cell Line Integrity:

  • Action: Confirm the KRAS G12C mutation status of your cell line using sequencing. Cell line misidentification or mutation reversion can occur.

  • Action: Regularly test for mycoplasma contamination, which can alter cellular responses to drugs.[1]

• Compound Viability and Concentration:

  • Action: Ensure that your BI-0474 stock solution is properly stored at -20°C for short-term or -80°C for long-term storage to maintain its activity.

  • Action: Perform a dose-response experiment with a wide range of BI-0474 concentrations to determine the accurate half-maximal inhibitory concentration (IC50) in your specific cell line.

• Intrinsic Resistance:

  • Action: Investigate the genomic and transcriptomic profile of your cell line. Co-occurring mutations in tumor suppressor genes (e.g., TP53, LKB1) or activation of parallel signaling pathways may confer intrinsic resistance.

  • Action: Assess the baseline activity of receptor tyrosine kinases (RTKs). High basal RTK activation, particularly from EGFR, can lead to resistance.[2]

Q2: After an initial response to BI-0474, my cells resume proliferation.

Possible Causes and Troubleshooting Steps:

This phenomenon is likely due to the development of adaptive resistance.

• Reactivation of the MAPK Pathway:

  • Action: Perform a time-course Western blot analysis to monitor the phosphorylation levels of key downstream effectors like ERK (p-ERK) and MEK (p-MEK) over a period of 24 to 72 hours of BI-0474 treatment. A rebound in phosphorylation after initial suppression indicates pathway reactivation.[2][3]

• Activation of Bypass Pathways:

  • Action: Examine the activation status of alternative signaling pathways, such as the PI3K-AKT-mTOR pathway, by performing Western blots for key phosphorylated proteins like AKT (p-AKT) and S6 ribosomal protein (p-S6).[2][4]

• Upregulation of Receptor Tyrosine Kinases (RTKs):

  • Action: Use a phospho-RTK array to screen for the upregulation and activation of a broad range of RTKs in response to BI-0474 treatment.[3]

Experimental Workflow for Investigating Acquired Resistance

Caption: Workflow for troubleshooting acquired resistance to BI-0474.

Q3: I am observing off-target effects that are not consistent with KRAS pathway inhibition.

Possible Causes and Troubleshooting Steps:

While BI-0474 is highly selective, off-target effects can occur, especially at high concentrations.

• Covalent Modification of Other Proteins:

  • Action: Employ chemoproteomic techniques to identify other proteins that may be covalently modified by BI-0474.

  • Action: Use the provided negative control, BI-0473, a diastereomer with significantly lower activity against KRAS G12C. If the unexpected phenotype is not observed with BI-0473, it is more likely an on-target effect of KRAS G12C inhibition.

• Kinase Inhibition Profile:

  • Action: Screen BI-0474 against a broad panel of kinases to determine if it inhibits other kinases that could be responsible for the observed phenotype.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BI-0474?

BI-0474 is an irreversible covalent inhibitor of KRAS G12C.[3][5] It specifically binds to the mutant cysteine residue at position 12, locking the KRAS protein in an inactive, GDP-bound state. This prevents the interaction with guanine (B1146940) nucleotide exchange factors like SOS1, thereby blocking downstream signaling through pathways such as the MAPK and PI3K-AKT cascades.[2][5]

KRAS G12C Signaling Pathway and Inhibition by BI-0474

Caption: BI-0474 covalently binds to inactive KRAS G12C-GDP, preventing its activation.

Q2: What are the recommended storage and handling conditions for BI-0474?

For optimal stability, BI-0474 should be stored as a solid at -20°C for up to 2 years. Stock solutions in DMSO can be stored at -80°C for up to 6 months. Avoid repeated freeze-thaw cycles.

Q3: In which cell lines is BI-0474 expected to be most active?

BI-0474 is designed to be active in cancer cell lines harboring the KRAS G12C mutation. Its anti-proliferative activity has been demonstrated in non-small cell lung cancer (NSCLC) cell lines such as NCI-H358.

Quantitative Data Summary

Table 1: In Vitro Activity of BI-0474

Parameter	Cell Line	Value	Reference
IC50 (Proliferation)	NCI-H358 (NSCLC, KRAS G12C)	26 nM	[6]
IC50 (GDP-KRAS::SOS1 PPI)	Biochemical Assay	7.0 nM	[2][6]

Key Experimental Protocols

1. Cell Proliferation Assay (MTT/CellTiter-Glo®)

• Cell Seeding: Seed KRAS G12C mutant cells in a 96-well plate at a density of 3,000-5,000 cells per well and allow them to attach for 24 hours.

• Compound Treatment: Prepare serial dilutions of BI-0474 in culture medium. The final DMSO concentration should be below 0.5%. Include vehicle-only (DMSO) and no-cell controls.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• Detection:

  • MTT Assay: Add MTT solution (5 mg/mL) to each well and incubate for 2-4 hours. Solubilize the formazan (B1609692) crystals with DMSO and measure absorbance at 570 nm.

  • CellTiter-Glo® Assay: Follow the manufacturer's protocol to measure luminescence, which is proportional to ATP levels and cell viability.

• Data Analysis: Plot the percentage of cell viability against the log-transformed concentration of BI-0474 and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[1]

2. Western Blot Analysis of KRAS Pathway Signaling

• Cell Lysis: Culture and treat cells with BI-0474 for the desired time points. Lyse the cells on ice with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Denature 20-40 µg of protein per sample by boiling in Laemmli buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against total and phosphorylated forms of key signaling proteins (e.g., p-ERK, ERK, p-AKT, AKT) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Use an enhanced chemiluminescence (ECL) substrate to visualize the protein bands with a digital imager or X-ray film.[5]

• Analysis: Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to their total protein counterparts.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Targeting KRAS G12C: from inhibitory mechanism to modulation of antitumor effect in patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Preclinical Head-to-Head: BI-0474 vs. Sotorasib for KRAS G12C Inhibition

In the competitive landscape of KRAS G12C inhibitors, two prominent molecules, BI-0474 and sotorasib (B605408) (AMG-510), have demonstrated significant preclinical efficacy. This guide provides a detailed comparison of their performance based on publicly available experimental data, offering researchers, scientists, and drug development professionals a comprehensive overview to inform future research and development. Both molecules are irreversible, covalent inhibitors that target the mutant cysteine in KRAS G12C, locking the protein in an inactive, GDP-bound state.

Quantitative Efficacy Comparison

The preclinical efficacy of BI-0474 and sotorasib has been evaluated through various biochemical and cell-based assays. The following tables summarize the key quantitative data for a direct comparison.

Biochemical Potency

Compound	Assay	IC₅₀ (nM)	Reference(s)
BI-0474	KRAS G12C::SOS1 AlphaScreen	7.0	[1][2]
Sotorasib	Nucleotide Exchange Assay	*	[3]

Note: A direct IC₅₀ value for sotorasib in a KRAS G12C::SOS1 interaction assay was not available in the reviewed literature. However, sotorasib's ability to block SOS1-mediated nucleotide exchange has been demonstrated, confirming its mechanism of action.

Cellular Antiproliferative Activity

Compound	Cell Line	Assay Type	IC₅₀/EC₅₀ (nM)	Reference(s)
BI-0474	NCI-H358	Proliferation	26	[1][2]
Sotorasib	NCI-H358	Viability	~6 - 8	[4][5]
Sotorasib	MIA PaCa-2	Viability	~9	[4]
Sotorasib	MIA PaCa-2	p-ERK Inhibition	7	[6]

Note: The reported IC₅₀/EC₅₀ values for sotorasib in NCI-H358 cells vary across different sources, which may be attributable to differences in experimental protocols (e.g., assay duration, readout method). The lower values are more frequently cited.

In Vivo Antitumor Activity

Both BI-0474 and sotorasib have demonstrated significant in vivo antitumor efficacy in xenograft models of KRAS G12C-mutant cancers.

Compound	Animal Model	Dosing	Outcome	Reference(s)
BI-0474	NCI-H358 Xenograft (NMRI nude mice)	40 mg/kg, i.p., once or twice weekly	68% and 98% tumor growth inhibition, respectively	[2]
Sotorasib	NCI-H358 Xenograft	30 mg/kg, p.o., daily for 28 days	Reduced tumor size	[4]
Sotorasib	MIA PaCa-2 Xenograft (ICR-SCID mice)	25 mg/kg, p.o., every day x 5 for 3 weeks	Tumor growth inhibition	[7]

Signaling Pathway and Mechanism of Action

BI-0474 and sotorasib share a common mechanism of action, targeting the KRAS G12C mutant protein to inhibit downstream signaling. The diagram below illustrates the canonical KRAS signaling pathway and the point of intervention for these inhibitors.

KRAS G12C signaling pathway and inhibitor mechanism.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical data. The following sections outline the key experimental protocols used to evaluate BI-0474 and sotorasib.

KRAS G12C::SOS1 AlphaScreen Assay (BI-0474)

This biochemical assay quantifies the ability of an inhibitor to disrupt the interaction between KRAS G12C and the guanine (B1146940) nucleotide exchange factor SOS1.

Workflow for the KRAS G12C::SOS1 AlphaScreen assay.

Methodology:

• Reagents: Recombinant His-tagged KRAS G12C (GDP-loaded) and GST-tagged SOS1 are used. AlphaScreen Glutathione Acceptor beads and Nickel Chelate Donor beads are utilized for detection.

• Procedure: The assay is typically performed in a 384-well plate format.

  • BI-0474 is serially diluted and incubated with KRAS G12C.

  • SOS1 is then added to the mixture.

  • AlphaScreen beads are added, which bind to the His and GST tags of the respective proteins.

• Detection: If KRAS G12C and SOS1 interact, the donor and acceptor beads are brought into proximity, generating a chemiluminescent signal upon laser excitation.

• Analysis: The signal intensity is measured, and the concentration of BI-0474 that inhibits the KRAS G12C::SOS1 interaction by 50% (IC₅₀) is calculated.[2][8]

Cell Proliferation/Viability Assay (BI-0474 and Sotorasib)

This cell-based assay measures the effect of the inhibitors on the growth and survival of KRAS G12C-mutant cancer cell lines, such as NCI-H358.

General workflow for cell proliferation/viability assays.

Methodology:

• Cell Culture: NCI-H358 cells, which harbor the KRAS G12C mutation, are cultured in appropriate media (e.g., RPMI-1640 with 10% FBS).

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with a range of concentrations of either BI-0474 or sotorasib.

  • The plates are incubated for a specified period, typically 72 hours.

• Measurement: A cell viability reagent is added to each well. Common reagents include CellTiter-Glo (measures ATP levels) or MTT (measures metabolic activity).

• Analysis: The resulting signal (luminescence or absorbance), which is proportional to the number of viable cells, is measured using a microplate reader. The concentration of the inhibitor that reduces cell viability or proliferation by 50% (IC₅₀ or EC₅₀) is determined by fitting the data to a dose-response curve.[5][9]

In Vivo Xenograft Model (BI-0474 and Sotorasib)

This animal model evaluates the antitumor efficacy of the inhibitors in a living organism.

Methodology:

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: KRAS G12C-mutant human cancer cells (e.g., NCI-H358) are subcutaneously injected into the flanks of the mice.

• Treatment: Once the tumors reach a specified volume, the mice are randomized into treatment and vehicle control groups. The inhibitors are administered according to a defined schedule (e.g., daily oral gavage for sotorasib, intraperitoneal injection for BI-0474).

• Efficacy Assessment: Tumor volume and body weight are measured regularly throughout the study. The efficacy is typically reported as tumor growth inhibition (TGI).

• Pharmacodynamic Analysis: At the end of the study, tumors may be excised to analyze target engagement and downstream pathway modulation (e.g., levels of p-ERK).[2][10]

Conclusion

Both BI-0474 and sotorasib are highly potent and selective inhibitors of KRAS G12C with demonstrated preclinical efficacy. Based on the available data, sotorasib appears to have slightly more potent antiproliferative activity in the NCI-H358 cell line. However, it is important to note that direct comparisons of potencies across different studies can be challenging due to variations in experimental conditions. Both compounds show robust in vivo antitumor activity. The choice between these and other KRAS G12C inhibitors for further development and clinical application will likely depend on a range of factors including their full pharmacokinetic profiles, safety, and performance in clinical trials. This guide provides a foundational preclinical comparison to aid in these critical evaluations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. Diverse alterations associated with resistance to KRAS(G12C) inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhancing the Therapeutic Efficacy of KRASG12C Inhibitors in Lung Adenocarcinoma Cell Models by Cotargeting the MAPK Pathway or HSP90 - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of BI-0474 and Adagrasib in KRAS G12C Cell Lines

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of two prominent covalent inhibitors of KRAS G12C: BI-0474 and adagrasib. We present a comprehensive analysis of their performance in KRAS G12C mutant cell lines, supported by experimental data and detailed methodologies.

The KRAS G12C mutation is a key driver in a significant portion of non-small cell lung cancers and other solid tumors. The development of targeted covalent inhibitors that irreversibly bind to the mutant cysteine-12 residue has marked a pivotal moment in treating these cancers. This guide focuses on an objective comparison of BI-0474, a potent inhibitor from Boehringer Ingelheim, and adagrasib (MRTX849), an FDA-approved therapy developed by Mirati Therapeutics.

Mechanism of Action: A Shared Strategy

Both BI-0474 and adagrasib are irreversible, covalent inhibitors that specifically target the KRAS G12C mutant protein.[1][2][3][4] They function by binding to the unique cysteine residue at position 12, which is only present in the mutated form of the protein. This covalent modification locks the KRAS G12C protein in an inactive, GDP-bound state.[3][5] By doing so, these inhibitors prevent the downstream signaling cascades, primarily the MAPK/ERK pathway, that drive uncontrolled cell proliferation and survival.[3][6]

Caption: Simplified KRAS G12C signaling pathway and inhibitor action.

Biochemical and Cellular Potency

A direct comparison of biochemical and cellular potency is crucial for evaluating the efficacy of these inhibitors. The available data, though from different sources, provides valuable insights into their relative activities.

Parameter	BI-0474	Adagrasib	Cell Line
Biochemical IC50	7.0 nM[7][8]	Not explicitly found for SOS1 assay	GDP-KRAS::SOS1 Interaction
Cell Proliferation EC50/IC50	26 nM[2][7]	10 nM - 973 nM (in 2D culture across various cell lines)[9]	NCI-H358 (KRAS G12C)
pERK Inhibition IC50	Not explicitly found	Single-digit nanomolar range[10]	KRAS G12C mutant cell lines

Note: IC50/EC50 values can vary between different studies and assay conditions. The data presented here is for comparative purposes.

Selectivity Profile

A key feature of targeted therapies is their selectivity for the mutant protein over its wild-type counterpart, which minimizes off-target effects.

• BI-0474: Demonstrates high selectivity for KRAS G12C over KRAS G12D, with activity against the G12D mutant only observed in the micromolar range.[1][2]

• Adagrasib: Designed for high selectivity to the KRAS G12C mutant, with minimal off-target activity.[3]

Experimental Protocols

Reproducible and rigorous experimental design is the cornerstone of drug comparison. Below are detailed methodologies for key assays used to evaluate KRAS G12C inhibitors.

Cell Proliferation Assay

This assay determines the concentration of the inhibitor required to inhibit cell growth by 50% (IC50).

Caption: Workflow for a typical cell proliferation assay.

Methodology:

• Cell Seeding: KRAS G12C mutant cells (e.g., NCI-H358) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Drug Treatment: The following day, cells are treated with a serial dilution of BI-0474 or adagrasib. A vehicle control (e.g., DMSO) is also included.

• Incubation: Plates are incubated for a period of 3 to 12 days, depending on the cell line and whether it is a 2D or 3D culture.[9]

• Viability Assessment: Cell viability is measured using a luminescent-based assay such as CellTiter-Glo, which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: Luminescence readings are normalized to the vehicle-treated control wells. The resulting dose-response curve is used to calculate the IC50 value.

pERK Signaling Assay (Western Blot)

This assay measures the inhibition of the downstream MAPK signaling pathway by assessing the phosphorylation status of ERK.

Methodology:

• Cell Culture and Treatment: KRAS G12C mutant cells are cultured to approximately 80% confluency. Cells are then treated with various concentrations of BI-0474 or adagrasib for a specified time (e.g., 2-24 hours).[10]

• Cell Lysis: After treatment, cells are washed with ice-cold PBS and then lysed with a buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: The total protein concentration in each lysate is determined using a protein assay (e.g., BCA assay) to ensure equal loading.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by size using SDS-polyacrylamide gel electrophoresis and then transferred to a membrane (e.g., PVDF or nitrocellulose).

• Antibody Incubation: The membrane is blocked and then incubated with a primary antibody specific for phosphorylated ERK (p-ERK). Subsequently, it is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP). The membrane is also probed for total ERK and a loading control (e.g., GAPDH or beta-actin) to ensure equal protein loading.

• Detection and Analysis: A chemiluminescent substrate is added to the membrane, and the signal is captured using an imaging system. The intensity of the p-ERK band is quantified and normalized to total ERK and the loading control.

In Vivo Efficacy

Both BI-0474 and adagrasib have demonstrated anti-tumor activity in in vivo xenograft models using KRAS G12C mutant cell lines such as NCI-H358.[1][7] Adagrasib has progressed through clinical trials and received FDA approval for the treatment of patients with KRAS G12C-mutated non-small cell lung cancer.[3][11]

Conclusion

BI-0474 and adagrasib are both highly potent and selective covalent inhibitors of KRAS G12C. The available preclinical data suggests that both compounds exhibit strong anti-proliferative activity in KRAS G12C mutant cell lines and effectively inhibit downstream signaling. While adagrasib has the established clinical advantage of FDA approval, BI-0474 demonstrates comparable preclinical potency. The choice between these inhibitors for research purposes may depend on specific experimental needs and accessibility. The detailed protocols provided in this guide should facilitate further independent comparative studies within the research community.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Co-targeting SOS1 enhances the antitumor effects of KRASG12C inhibitors by addressing intrinsic and acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. TEAD Inhibitors Sensitize KRASG12C Inhibitors via Dual Cell Cycle Arrest in KRASG12C-Mutant NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Adagrasib (MRTX-849) | KRAS G12C inhibitor, covalent | CAS 2326521-71-3 | Buy Adagrasib (MRTX849) from Supplier InvivoChem [invivochem.com]
• 9. youtube.com [youtube.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Utilizing BI-0473 as a Negative Control for the KRAS G12C Inhibitor BI-0474

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potent and selective KRAS G12C inhibitor, BI-0474, and its corresponding negative control, BI-0473. The appropriate use of a negative control is paramount in research to ensure that the observed biological effects are specifically due to the inhibition of the intended target. This document outlines the experimental data supporting the use of BI-0473 as a reliable negative control for in vitro and in vivo studies involving BI-0474.

Mechanism of Action and Rationale for Negative Control

BI-0474 is an irreversible, covalent inhibitor of KRAS G12C, a mutated form of the KRAS protein that is a key driver in many cancers.[1][2] It functions by binding to the cysteine residue at position 12 of the mutated KRAS protein, locking it in an inactive, GDP-bound state.[3][4] This prevents downstream signaling through pathways such as the RAF-MEK-ERK (MAPK) pathway, thereby inhibiting cancer cell growth and survival.[1][3]

BI-0473 serves as an ideal negative control because it is a diastereomer of BI-0474.[1][2][3] While it also possesses the same electrophilic acrylamide (B121943) "warhead" for covalent modification, an inverted stereocenter significantly reduces its non-covalent binding affinity.[1][2] This stereochemical difference results in a dramatically lower biochemical activity against KRAS G12C, making it a suitable tool to differentiate specific on-target effects of BI-0474 from potential off-target or compound-specific, non-KRAS G12C mediated effects.

Data Presentation

The following tables summarize the quantitative data comparing the in vitro and in vivo activities of BI-0474 and BI-0473.

Table 1: In Vitro Biochemical and Cellular Activity

Parameter	BI-0474	BI-0473	Fold Difference
KRAS G12C::SOS1 AlphaScreen (IC50)	7 nM	1,200 nM	~171x
KRAS G12D::SOS1 AlphaScreen (IC50)	4,200 nM	18,000 nM	4.3x
NCI-H358 (KRAS G12C) Proliferation (EC50)	26 nM	Not Determined	-
GP2D (KRAS G12D) Proliferation (EC50)	4,500 nM	Not Determined	-

Data sourced from opnMe.com by Boehringer Ingelheim.[2]

Table 2: In Vivo Antitumor Efficacy in NCI-H358 Xenograft Model

Treatment Group	Dosing	Tumor Growth Inhibition (TGI)
Vehicle	-	0%
BI-0474	40 mg/kg, i.p., once weekly	68%
BI-0474	40 mg/kg, i.p., twice weekly	98%

Data from Bröker et al., J Med Chem, 2022.[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

KRAS G12C::SOS1 AlphaScreen Assay

This assay quantifies the ability of a compound to inhibit the interaction between KRAS G12C and the guanine (B1146940) nucleotide exchange factor SOS1.

• Reagents : His-tagged KRAS G12C (GDP-bound), GST-tagged SOS1, GTP, Glutathione AlphaLISA Acceptor beads, and Nickel Chelate Alpha Donor beads.

• Procedure :

  • BI-0474 or BI-0473 is serially diluted and added to the assay plate.

  • His-tagged KRAS G12C is incubated with the compounds.

  • GST-tagged SOS1 and GTP are added to initiate the nucleotide exchange.

  • Glutathione AlphaLISA Acceptor beads and Nickel Chelate Alpha Donor beads are added. These beads come into proximity if the KRAS-SOS1 interaction occurs, generating a signal.

  • The plate is incubated in the dark.

  • The AlphaScreen signal is read on a compatible plate reader.

• Data Analysis : The IC50 value, the concentration of inhibitor required to reduce the signal by 50%, is calculated.

NCI-H358 Cell Proliferation Assay

This assay measures the effect of the compounds on the growth of the NCI-H358 human non-small cell lung cancer cell line, which harbors the KRAS G12C mutation.

• Cell Culture : NCI-H358 cells are maintained in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Procedure :

  • Cells are seeded in 96-well plates and allowed to attach overnight.

  • The medium is replaced with fresh medium containing serial dilutions of BI-0474 or BI-0473.

  • Cells are incubated for 72 hours.

  • Cell viability is assessed using a reagent such as CellTiter-Glo®, which measures ATP levels.

• Data Analysis : The EC50 value, the concentration of the compound that inhibits cell proliferation by 50%, is determined.

In Vivo NCI-H358 Xenograft Model

This study evaluates the antitumor efficacy of BI-0474 in a living organism.

• Animal Model : Immunocompromised mice (e.g., nude mice) are used.

• Procedure :

  • NCI-H358 cells are injected subcutaneously into the flanks of the mice.

  • Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

  • Mice are randomized into treatment groups (vehicle control, BI-0474).

  • BI-0474 is administered intraperitoneally (i.p.) at the specified dose and schedule.

  • Tumor volume and body weight are measured regularly.

• Data Analysis : Tumor growth inhibition (TGI) is calculated by comparing the change in tumor volume in the treated groups to the vehicle control group.

Phospho-ERK (pERK) Immunoassay

This assay measures the levels of phosphorylated ERK, a downstream effector in the KRAS signaling pathway, to confirm target engagement and pathway inhibition.

• Sample Preparation : Cell or tumor lysates are prepared from samples treated with BI-0474 or BI-0473.

• Procedure :

  • An ELISA-based or similar immunoassay is used with a capture antibody specific for total ERK and a detection antibody specific for the phosphorylated form of ERK (pT202/pY204).

  • The assay is performed according to the manufacturer's instructions, typically involving incubation with antibodies and a substrate to generate a detectable signal.

• Data Analysis : The levels of pERK are normalized to total ERK levels to determine the extent of pathway inhibition.

Mandatory Visualization

Caption: KRAS G12C signaling pathway and the inhibitory action of BI-0474.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. benchchem.com [benchchem.com]
• 4. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. bpsbioscience.com [bpsbioscience.com]

A Head-to-Head Battle: Comparative Analysis of KRAS G12C Covalent Inhibitors

A new era in targeted cancer therapy has dawned with the advent of covalent inhibitors specifically targeting the KRAS G12C mutation, a long-considered "undruggable" oncogene. This guide provides a comprehensive, data-driven comparison of the leading KRAS G12C inhibitors, including the FDA-approved sotorasib (B605408) (Lumakras™) and adagrasib (Krazati™), alongside the promising next-generation inhibitor, divarasib (B10829276). This analysis is intended for researchers, scientists, and drug development professionals, offering an objective look at their preclinical and clinical performance, supported by detailed experimental methodologies.

The KRAS protein is a critical molecular switch in cell signaling pathways that control cell growth and proliferation.[1] The G12C mutation locks the KRAS protein in a constitutively active state, driving uncontrolled cell division and tumor growth. Sotorasib and adagrasib function by covalently and irreversibly binding to the cysteine residue of the G12C mutant KRAS protein, trapping it in its inactive, GDP-bound state.[2] This targeted approach blocks downstream signaling, primarily through the MAPK and PI3K-AKT pathways.[1]

Preclinical Potency and Selectivity

The preclinical activity of KRAS G12C inhibitors is a key indicator of their therapeutic potential. This is often assessed by determining their half-maximal inhibitory concentration (IC50) in cancer cell lines harboring the KRAS G12C mutation. Lower IC50 values signify greater potency.

Divarasib has demonstrated significantly greater potency and selectivity in preclinical studies compared to sotorasib and adagrasib.[3][4][5] In vitro, divarasib was reported to be 5 to 20 times more potent and up to 50 times more selective than the first-generation inhibitors.[3][5]

Inhibitor	Cell Line	KRAS G12C Status	IC50 (nM)
Sotorasib	NCI-H358	Homozygous	6
MIA PaCa-2	Heterozygous	9
NCI-H23	Heterozygous	690
Adagrasib	NCI-H358	Homozygous	14 (p-ERK inhibition)
MIA PaCa-2	Heterozygous	10 - 973 (range in 2D culture)
Panel of 17 KRAS G12C cell lines	Various	0.2 - 1042 (range in 3D culture)
Divarasib	KRAS G12C mutant cell lines	Various	Sub-nanomolar range

Table 1: Comparative Anti-proliferative Activity (IC50) of KRAS G12C Inhibitors in Cancer Cell Lines. Data compiled from multiple sources.[1][3][6][7][8]

Pharmacokinetic Properties

The pharmacokinetic profiles of these inhibitors influence their dosing, efficacy, and potential for drug interactions. Adagrasib is noted for its longer half-life and ability to penetrate the central nervous system.[9][10]

Parameter	Sotorasib	Adagrasib	Divarasib
Half-life (t1/2)	~5.5 hours	~23 hours	~17.6 hours
Dosing	960 mg once daily	600 mg twice daily	400 mg once daily (in Phase 1)
CNS Penetration	Limited data	Yes	Under investigation

Table 2: Comparative Pharmacokinetic Properties of KRAS G12C Inhibitors. Data from clinical trial information.[10][11][12]

Clinical Efficacy in Non-Small Cell Lung Cancer (NSCLC)

The clinical development of sotorasib and adagrasib has primarily focused on patients with previously treated KRAS G12C-mutated non-small cell lung cancer. Divarasib has also shown promising early results in this patient population.

Clinical Trial	Inhibitor	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)
CodeBreaK 100 (Phase 2)	Sotorasib	37.1%	6.8 months	12.5 months
KRYSTAL-1 (Phase 1/2)	Adagrasib	43%	6.9 months	14.1 months
Phase 1 Trial	Divarasib	53.4%	13.1 months	Not yet reported

Table 3: Comparative Clinical Efficacy in Previously Treated KRAS G12C-Mutated NSCLC.[6][13][14]

Visualizing the Mechanism and Evaluation

To better understand the biological context and experimental approaches, the following diagrams illustrate the KRAS signaling pathway, a typical workflow for inhibitor evaluation, and the logical framework for this comparative analysis.

KRAS G12C Signaling and Inhibition.

Workflow for Inhibitor Evaluation.

Framework for Comparative Analysis.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key protocols used in the evaluation of KRAS G12C inhibitors.

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

Objective: To determine the concentration of an inhibitor required to reduce cell viability by 50% (IC50).

Methodology:

• Cell Seeding: KRAS G12C mutant cancer cells (e.g., NCI-H358, MIA PaCa-2) are seeded into 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of the KRAS G12C inhibitor for a period of 72 to 120 hours. A vehicle control (DMSO) is included.

• Viability Assessment:

  • MTT Assay: MTT reagent is added to the wells and incubated, allowing viable cells to convert it to formazan (B1609692) crystals. The crystals are then dissolved in a solvent (e.g., DMSO), and the absorbance is measured.

  • CellTiter-Glo® Assay: This assay quantifies ATP, an indicator of metabolically active cells, by generating a luminescent signal.

• Data Analysis: The absorbance or luminescence data is normalized to the vehicle-treated control wells. The IC50 value is calculated by plotting the normalized viability against the logarithm of the inhibitor concentration using non-linear regression analysis.[11]

Western Blot Analysis for p-ERK Inhibition

Objective: To assess the inhibitor's effect on the KRAS downstream signaling pathway by measuring the phosphorylation of ERK.

Methodology:

• Cell Treatment and Lysis: KRAS G12C mutant cells are treated with the inhibitor for a specified time, then lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a membrane (e.g., PVDF).

• Immunoblotting: The membrane is incubated with primary antibodies specific for phosphorylated ERK (p-ERK) and total ERK.

• Detection: Following incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) system.

• Quantification: The intensity of the bands is quantified to determine the level of p-ERK relative to total ERK.[14]

In Vivo Xenograft Mouse Model

Objective: To evaluate the anti-tumor efficacy of the inhibitor in a living organism.

Methodology:

• Tumor Implantation: Human cancer cells with the KRAS G12C mutation are subcutaneously injected into immunodeficient mice.

• Treatment Administration: Once tumors reach a palpable size (e.g., 100-200 mm³), mice are treated with the inhibitor (typically via oral gavage) or a vehicle control, usually on a daily schedule.

• Tumor Measurement: Tumor volume is monitored regularly (e.g., twice weekly) using calipers. Animal body weight is also monitored as an indicator of toxicity.

• Efficacy Endpoint: The primary endpoint is tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume of the treated group compared to the vehicle control group at the end of the study.

Conclusion

The development of covalent KRAS G12C inhibitors represents a landmark achievement in oncology. Sotorasib and adagrasib have established a new standard of care for patients with KRAS G12C-mutated NSCLC. The next wave of inhibitors, such as divarasib, shows promise for even greater potency and efficacy, potentially leading to improved clinical outcomes. The ongoing research and clinical trials will further clarify the comparative advantages of these agents and their optimal use in various cancer types.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. tianmingpharm.com [tianmingpharm.com]
• 3. Divarasib in the Evolving Landscape of KRAS G12C Inhibitors for NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Divarasib in the Evolving Landscape of KRAS G12C Inhibitors for NSCLC | springermedizin.de [springermedizin.de]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. Adagrasib | MRTX849 | KRAS G12C covalent inhibitor | TargetMol [targetmol.com]
• 8. Adagrasib (MRTX-849) | KRAS G12C inhibitor, covalent | CAS 2326521-71-3 | Buy Adagrasib (MRTX849) from Supplier InvivoChem [invivochem.com]
• 9. What's the difference between Sotorasib and Adagrasib? A simple overview. | Everyone.org [everyone.org]
• 10. trial.medpath.com [trial.medpath.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Spotlight on Sotorasib (AMG 510) for KRASG12C Positive Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Validating the On-Target Activity of BI-0474: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the on-target activity of BI-0474, a potent and selective covalent inhibitor of KRAS G12C, against relevant alternatives. Experimental data is presented to support the validation of its specific mechanism of action.

Comparison of In Vitro Potency and Selectivity

BI-0474 is an irreversible, covalent inhibitor of the KRAS G12C mutant protein.[1][2] Its on-target activity has been validated through biochemical and cellular assays, demonstrating high potency and selectivity. A key comparison is made with its diastereomer, BI-0473, which serves as a negative control, and against the wild-type KRAS or other mutant forms like KRAS G12D.[1][3]

Compound	Target	Assay	IC50 / EC50 (nM)
BI-0474	KRAS G12C	KRAS G12C::SOS1 Protein-Protein Interaction (AlphaScreen)	7.0[4][5]
BI-0473 (Negative Control)	KRAS G12C	KRAS G12C::SOS1 Protein-Protein Interaction (AlphaScreen)	~1,400 (200-fold less active)[3]
BI-0474	KRAS G12D	KRAS G12D::SOS1 Protein-Protein Interaction (AlphaScreen)	4,200[2]
BI-0474	NCI-H358 (KRAS G12C mutant cell line)	Antiproliferative Activity	26[2][4]
BI-0474	GP2D (KRAS G12D mutant cell line)	Antiproliferative Activity	4,500[2]

The data clearly indicates that BI-0474 is highly potent against the KRAS G12C mutant in a biochemical assay that measures the inhibition of the interaction with the guanine (B1146940) nucleotide exchange factor SOS1.[1][4][5] Its potency is significantly diminished against the KRAS G12D mutant, demonstrating selectivity.[1][2] This selectivity is further confirmed in cellular assays, where BI-0474 shows potent antiproliferative effects on a KRAS G12C mutant cell line (NCI-H358) but has minimal effect on a KRAS G12D mutant cell line at similar concentrations.[1][2][4] The diastereomer BI-0473, with a 200-fold lower biochemical activity, serves as an excellent negative control for in vitro and in vivo studies.[3]

Experimental Protocols

KRAS G12C::SOS1 Protein-Protein Interaction (PPI) Assay

This biochemical assay is designed to quantify the ability of a compound to disrupt the interaction between KRAS G12C and SOS1. A common method employed is the AlphaScreen (Amplified Luminescent Proximity Homestead Assay).

Principle: The assay utilizes donor and acceptor beads that are coated with molecules that bind to KRAS G12C and SOS1, respectively. When KRAS G12C and SOS1 interact, the beads are brought into close proximity. Upon excitation of the donor beads, a singlet oxygen is released, which diffuses to the acceptor beads, triggering a chemiluminescent signal. An inhibitor of the KRAS::SOS1 interaction will prevent this proximity, leading to a decrease in the signal.

General Protocol:

• Recombinant KRAS G12C and the catalytic domain of SOS1 are incubated together in an assay buffer.

• Serial dilutions of the test compound (e.g., BI-0474) are added to the protein mixture.

• Glutathione-coated donor beads and streptavidin-coated acceptor beads are added. (This assumes one protein is GST-tagged and the other is biotinylated).

• The mixture is incubated to allow for bead-protein binding and any potential inhibition of the protein-protein interaction.

• The plate is read on an AlphaScreen-capable plate reader to measure the chemiluminescent signal.

• IC50 values are calculated by plotting the signal intensity against the compound concentration.

Cell Proliferation Assay

This assay measures the effect of a compound on the growth of cancer cell lines.

Principle: The viability of cells is assessed after a defined period of exposure to the test compound. This can be measured using various methods, such as the conversion of a substrate (e.g., resazurin (B115843) or MTS) into a fluorescent or colored product by metabolically active cells.

General Protocol:

• Cancer cell lines with known KRAS mutations (e.g., NCI-H358 for KRAS G12C and GP2D for KRAS G12D) are seeded in 96-well plates and allowed to adhere overnight.

• The cells are then treated with a range of concentrations of the test compound.

• The cells are incubated for a period of time, typically 72 hours.[4]

• A viability reagent is added to each well, and the plate is incubated for a further 2-4 hours.

• The absorbance or fluorescence is measured using a plate reader.

• EC50 values are determined by plotting cell viability against compound concentration.

Visualizing the Mechanism and Workflow

To further illustrate the context of BI-0474's on-target activity, the following diagrams depict the KRAS signaling pathway and a typical experimental workflow for validating a KRAS G12C inhibitor.

Caption: Simplified KRAS signaling pathway and the inhibitory action of BI-0474.

Caption: General workflow for validating the on-target activity of a KRAS G12C inhibitor.

Conclusion

The available data strongly supports the on-target activity of BI-0474 as a potent and selective inhibitor of KRAS G12C. Its significant potency in biochemical and cellular assays, coupled with its selectivity over other KRAS mutants and the availability of a much less active diastereomer as a negative control, make it a valuable tool for studying the therapeutic potential of KRAS G12C inhibition. Further in vivo studies using xenograft models have also demonstrated its anti-tumor efficacy.[2][4]

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]

A Comparative Guide to the Preclinical Profile of BI-0474, a Novel KRAS G12C Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical data for BI-0474, a potent and selective covalent inhibitor of the KRAS G12C mutation. The Kirsten Rat Sarcoma Viral Oncogene Homologue (KRAS) is a pivotal signaling protein, and the G12C mutation is a key oncogenic driver in various cancers.[1] The development of covalent inhibitors targeting this specific mutation has marked a significant advancement in precision oncology.

BI-0474 is an irreversible covalent inhibitor that targets the cysteine residue of the KRAS G12C mutant protein.[1] By binding to this residue, it locks the KRAS protein in an inactive, GDP-bound state, thereby inhibiting downstream oncogenic signaling pathways. This guide aims to objectively present the available preclinical data for BI-0474 and to provide a context for its performance by presenting publicly available data for the approved KRAS G12C inhibitors, Sotorasib (AMG 510) and Adagrasib (MRTX849). It is important to note that, to date, no direct head-to-head preclinical or clinical studies comparing BI-0474 with Sotorasib or Adagrasib have been published. The following comparison is therefore based on data from separate studies.

Mechanism of Action: Covalent Inhibition of the "Switch-II" Pocket

BI-0474, Sotorasib, and Adagrasib share a common mechanism of action. They are all highly selective, irreversible covalent inhibitors that specifically bind to the mutant cysteine-12 residue of the KRAS G12C protein. This covalent modification occurs within a region known as the "Switch-II" pocket, which is accessible when the KRAS protein is in its inactive, GDP-bound state. By forming this irreversible bond, the inhibitors prevent the exchange of GDP for GTP, a critical step for KRAS activation. This effectively traps the KRAS G12C protein in an "off" state, leading to the suppression of downstream signaling pathways, primarily the MAPK/ERK and PI3K/AKT pathways, which are crucial for tumor cell proliferation and survival.

Data Presentation

The following tables summarize the available quantitative preclinical data for BI-0474 and provide a compilation of publicly available data for Sotorasib and Adagrasib for a contextual comparison.

Table 1: In Vitro Biochemical and Cellular Activity of BI-0474

Assay	Cell Line	Parameter	Value	Reference
KRASG12C::SOS1 Protein-Protein Interaction	-	IC50	7.0 nM	[2]
Antiproliferative Activity	NCI-H358 (KRASG12C)	EC50	26 nM	[2]
Antiproliferative Activity	GP2D (KRASG12D)	EC50	> 4 µM	[3]

Table 2: In Vivo Efficacy of BI-0474 in Xenograft Model

Animal Model	Treatment	Dosing Schedule	Tumor Growth Inhibition (TGI)	Reference
NCI-H358 Xenograft	40 mg/kg BI-0474 (i.p.)	Once weekly	68%	[3]
NCI-H358 Xenograft	40 mg/kg BI-0474 (i.p.)	Twice weekly (2 consecutive days)	98%	[3]

Table 3: Publicly Available Preclinical Data for Sotorasib and Adagrasib (for contextual comparison)

Inhibitor	Assay	Cell Line	Parameter	Value
Sotorasib	Antiproliferative	NCI-H358 (KRASG12C)	IC50	6 nM
Antiproliferative	MIA PaCa-2 (KRASG12C)	IC50	7 nM
In Vivo Efficacy	NCI-H358 Xenograft	TGI at 100 mg/kg/day	95%
Adagrasib	Antiproliferative	NCI-H358 (KRASG12C)	IC50	8 nM
Antiproliferative	MIA PaCa-2 (KRASG12C)	IC50	11 nM
In Vivo Efficacy	MIA PaCa-2 Xenograft	TGI at 100 mg/kg/day	100% (regression)

Note: The data in Table 3 is compiled from various public sources for contextual comparison and was not generated in a head-to-head study with BI-0474. Direct comparison of absolute values across different studies should be done with caution.

Experimental Protocols

Detailed methodologies are essential for the replication and interpretation of experimental findings. Below are outlines of common experimental protocols used in the preclinical evaluation of KRAS G12C inhibitors.

KRAS G12C::SOS1 Protein-Protein Interaction Assay

• Objective: To measure the ability of an inhibitor to disrupt the interaction between KRAS G12C and the guanine (B1146940) nucleotide exchange factor SOS1.

• Principle: A common method is a bead-based immunoassay such as AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay). In this assay, biotinylated KRAS G12C is bound to streptavidin-coated donor beads, and a tagged SOS1 protein is bound to acceptor beads. When KRAS G12C and SOS1 interact, the beads are brought into close proximity, generating a chemiluminescent signal upon laser excitation. Inhibitors that disrupt this interaction cause a decrease in the signal.

• General Protocol:

  • Recombinant human KRAS G12C protein is incubated with the test inhibitor at various concentrations.

  • Recombinant human SOS1 protein is added to the mixture.

  • AlphaLISA acceptor beads conjugated to an antibody against the SOS1 tag and streptavidin-coated donor beads are added.

  • The reaction is incubated in the dark at room temperature.

  • The plate is read on an AlphaScreen-compatible plate reader.

  • IC50 values are calculated from the dose-response curves.

Cellular Proliferation Assay

• Objective: To determine the concentration of the inhibitor that reduces cell viability or proliferation by 50% (EC50 or IC50).

• Principle: Cancer cell lines harboring the KRAS G12C mutation (e.g., NCI-H358) are treated with increasing concentrations of the inhibitor. After a set incubation period, cell viability is measured using a reagent such as resazurin (B115843) or a luciferase-based assay that measures ATP content.

• General Protocol:

  • KRAS G12C mutant cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a serial dilution of the test inhibitor.

  • The plates are incubated for a specified period (e.g., 72 hours).

  • A cell viability reagent is added to each well.

  • After a further incubation period, the signal (fluorescence or luminescence) is measured using a plate reader.

  • EC50/IC50 values are calculated by fitting the data to a dose-response curve.

In Vivo Xenograft Mouse Model

• Objective: To evaluate the anti-tumor efficacy of the inhibitor in a living organism.

• Principle: Human cancer cells with the KRAS G12C mutation are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the inhibitor, and tumor growth is monitored over time.

• General Protocol:

  • Immunocompromised mice (e.g., nude or NSG mice) are subcutaneously injected with a suspension of KRAS G12C mutant cancer cells (e.g., NCI-H358).

  • Tumors are allowed to grow to a palpable size.

  • Mice are randomized into vehicle control and treatment groups.

  • The test inhibitor is administered at a specified dose and schedule (e.g., daily oral gavage or intraperitoneal injection).

  • Tumor volume and body weight are measured regularly (e.g., twice weekly).

  • At the end of the study, the percentage of tumor growth inhibition (TGI) is calculated.

Mandatory Visualization

References

• 1. Pardon Our Interruption [opnme.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pardon Our Interruption [opnme.com]

Comparative Analysis of BI-0474 Cross-reactivity with RAS Isoforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cross-reactivity of BI-0474, a covalent inhibitor of KRAS G12C, with other RAS isoforms. The information presented herein is compiled from publicly available experimental data to offer an objective overview of the compound's selectivity and performance.

Introduction

BI-0474 is a potent and selective irreversible covalent inhibitor of KRAS G12C.[1][2] It targets the cysteine residue introduced by the G12C mutation, locking the oncoprotein in its inactive, GDP-bound state.[3] Given the high degree of homology among the RAS isoforms (KRAS, HRAS, and NRAS), understanding the cross-reactivity profile of KRAS G12C inhibitors is crucial for minimizing off-target effects and maximizing therapeutic efficacy.[3] This guide summarizes the available data on BI-0474's selectivity for KRAS G12C over other RAS isoforms.

Quantitative Data Summary

The following tables present a summary of the available quantitative data on the inhibitory activity of BI-0474 against different RAS isoforms.

Biochemical Assay Data

Target	Assay	IC50 (nM)	Fold Selectivity (vs. KRAS G12C)
KRAS G12C	KRAS G12C::SOS1 AlphaScreen	7.0	1
KRAS G12D	KRAS G12D::SOS1 AlphaScreen	4,200	600

Data sourced from opnMe.com.[4]

Cellular Assay Data

Cell Line	RAS Mutation	Assay	EC50 (nM)	Fold Selectivity (vs. NCI-H358)
NCI-H358	KRAS G12C	Cell Proliferation	26	1
GP2D	KRAS G12D	Cell Proliferation	4,500	173
LS-513	KRAS G12D	Cell Proliferation	> 4,000	> 153

Data sourced from opnMe.com and MedchemExpress.com.[4][5]

Cross-reactivity with HRAS and NRAS

Off-Target Effects

In a SafetyScreen44™ panel, BI-0474 was tested at a high concentration of 10 µM and showed activity against 9 out of 44 targets.[1] This indicates that at concentrations significantly higher than its IC50 for KRAS G12C, BI-0474 may exhibit off-target activities.

Experimental Protocols

KRAS::SOS1 AlphaScreen Assay

Objective: To measure the inhibitory effect of BI-0474 on the protein-protein interaction between KRAS and the guanine (B1146940) nucleotide exchange factor SOS1.

Principle: This is a bead-based immunoassay that measures the proximity of two molecules.[4] In this assay, GST-tagged KRAS and His-tagged SOS1 are used. Glutathione donor beads bind to GST-KRAS, and nickel chelate acceptor beads bind to His-SOS1. When KRAS and SOS1 interact, the beads are brought into close proximity. Upon excitation at 680 nm, the donor beads release singlet oxygen, which excites the acceptor beads, leading to light emission at 520-620 nm. An inhibitor of the KRAS-SOS1 interaction will prevent this proximity, resulting in a decrease in the light signal.

Methodology:

• Reagent Preparation: Recombinant GST-tagged KRAS (G12C or G12D) and His-tagged SOS1 proteins are prepared in assay buffer.

• Compound Preparation: BI-0474 is serially diluted to the desired concentrations.

• Assay Reaction: The KRAS protein, SOS1 protein, and BI-0474 are incubated together in a microplate.

• Bead Addition: Glutathione donor beads and nickel chelate acceptor beads are added to the wells.

• Incubation: The plate is incubated in the dark to allow for bead-protein binding and interaction.

• Detection: The plate is read on an AlphaScreen-capable plate reader, and the intensity of the light emission is measured.

• Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell Proliferation Assay

Objective: To determine the effect of BI-0474 on the proliferation of cancer cell lines with different RAS mutations.

Principle: This assay measures the number of viable cells after a period of exposure to the test compound. A common method is the use of a reagent such as CellTiter-Glo®, which quantifies ATP, an indicator of metabolically active cells.

Methodology:

• Cell Culture: NCI-H358 (KRAS G12C) and GP2D or LS-513 (KRAS G12D) cells are cultured in appropriate media and conditions.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to attach overnight.

• Compound Treatment: The following day, the cells are treated with a range of concentrations of BI-0474.

• Incubation: The cells are incubated with the compound for a specified period (e.g., 72 hours).

• Viability Measurement: A cell viability reagent (e.g., CellTiter-Glo®) is added to each well, and the luminescence is measured using a plate reader.

• Data Analysis: The EC50 values are determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the RAS signaling pathway and a typical experimental workflow for evaluating RAS inhibitors.

Caption: Simplified RAS signaling pathway and the mechanism of action of BI-0474.

Caption: Experimental workflow for assessing the cross-reactivity of BI-0474.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. benchchem.com [benchchem.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Pan-KRAS inhibitor disables oncogenic signalling and tumour growth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Efficacy of BI-0474 in Sotorasib-Resistant Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of covalent inhibitors targeting the KRAS G12C mutation has marked a significant advancement in the treatment of cancers harboring this alteration. Sotorasib (B605408), the first FDA-approved KRAS G12C inhibitor, has demonstrated clinical benefit; however, acquired resistance inevitably develops, posing a significant clinical challenge. This guide provides a comparative overview of the preclinical efficacy of BI-0474, a novel KRAS G12C inhibitor, and discusses its potential in the context of sotorasib resistance by comparing it with alternative therapeutic strategies.

BI-0474: Preclinical Efficacy in Sotorasib-Sensitive Models

BI-0474 is a potent and irreversible covalent inhibitor of KRAS G12C. Preclinical studies have demonstrated its efficacy in sotorasib-sensitive cancer models.

In Vitro Activity

BI-0474 has shown potent anti-proliferative activity in the KRAS G12C-mutant non-small cell lung cancer (NSCLC) cell line NCI-H358.

Compound	Cell Line	Assay	Endpoint	Value
BI-0474	NCI-H358	Proliferation Assay	EC50	26 nM

In Vivo Efficacy

In a xenograft model using the NCI-H358 cell line, BI-0474 demonstrated significant anti-tumor activity.

Compound	Animal Model	Cell Line	Dosing	Endpoint	Result
BI-0474	Nude Mice	NCI-H358	40 mg/kg, daily for 3 days	Biomarker Modulation & Tumor Growth	Modulation of pharmacodynamic biomarkers and induction of programmed cell death

Sotorasib Resistance and Alternative Strategies

Resistance to sotorasib can occur through various mechanisms, broadly categorized as on-target alterations within the KRAS gene or off-target activation of bypass signaling pathways. Understanding these mechanisms is crucial for developing effective second-line therapies.

Mechanisms of Sotorasib Resistance

• On-Target Resistance: Secondary mutations in the KRAS G12C protein can emerge, potentially altering the drug-binding pocket and reducing inhibitor efficacy.

• Off-Target Resistance:

  • Bypass Pathway Activation: Upregulation of alternative signaling pathways can circumvent the inhibition of KRAS G12C. Key pathways implicated in sotorasib resistance include the PI3K/AKT/mTOR and the MAPK pathways.[1]

  • Histological Transformation: In some cases, the tumor may undergo a change in its cellular type, for example, from an adenocarcinoma to a squamous cell carcinoma, rendering it less dependent on the KRAS G12C mutation.[2]

Comparison with Alternative Therapeutic Approaches

While direct comparative data for BI-0474 in sotorasib-resistant models is not currently available, several next-generation KRAS G12C inhibitors and combination strategies are under investigation to address this clinical challenge.

Therapeutic Strategy	Mechanism of Action	Rationale for Overcoming Sotorasib Resistance	Key Findings in Sotorasib-Resistant Models
Next-Generation KRAS G12C Inhibitors (e.g., Adagrasib)	Covalent KRAS G12C inhibitors with potentially different binding properties or improved pharmacokinetic profiles.	May retain activity against certain on-target resistance mutations that confer resistance to sotorasib.	Adagrasib has shown clinical activity in patients who have progressed on sotorasib, suggesting potential differences in their activity against certain resistance mechanisms.[3]
Pan-RAS Inhibitors	Inhibit both mutant and wild-type RAS proteins.	Can overcome resistance mediated by feedback activation of wild-type RAS or the emergence of other RAS mutations.	Preclinical studies are ongoing to evaluate the efficacy of pan-RAS inhibitors in various resistance settings.
Combination with SHP2 Inhibitors	SHP2 is a protein tyrosine phosphatase that acts upstream of RAS.	SHP2 inhibition can block the reactivation of the MAPK pathway, a common resistance mechanism.	Combination with SHP2 inhibitors has shown synergistic anti-tumor effects in preclinical models of KRAS G12C-mutant cancers.
Combination with PI3K/mTOR Inhibitors	Target key components of the PI3K/AKT/mTOR signaling pathway.	Directly targets a key bypass pathway implicated in sotorasib resistance.[1]	Combination therapies have demonstrated the ability to overcome resistance in preclinical models.[4]
Combination with EGFR Inhibitors	Block signaling through the Epidermal Growth Factor Receptor.	Addresses resistance driven by the upregulation of EGFR signaling.	This combination has shown promise, particularly in colorectal cancer models.

Experimental Protocols

In Vitro Proliferation Assay (NCI-H358)

• Cell Culture: NCI-H358 cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Cells are seeded into 96-well plates at a density of 5,000 cells per well and allowed to attach overnight.

• Treatment: The following day, cells are treated with a serial dilution of BI-0474 or a vehicle control (e.g., DMSO).

• Incubation: Cells are incubated for 72 hours.

• Viability Assessment: Cell viability is assessed using a commercial assay such as CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.

• Data Analysis: The luminescent signal is read using a plate reader, and the data is normalized to the vehicle control. The EC50 value is calculated using a non-linear regression analysis.

In Vivo Xenograft Study (NCI-H358)

• Animal Model: Female athymic nude mice (6-8 weeks old) are used for the study.[5]

• Tumor Implantation: NCI-H358 cells (e.g., 5 x 10^6 cells in a mixture of media and Matrigel) are subcutaneously injected into the flank of each mouse.[5]

• Tumor Growth Monitoring: Tumor volume is monitored regularly using calipers, and the volume is calculated using the formula: (Length x Width²) / 2.[5]

• Treatment Initiation: When tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment and control groups.[5]

• Drug Administration: BI-0474 is administered as per the specified dosing schedule (e.g., 40 mg/kg, intraperitoneally, daily for 3 days). The control group receives a vehicle solution.[5]

• Efficacy Evaluation: Tumor growth inhibition is monitored throughout the study. At the end of the study, tumors are excised for pharmacodynamic biomarker analysis (e.g., Western blot for downstream signaling proteins) and histological analysis (e.g., TUNEL assay for apoptosis).[5]

• Toxicity Assessment: Animal body weight and overall health are monitored as indicators of treatment-related toxicity.[5]

Signaling Pathways and Experimental Workflow

KRAS G12C Signaling and Sotorasib Resistance

Caption: KRAS G12C signaling and mechanisms of sotorasib resistance.

General Experimental Workflow for In Vivo Efficacy

Caption: General workflow for in vivo efficacy studies of KRAS G12C inhibitors.

References

• 1. PAK and PI3K pathway activation confers resistance to KRASG12C inhibitor sotorasib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. ilcn.org [ilcn.org]
• 4. KRAS G12C inhibitor combination therapies: current evidence and challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Potency of BI-0474 and Other KRAS G12C Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the investigational tool compound BI-0474 with the clinically approved KRAS G12C inhibitors, Sotorasib (AMG-510) and Adagrasib (MRTX849). The following sections present a quantitative comparison of their potencies, detailed experimental methodologies for the cited assays, and a visualization of the relevant signaling pathway.

Mechanism of Action: Covalent Inhibition of the "Undruggable" Target

BI-0474, Sotorasib, and Adagrasib are all potent, selective, and irreversible covalent inhibitors of the KRAS G12C mutant protein. The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) protein is a key molecular switch in cellular signaling pathways that regulate cell growth, proliferation, and survival. The G12C mutation, a glycine-to-cysteine substitution at codon 12, traps the KRAS protein in a constitutively active, GTP-bound state, which leads to uncontrolled cell division and tumor formation.

These inhibitors function by specifically forming a covalent bond with the thiol group of the mutant cysteine residue at position 12. This irreversible binding locks the KRAS G12C protein in its inactive, GDP-bound state. By doing so, they prevent the subsequent activation of downstream signaling cascades, most notably the RAF-MEK-ERK (MAPK) pathway, which is critical for cancer cell proliferation.

Quantitative Potency Comparison

The following table summarizes the reported half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values for BI-0474, Sotorasib, and Adagrasib. Lower values are indicative of higher potency. It is important to note that these values are compiled from different studies and may not represent a direct head-to-head comparison under identical experimental conditions.

Compound	Biochemical Potency (IC50, nM)	Cellular Potency (EC50/IC50, nM)
BI-0474	7.0 (KRASG12C::SOS1 AlphaScreen)[1]	26 (NCI-H358 cell proliferation)[1]
Sotorasib (AMG-510)	~8.9 (TR-FRET)	~6 (NCI-H358 cell viability)
Adagrasib (MRTX849)	Not explicitly found in a comparable biochemical assay	5 - 14 (NCI-H358 and MIA PaCa-2 cellular IC50)[2]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental process for evaluating these inhibitors, the following diagrams have been generated using the Graphviz DOT language.

KRAS G12C signaling pathway and inhibitor action.

Experimental workflow for inhibitor comparison.

Detailed Experimental Protocols

The following are representative protocols for the key assays used to determine the potency of KRAS G12C inhibitors.

Biochemical Assay: KRASG12C::SOS1 Protein-Protein Interaction (AlphaScreen)

This assay quantifies the ability of an inhibitor to disrupt the interaction between KRAS G12C and the guanine (B1146940) nucleotide exchange factor SOS1.

Materials:

• Recombinant human KRAS G12C protein (GDP-bound)

• Recombinant human SOS1 protein (catalytic domain)

• AlphaScreen GST Detection Kit (Donor and Acceptor beads)

• Assay Buffer (e.g., 25 mM HEPES pH 7.4, 100 mM NaCl, 5 mM MgCl2, 0.01% Tween-20, 0.1% BSA)

• 384-well white microplates

• Test compounds (e.g., BI-0474) serially diluted in DMSO

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO and add a small volume (e.g., 100 nL) to the wells of a 384-well plate.

• Protein Preparation: Prepare a mixture of GST-tagged SOS1 and His-tagged KRAS G12C in assay buffer.

• Incubation: Add the protein mixture to the wells containing the test compounds. Incubate at room temperature for a defined period (e.g., 60 minutes) to allow for compound binding to KRAS G12C.

• Bead Addition: Prepare a suspension of AlphaScreen Glutathione Donor beads and Nickel Chelate Acceptor beads in assay buffer. Add this bead suspension to all wells.

• Signal Development: Incubate the plate in the dark at room temperature for 60-120 minutes to allow for bead-protein binding and signal generation.

• Data Acquisition: Read the plate on an AlphaScreen-compatible plate reader. The signal is generated when the donor and acceptor beads are brought into proximity through the KRAS-SOS1 interaction.

• Data Analysis: Calculate the percent inhibition relative to DMSO controls and fit the data to a dose-response curve to determine the IC50 value.

Cellular Assay: NCI-H358 Cell Proliferation (CellTiter-Glo®)

This assay measures the effect of the inhibitor on the proliferation and viability of the KRAS G12C mutant non-small cell lung cancer cell line, NCI-H358.

Materials:

• NCI-H358 cells

• Complete culture medium (e.g., RPMI-1640 with 10% Fetal Bovine Serum)

• 96-well clear-bottom white plates

• Test compounds (e.g., BI-0474) serially diluted in culture medium

• CellTiter-Glo® Luminescent Cell Viability Assay reagent

Procedure:

• Cell Seeding: Harvest NCI-H358 cells and seed them into 96-well plates at a predetermined density (e.g., 1,000 to 5,000 cells per well). Allow the cells to attach and grow overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, remove the existing medium and add fresh medium containing serial dilutions of the test compounds. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions.

• Assay Reagent Addition: After the incubation period, allow the plates to equilibrate to room temperature. Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well.

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ATP present, which is indicative of the number of viable cells. Calculate the percent viability relative to the vehicle-treated control wells and plot the results against the compound concentration to determine the EC50 value.

References

• 1. Discovery of a Covalent Inhibitor of KRASG12C (AMG 510) for the Treatment of Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Navigating Covalent Inhibitor Selectivity: A Comparative Look at BI-0474 and Other Targeted Therapeutics

For researchers, scientists, and drug development professionals, understanding the off-target profile of a covalent inhibitor is paramount to assessing its therapeutic window and potential for adverse effects. This guide provides a comparative overview of the off-target profile of BI-0474, a covalent KRAS G12C inhibitor, in the context of other covalent inhibitors. Due to the limited publicly available, comprehensive off-target data for BI-0474, this guide will also feature data from other well-characterized covalent inhibitors to illustrate the methodologies and the depth of analysis required for a thorough comparison.

Executive Summary

Covalent inhibitors represent a powerful therapeutic modality, offering high potency and prolonged duration of action. However, their irreversible nature necessitates a rigorous evaluation of their proteome-wide selectivity to minimize off-target effects. This guide delves into the off-target profile of BI-0474 and contrasts it with other covalent inhibitors, highlighting the experimental approaches used to define their selectivity. While direct, head-to-head proteomic comparisons including BI-0474 are not extensively available in the public domain, we can contextualize its selectivity based on available screening data and by comparing it to the more comprehensively profiled covalent KRAS G12C inhibitors, sotorasib (B605408) and adagrasib.

Data Presentation: Off-Target Profiles

A comprehensive understanding of off-target interactions is crucial for the development of safe and effective covalent inhibitors. Below, we summarize the available off-target data for BI-0474 and provide a more detailed look at the off-target profiles of other prominent covalent KRAS G12C inhibitors.

BI-0474 Off-Target Profile

Publicly available, in-depth proteomics-based off-target data for BI-0474 is limited. However, initial safety screening provides some insights into its selectivity.

Inhibitor	Assay Type	Number of Targets Screened	Off-Targets Identified (at 10 µM)	Reference
BI-0474	SafetyScreen44™	44	9 (M3/H, ALPHA1AH, COX-2, Ca+, MU/H, M2/H, COX-1, DATRANS, 5HT2B)	[1]
BI-0473 (negative control)	SafetyScreen44™	44	6 (COX-2, KAPPA, 5HT2N, M2, COX-1, 5HT1B)	[1]

Comparative Off-Target Data for Other Covalent KRAS G12C Inhibitors

To provide a framework for understanding the scope of off-target analysis for covalent inhibitors, the following table summarizes findings for sotorasib (AMG510), another covalent KRAS G12C inhibitor for which more extensive public data is available. This data is derived from a global profiling study in H358 cells.

Inhibitor	Assay Type	Number of Off-Target Sites Identified	Selected Off-Target Proteins	Reference
Sotorasib (AMG510)	Chemoproteomics (pan-AMG510 antibody peptide IP)	>300	KEAP1, ALDOA, TPI1, GAPDH, PGK1, PGAM1, ENO1, PKM, LDHB	[2]

Note: This table is intended to be illustrative of the type of data generated in a comprehensive off-target analysis and does not represent a direct head-to-head comparison with BI-0474 due to differences in experimental methodologies.

Experimental Protocols

The following section details a generalized experimental protocol for identifying the off-target profile of a covalent inhibitor using a competitive activity-based protein profiling (ABPP) approach coupled with quantitative mass spectrometry. This method allows for the proteome-wide assessment of inhibitor binding.

Competitive Activity-Based Protein Profiling (ABPP) for Off-Target Identification

1. Cell Culture and Treatment:

• Human cancer cell lines (e.g., NCI-H358 for KRAS G12C inhibitors) are cultured under standard conditions.

• Cells are treated with the covalent inhibitor of interest (e.g., BI-0474) at various concentrations and for different durations. A vehicle control (e.g., DMSO) is run in parallel.

2. Cell Lysis:

• After treatment, cells are harvested and lysed in a buffer that preserves protein activity.

3. Competitive Labeling with a Broad-Spectrum Covalent Probe:

• The cell lysates are then incubated with a broad-spectrum, "clickable" covalent probe (e.g., an iodoacetamide-alkyne probe for cysteine-reactive inhibitors). This probe will react with the remaining accessible reactive cysteine residues in the proteome.

4. Click Chemistry:

• A reporter tag (e.g., biotin-azide) is attached to the alkyne-modified proteins via a copper-catalyzed or copper-free click reaction.

5. Enrichment of Probe-Labeled Proteins:

• Biotinylated proteins are enriched from the total proteome using streptavidin-coated beads.

6. On-Bead Digestion:

• The enriched proteins are digested into peptides while still bound to the beads using a protease such as trypsin.

7. Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis:

• The resulting peptide mixture is analyzed by high-resolution LC-MS/MS to identify and quantify the peptides.

8. Data Analysis:

• The relative abundance of each identified cysteine-containing peptide is compared between the inhibitor-treated and vehicle-treated samples.

• A significant decrease in the abundance of a particular peptide in the inhibitor-treated sample indicates that the inhibitor has covalently bound to that specific cysteine residue, thus preventing its labeling by the broad-spectrum probe. This identifies a potential off-target interaction.

Mandatory Visualization

KRAS G12C Signaling Pathway

The following diagram illustrates the KRAS G12C signaling pathway and the point of intervention for covalent inhibitors like BI-0474.

Caption: KRAS G12C signaling pathway and inhibitor action.

Experimental Workflow for Off-Target Profiling

This diagram outlines the key steps in the competitive ABPP workflow for identifying off-target interactions of covalent inhibitors.

Caption: Competitive ABPP workflow for off-target profiling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. emjreviews.com [emjreviews.com]

Safety & Regulatory Compliance

Personal protective equipment for handling BI-0474

Essential Safety and Handling Guide for BI-0474

For Research Use Only

This document provides crucial safety and logistical information for handling the potent KRASG12C inhibitor, BI-0474. Researchers, scientists, and drug development professionals should adhere to these procedural guidelines to ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Personal Protective Equipment (PPE)

BI-0474 is a potent compound requiring careful handling. While a specific Safety Data Sheet (SDS) is not publicly available, data from structurally similar KRASG12C inhibitors indicate potential hazards. Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)

All personnel handling BI-0474 must use the following PPE. This is based on guidelines for handling potent oncological agents and similar hazardous compounds.[1][2][3][4][5][6]

PPE Category	Item	Specifications
Eye Protection	Safety goggles with side-shields	Must be worn at all times in the laboratory.[1]
Hand Protection	Protective gloves	Two pairs of chemotherapy-rated gloves are recommended, especially when handling stock solutions.[1]
Body Protection	Impervious laboratory coat or gown	Should be resistant to chemical permeation.[1][2]
Respiratory Protection	Suitable respirator (e.g., N95)	Recommended when handling the compound as a powder outside of a certified chemical fume hood or biological safety cabinet to avoid aerosol inhalation.[1][2]

Note: All disposable PPE should not be reused and must be disposed of as hazardous waste.[1][3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is critical for safe handling of BI-0474.

• Don Personal Protective Equipment (PPE): Before entering the designated handling area, put on all required PPE as specified in the table above. This includes inner and outer gloves, a lab coat, and eye protection. A respirator should be used if handling the powder outside of a containment system.[1]

• Prepare the Workspace: All handling of BI-0474, especially weighing the solid compound and preparing stock solutions, should be conducted in a certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[1] The work surface should be covered with absorbent, plastic-backed paper.[1]

• Weighing the Compound: Use a dedicated, calibrated analytical balance inside the fume hood or BSC. Handle the container with care to avoid creating dust. If any material is spilled, decontaminate the area immediately.[1]

• Preparing Solutions:

  • BI-0474 is soluble in DMSO.[7] For a 10 mM stock solution, dissolve the appropriate amount of BI-0474 in fresh DMSO.[8]

  • For in vivo studies, specific formulation protocols should be followed. For example, a 2.5 mg/mL solution can be prepared by adding a DMSO stock solution to a mixture of PEG300, Tween-80, and saline.[8]

• Storage:

  • Store the solid compound and stock solutions at -20°C or -80°C.[8]

  • At -20°C, the stock solution is stable for up to 1 month.[8]

  • At -80°C, the stock solution is stable for up to 6 months.[8]

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer gloves are removed first, followed by the lab coat, and then inner gloves. Wash hands thoroughly with soap and water after removing all PPE.[1]

Experimental Workflow for Handling BI-0474

Caption: A procedural workflow for the safe handling of BI-0474.

Disposal Plan

All materials that have come into contact with BI-0474 must be treated as hazardous waste.[1][6]

Waste Segregation and Disposal

Waste Type	Description	Disposal Procedure
Solid Waste	Contaminated gloves, absorbent paper, pipette tips, and empty vials.[1]	Collect in a designated, labeled hazardous waste container lined with a heavy-duty plastic bag.[6]
Liquid Waste	Unused solutions containing BI-0474 and contaminated solvents.	Collect in a labeled, leak-proof hazardous waste container. Do not mix with other solvent waste streams unless permitted by your institution's Environmental Health and Safety (EHS) office.[6]
Sharps Waste	Needles, syringes, and other contaminated sharps.	Dispose of in a designated, puncture-resistant sharps container.[6]

Decontamination and Inactivation

For liquid waste, consider inactivation prior to disposal. This should be done in a certified chemical fume hood.[6]

• Prepare Inactivating Solution: A fresh solution of 10% sodium hypochlorite (B82951) can be used.

• Inactivation: Slowly add the liquid waste containing BI-0474 to the inactivating solution (a 1:10 ratio of waste to inactivating solution is recommended) with stirring.

• Reaction Time: Allow the mixture to react for at least 24 hours to ensure complete degradation.

• Neutralization and Disposal: Neutralize the solution if necessary and dispose of it as hazardous chemical waste according to your institution's guidelines.[6]

Final Disposal

All hazardous waste containers must be sealed and stored in a designated satellite accumulation area until they are collected by your institution's EHS personnel for final disposal, typically via incineration.[6] Never dispose of BI-0474 or its contaminated waste down the drain or in regular trash.[6]

Experimental Protocols and Data

BI-0474 is a potent and selective covalent inhibitor of KRASG12C.[9][10] It has demonstrated anti-proliferative activity in cell lines with the KRAS G12C mutation and anti-tumor efficacy in xenograft models.[8][9]

In Vitro Activity

Assay Type	Cell Line	IC50 / EC50
GDP-KRAS::SOS1 Protein Interaction	-	7.0 nM
Anti-proliferative Activity	NCI-H358	26 nM

In Vivo Efficacy

Animal Model	Dosing Regimen	Outcome
NCI-H358 cell line-derived non-small cell lung cancer xenograft model	40 mg/kg; i.p.; single daily for 3 days[8]	Shows anti-tumor efficacy and pharmacodynamic biomarker modulation.[8]

Signaling Pathway

BI-0474 is an irreversible, covalent inhibitor of the KRASG12C mutant protein. The KRAS protein is a key component of intracellular signaling pathways that regulate cell growth and survival.[10] The G12C mutation leads to the constitutive activation of KRAS, driving oncogenic signaling.[10] BI-0474 covalently binds to the mutated cysteine at position 12, locking the protein in an inactive state and inhibiting downstream signaling.

Caption: Inhibition of the KRASG12C signaling pathway by BI-0474.

References

• 1. benchchem.com [benchchem.com]
• 2. gerpac.eu [gerpac.eu]
• 3. pogo.ca [pogo.ca]
• 4. Shopping [cancerdiagnostics.com]
• 5. Personal Protective Equipment (PPE) for Cytostatics | SKAN AG [skan.com]
• 6. benchchem.com [benchchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Pardon Our Interruption [opnme.com]
• 10. Pardon Our Interruption [opnme.com]